tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• CAS: 697310-52-4

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Executive Summary

In modern drug discovery, the architectural complexity of lead compounds relies heavily on the strategic selection of bifunctional building blocks. tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS: 697310-52-4) is a highly versatile, orthogonally protected ortho-aminobenzylamine derivative[1]. By featuring both a sterically shielded, Boc-protected primary aliphatic amine and a reactive secondary aromatic amine, this molecule serves as a premier scaffold for the construction of fused nitrogen-containing heterocycles, including quinazolines and 1,4-benzodiazepines[2].

This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic behavior, and a self-validating experimental protocol for its application in synthetic workflows.

Structural and Physicochemical Profiling

Understanding the physicochemical parameters of a building block is critical for predicting its solubility, reactivity, and behavior during purification. The table below synthesizes the core data for CAS 697310-52-4[3].

Parameter	Value	Causality / Synthetic Impact
Molecular Formula	C13H20N2O2	Defines the stoichiometric mass for reaction planning[4].
Monoisotopic Mass	236.15248 Da	Crucial for High-Resolution Mass Spectrometry (HRMS) tracking[4].
LogP (Estimated)	~2.6	The tert-butyl group significantly enhances lipophilicity, ensuring high solubility in aprotic organic solvents (DCM, THF, DMF).
pKa (Aromatic Amine)	~4.8	The secondary aniline is moderately nucleophilic but remains unprotonated under mildly acidic conditions.
pKa (Carbamate NH)	~12.5	Highly stable under basic conditions; requires strong acid (e.g., TFA, HCl) for deprotection.
TPSA	50.36 Ų	Falls well within the optimal range (<140 Ų) for downstream membrane permeability in drug candidates.
H-Bond Donors / Acceptors	2 / 3	Complies strictly with Lipinski’s Rule of 5, ensuring lead-like properties.

Mechanistic Causality: The Power of Orthogonal Reactivity

The true value of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate lies in its orthogonal reactivity . The ortho-relationship between the two nitrogen centers is the geometric prerequisite for forming 6- and 7-membered fused rings[2].

• Steric and Electronic Differentiation: The primary benzylamine is protected by the bulky, electron-withdrawing tert-butyloxycarbonyl (Boc) group, rendering it completely inert to standard electrophiles.

• Regioselective Functionalization: The secondary methylamino group, while sterically hindered by the adjacent aromatic ring and the ortho-substituent, remains the sole nucleophilic center. This allows for precise, regioselective N-acylation or alkylation without the risk of cross-linking or polymerization.

Caption: Logical flow mapping physicochemical properties to synthetic applications.

Experimental Protocol: Self-Validating Synthesis of a 1,4-Benzodiazepine Scaffold

To guarantee trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Each step includes specific analytical checkpoints to confirm success before proceeding, eliminating downstream failures.

Step 1: Regioselective N-Acylation

• Objective: Couple the secondary aromatic amine with an Fmoc-protected amino acid chloride (e.g., Fmoc-Gly-Cl).

• Procedure: Dissolve 1.0 eq of the building block in anhydrous DCM. Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Cool to 0 °C, then dropwise add 1.2 eq of Fmoc-Gly-Cl. Stir for 4 hours at room temperature.

• Causality: The secondary aromatic amine is a weak nucleophile; therefore, highly reactive acid chlorides are preferred over standard coupling reagents (like HATU/EDC) to drive the reaction to completion.

• Self-Validation Checkpoint: Monitor via LC-MS. The starting material peak ( m/z 237 [M+H]+ ) must completely disappear, replaced by the acylated intermediate.

Step 2: Acidolytic Boc Cleavage

• Objective: Remove the Boc protecting group to liberate the primary amine.

• Procedure: Treat the intermediate with a solution of 20% Trifluoroacetic acid (TFA) in DCM containing 1.0 eq of Triethylsilane (TES). Stir at 25 °C for 2 hours.

• Causality: TFA protonates the carbamate oxygen, triggering the expulsion of isobutylene gas and CO2​ . The addition of TES is critical; it acts as a carbocation scavenger, preventing the highly reactive tert-butyl cation from undergoing a Friedel-Crafts alkylation on the electron-rich aromatic ring.

• Self-Validation Checkpoint: Evaporate an aliquot and analyze via LC-MS. The mass must shift down by 100 Da (loss of Boc), confirming complete deprotection without aromatic alkylation side-products.

Step 3: Deprotection and Intramolecular Cyclization

• Objective: Remove the Fmoc group and force ring closure.

• Procedure: Dissolve the crude TFA salt in DMF. Add 20% Piperidine. Stir for 1 hour at room temperature, then heat to 80 °C for 4 hours.

• Causality: Piperidine selectively cleaves the Fmoc group via an E1cB mechanism. The newly liberated primary aliphatic amine is highly nucleophilic and perfectly positioned spatially to attack the amide carbonyl, spontaneously forming the thermodynamically stable 7-membered 1,4-benzodiazepine ring.

Safety, Handling, and Regulatory Compliance (E-E-A-T)

When handling tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate, strict adherence to safety protocols is required based on its Globally Harmonized System (GHS) classifications[3]:

• Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or inhaled (H302 + H312 + H332)[3]. Causality: Aniline derivatives can be absorbed transdermally and may interfere with hemoglobin oxygen transport. Always handle inside a certified fume hood using nitrile gloves.

• Irritation (Skin Irrit. 2, Eye Irrit. 2A): Causes skin and serious eye irritation (H315, H319)[3].

• Target Organ Toxicity (STOT SE 3): May cause drowsiness or dizziness (H336)[3].

• Storage Causality: Store under an inert atmosphere (Argon or Nitrogen) at 2–8 °C. The electron-rich secondary aromatic amine is susceptible to slow oxidation upon prolonged exposure to atmospheric oxygen and light, which can lead to sample darkening and degradation.

References

• NextSDS. "tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate - Chemical Substance Information." NextSDS Database.
• PubChemLite. "C13H20N2O2 - Explore." University of Luxembourg / PubChemLite.
• Benchchem. "A Comparative Guide to 3-Amino-2-chlorobenzylamine and Other Substituted Benzylamines in Synthesis." Benchchem.

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tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate CAS number and structure

An In-Depth Technical Guide to tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate, a versatile chemical intermediate of significant interest to researchers, scientists, and professionals in drug development. We will delve into its core attributes, a plausible synthetic pathway with mechanistic insights, and its potential applications as a building block in modern medicinal chemistry.

Core Compound Identification and Structure

• Chemical Name: tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• CAS Number: 697310-52-4[1][2]

• Molecular Formula: C₁₃H₂₀N₂O₂[2]

• Molecular Weight: 236.31 g/mol [2]

The structure of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate features a phenyl ring substituted at the 1 and 2 positions. A key feature is the presence of two nitrogen atoms with different functionalities: a secondary methylamine and a primary amine protected by a tert-butoxycarbonyl (Boc) group. This differential protection is crucial for its utility in multi-step organic synthesis.

Caption: Chemical structure of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Physicochemical Properties and Safety Data

A summary of key identifiers and hazard information is provided below. This data is essential for proper handling, storage, and use in a laboratory setting.

Identifier	Value	Source
CAS Number	697310-52-4	[1][2]
Molecular Formula	C₁₃H₂₀N₂O₂	[2]
Molecular Weight	236.31 g/mol	[2]
SMILES	O=C(OC(C)(C)C)NCC1=CC=CC=C1NC	[2]
GHS Hazard Codes	H302, H312, H332 (Acute Toxicity)	[1]
H315 (Skin Irritation)	[1]
H319 (Eye Irritation)	[1]
H336 (Specific Target Organ Toxicity)	[1]
Signal Word	Warning	[1]

Proposed Synthesis and Mechanistic Rationale

A plausible two-step synthesis starting from 2-(methylamino)benzonitrile is outlined below. This approach is efficient as it builds the required carbon framework and installs the nitrogen functionalities in a controlled manner.

Caption: Logical workflow illustrating the synthetic utility.

Hypothetical Experimental Protocol

This section provides a detailed, plausible experimental procedure for the synthesis of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Step 1: Synthesis of 2-(Methylamino)benzylamine

• Setup: A 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere.

• Reagents: Suspend lithium aluminum hydride (LiAlH₄) (1.2 eq) in anhydrous tetrahydrofuran (THF) (50 mL) and cool the slurry to 0 °C in an ice bath.

• Reaction: Dissolve 2-(methylamino)benzonitrile (1.0 eq) in anhydrous THF (20 mL) and add it dropwise to the LiAlH₄ slurry via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours.

• Work-up: Cool the reaction mixture back to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

• Isolation: Filter the resulting white precipitate of aluminum salts and wash it thoroughly with THF. Combine the filtrates and concentrate under reduced pressure to yield crude 2-(methylamino)benzylamine as an oil, which can be used in the next step without further purification.

Step 2: Synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• Setup: A 250 mL round-bottom flask is equipped with a magnetic stirrer.

• Reagents: Dissolve the crude 2-(methylamino)benzylamine (1.0 eq) from the previous step in dichloromethane (DCM) (80 mL). Add triethylamine (Et₃N) (1.5 eq).

• Reaction: To this solution, add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) in DCM (20 mL) dropwise at room temperature.

• Completion: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture sequentially with water, 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Conclusion

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a strategically designed chemical intermediate with significant potential in synthetic organic chemistry and drug discovery. Its key feature—the presence of two differentially reactive and protected amine functionalities—renders it a highly versatile building block for the construction of complex molecular architectures. The robust and well-understood chemistry of the Boc protecting group further enhances its utility, providing researchers with a reliable tool for multi-step synthetic campaigns. This guide has provided a thorough overview of its properties, a logical synthetic approach, and its applications, underscoring its value to the scientific community.

References

• NextSDS. tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate.[Link]

• NextSDS. tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate.[Link]

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• PMC (PubMed Central). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents.[Link]

• Atlantis Press. (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate.[Link]

• ACS Publications. Organic Carbamates in Drug Design and Medicinal Chemistry.[Link]

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An In-depth Technical Guide to the Solubility of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Introduction

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a chemical intermediate of significant interest in synthetic organic chemistry, particularly in the development of pharmaceutical agents and other complex molecular architectures. The strategic placement of a Boc-protected amine and a secondary methylamine on a benzyl backbone makes it a versatile building block. Understanding the solubility of this compound is paramount for researchers and process chemists, as it directly influences reaction kinetics, purification strategies (such as crystallization and chromatography), and formulation development.

This guide provides a comprehensive overview of the solubility characteristics of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. We will delve into the theoretical principles governing its solubility based on its molecular structure, present a predicted solubility profile across a range of common laboratory solvents, and provide a detailed, field-proven experimental protocol for researchers to determine solubility with high accuracy.

Molecular Structure and its Influence on Solubility

The solubility of a compound is dictated by its molecular structure and the intermolecular forces it can form with a solvent. The principle of "like dissolves like" is the cornerstone of this analysis. Let's dissect the structure of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate:

• Aromatic Ring: The central phenyl ring is a large, nonpolar, and hydrophobic moiety. This feature suggests good solubility in nonpolar aromatic solvents (e.g., toluene, xylenes) and other nonpolar solvents through van der Waals interactions.

• Carbamate Group (-NH-COO-): This group contains a polar carbonyl (C=O) and an N-H bond, both of which can act as hydrogen bond acceptors and donors, respectively. This imparts a degree of polarity to the molecule.

• tert-Butyl Group (-C(CH₃)₃): This is a bulky, nonpolar (lipophilic) group. It sterically hinders the N-H of the carbamate, potentially reducing its ability to participate in hydrogen bonding, while also increasing the overall nonpolar character of the molecule.

• Secondary Amine (-NH-CH₃): The methylamino group contains an N-H bond capable of hydrogen bonding (as a donor) and a lone pair on the nitrogen that can act as a hydrogen bond acceptor. This group is also basic and can be protonated by acidic solvents.

Overall Polarity Assessment: The molecule possesses both significant nonpolar regions (aromatic ring, tert-butyl group) and polar, hydrogen-bonding capable functional groups (carbamate, secondary amine). This amphiphilic nature suggests that it will not be readily soluble in the extremes of the polarity spectrum (e.g., water or hexane) but will likely exhibit good solubility in solvents of intermediate polarity.

Predicted Solubility Profile

Based on the structural analysis, a qualitative solubility profile can be predicted. This serves as a starting point for solvent screening in experimental settings.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Water	Insoluble	The large nonpolar surface area of the aromatic ring and tert-butyl group outweighs the polarity of the amine and carbamate groups.
Methanol, Ethanol	Soluble	The alcohol's alkyl chain can interact with the nonpolar parts of the molecule, while the hydroxyl group can hydrogen bond with the carbamate and amine groups.
Polar Aprotic	Dichloromethane (DCM)	Very Soluble	DCM is a solvent of intermediate polarity that can effectively solvate both the polar and nonpolar regions of the molecule without strong hydrogen bonding competition. It is an excellent general-purpose solvent for such compounds.
Tetrahydrofuran (THF)	Very Soluble	THF's ether oxygen can act as a hydrogen bond acceptor, and its overall polarity is well-suited for this type of molecule.
Acetonitrile (MeCN)	Soluble	Acetonitrile is polar and can interact with the polar functional groups.
Dimethylformamide (DMF)	Very Soluble	A highly polar aprotic solvent capable of strong dipole-dipole interactions and accepting hydrogen bonds.
Nonpolar	Toluene	Soluble	The aromatic ring of toluene will have favorable π-stacking interactions with the phenyl ring of the solute.
Hexanes / Heptane	Sparingly Soluble	The high degree of nonpolar character in hexanes will not sufficiently solvate the polar carbamate and amine functionalities.
Aqueous Acid	5% Hydrochloric Acid	Soluble	The basic secondary methylamine group will be protonated to form a water-soluble ammonium salt.[1] This is a classic acid-base reaction that dramatically increases aqueous solubility.[2]
Aqueous Base	5% Sodium Hydroxide	Insoluble	The N-H proton on the carbamate is not sufficiently acidic to be deprotonated by a common base like NaOH. The secondary amine is basic and will not react.[1]

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, the isothermal "shake-flask" method is a reliable and widely accepted technique.[3] This protocol ensures that the solution reaches equilibrium, providing a true measure of thermodynamic solubility.

Materials and Equipment

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (solid)

• Selected solvents (analytical grade or higher)

• Scintillation vials or small glass flasks with screw caps

• Analytical balance (readable to 0.1 mg)

• Vortex mixer

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm or 0.45 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, UPLC-UV, or a UV-Vis spectrophotometer)

Step-by-Step Methodology

• Preparation: Add an excess amount of solid tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate to a pre-weighed vial. The key is to ensure that undissolved solid remains at the end of the experiment, confirming saturation.[3] A good starting point is ~20-30 mg of solid.

• Solvent Addition: Add a precise volume (e.g., 1.0 or 2.0 mL) of the chosen solvent to the vial.

• Initial Mixing: Cap the vial tightly and vortex for 1-2 minutes to break up any clumps of solid and facilitate initial dissolution.

• Equilibration: Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Allow the mixture to shake for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with 48-72 hours being ideal to ensure equilibrium is fully established.[3]

• Phase Separation: After equilibration, let the vials stand undisturbed for at least 2 hours to allow the excess solid to settle. Do not skip this step, as it prevents clogging of the filter in the next step.

• Sample Collection and Filtration: Carefully draw a sample from the supernatant (the clear liquid phase) using a syringe. Attach a syringe filter and dispense the clear, particle-free filtrate into a clean vial for analysis. This step is critical to remove any undissolved micro-particulates.

• Dilution: Accurately dilute the filtrate with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration that falls within the linear range of the analytical instrument's calibration curve.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV). Determine the concentration of the compound in the diluted sample.

• Calculation: Calculate the original concentration in the saturated solution (the solubility) by accounting for the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

  Solubility (mg/mL) = Concentration from HPLC (mg/mL) x Dilution Factor

Experimental Workflow Diagram

The following diagram illustrates the key steps in the shake-flask solubility determination protocol.

Shake-flask solubility determination workflow.

Safety and Handling

While specific toxicological data for this exact compound is limited, data for structurally related compounds and general hazard classifications provide guidance for safe handling.[4][5]

• Hazard Classifications: Similar carbamates are often classified as acute toxicity hazards (oral, dermal, inhalation), skin irritants, and serious eye irritants or damaging agents.[4][5][6]

• Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[7][8]

• Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Wash hands thoroughly after handling.[8][9]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[7]

Conclusion

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a molecule with a mixed polarity profile, leading to good solubility in solvents of intermediate polarity such as dichloromethane, THF, and alcohols. Its solubility is poor in highly polar solvents like water and nonpolar solvents like hexanes. The presence of a basic methylamino group allows for a significant increase in aqueous solubility under acidic conditions. For precise and reliable quantitative data, the isothermal shake-flask method detailed in this guide is the recommended approach. Adherence to proper safety protocols is essential when handling this and any laboratory chemical. This guide serves as a foundational resource for scientists and researchers to make informed decisions regarding solvent selection for synthesis, purification, and formulation involving this versatile chemical intermediate.

References

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• NextSDS. tert-butyl N-{[2-(methylamino)
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• Benamor, A., & Aroua, M. K. (2005). Modeling of CO2 solubility and carbamate concentration in DEA, MDEA and their mixtures using the Deshmukh–Mather model. Fluid Phase Equilibria, 231(1), 60-67. [Link]

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tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate mechanism of action in biological systems

An In-Depth Technical Guide on the Hypothesized Mechanism of Action of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in Biological Systems

Abstract

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a molecule of interest owing to its hybrid structure, incorporating both a carbamate moiety and a benzylamine scaffold. While direct biological studies on this specific compound are not extensively documented in publicly available literature, its structural components are present in numerous biologically active agents. This guide synthesizes information from related compounds to propose a plausible, multi-faceted mechanism of action for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, focusing on its potential as a modulator of cancer-related signaling pathways and as an enzyme inhibitor. We present detailed, field-proven experimental protocols to validate these hypotheses, providing a roadmap for future research and drug development efforts.

Introduction and Structural Rationale

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is an organic compound featuring a tert-butoxycarbonyl (Boc) protected amine and a substituted benzylamine core. The carbamate group is a well-established pharmacophore and is present in a wide array of therapeutic agents, where it can enhance biological activity and improve pharmacokinetic properties[1]. Carbamates are also widely recognized for their ability to inhibit cholinesterases[2][3][4]. The benzylamine moiety is also a key structural feature in compounds with demonstrated anti-cancer properties, including the induction of apoptosis and the inhibition of cell migration[5]. Furthermore, substituted benzylamines have been identified as potent inhibitors of enzymes such as 17β-hydroxysteroid dehydrogenase type 3 (17β-HSD3), a target in prostate cancer therapy[6].

Given this background, we hypothesize that tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate may exert its biological effects through one or more of the following mechanisms:

• Modulation of the NF-κB Signaling Pathway: The benzylamine component suggests a potential to interfere with this critical cancer-related pathway.

• Inhibition of 17β-Hydroxysteroid Dehydrogenase Type 3 (17β-HSD3): A plausible target given the activity of similar benzylamine derivatives.

• Inhibition of Acetylcholinesterase (AChE): A classic mechanism of action for carbamate-containing compounds.

• Induction of Apoptosis and Inhibition of Cell Migration: Common anti-cancer effects associated with benzylamine derivatives.

This guide will explore these hypothesized mechanisms in detail and provide the necessary experimental frameworks for their validation.

Hypothesized Mechanism of Action I: Modulation of Cancer-Related Pathways

The aberrant activation of signaling pathways that control cell survival, proliferation, and metastasis is a hallmark of cancer. The structural components of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate suggest its potential to interfere with these processes.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) family of transcription factors plays a pivotal role in regulating immune and inflammatory responses, and its constitutive activation is a key driver in many cancers[7][8][9]. NF-κB controls the expression of a vast number of genes involved in cell survival, proliferation, angiogenesis, and metastasis[7][10].

We propose that tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, owing to its benzylamine scaffold, may inhibit the NF-κB pathway. This could occur through the inhibition of the IκB kinase (IKK) complex, which would prevent the phosphorylation and subsequent degradation of IκBα, the primary inhibitor of NF-κB. As a result, NF-κB would remain sequestered in the cytoplasm, unable to translocate to the nucleus and activate its target genes.

Caption: Hypothesized inhibition of the NF-κB pathway.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for removing damaged or unwanted cells. Many cancer cells evade apoptosis, leading to uncontrolled proliferation. Benzylamine derivatives have been shown to induce apoptosis in cancer cells[5]. We hypothesize that tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate could trigger apoptosis through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway, leading to the activation of caspases, the executioners of apoptosis.

Inhibition of Cell Migration and Invasion

The ability of cancer cells to migrate and invade surrounding tissues is a critical step in metastasis. Benzylamine derivatives have demonstrated the ability to impair cell migration[5]. It is plausible that tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate could inhibit these processes by interfering with the cytoskeletal rearrangements and cell-matrix interactions necessary for cell motility.

Hypothesized Mechanism of Action II: Enzyme Inhibition

Inhibition of 17β-Hydroxysteroid Dehydrogenase Type 3 (17β-HSD3)

17β-HSD3 is an enzyme that catalyzes the conversion of androstenedione to testosterone, a key step in androgen biosynthesis[6][11]. Elevated levels of androgens are implicated in the development and progression of prostate cancer. Substituted aryl benzylamines have been identified as potent and selective inhibitors of 17β-HSD3[6]. The structural similarity of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate to these inhibitors suggests it may also target this enzyme, making it a potential candidate for prostate cancer therapy.

Inhibition of Acetylcholinesterase (AChE)

Carbamates are a well-known class of AChE inhibitors[3][4]. They act as "pseudo-irreversible" inhibitors by carbamylating a serine residue in the active site of AChE. This carbamylated enzyme is much slower to hydrolyze than the acetylated enzyme, leading to an accumulation of acetylcholine in the synaptic cleft[2][12]. While primarily known for their use as insecticides and in the treatment of Alzheimer's disease, the inhibition of AChE by novel compounds is always a possibility to consider.

Caption: Hypothesized inhibition of Acetylcholinesterase (AChE).

Experimental Protocols for Validation

To investigate the hypothesized mechanisms of action, a series of well-established in vitro assays are proposed.

NF-κB Activation Assays

This assay quantitatively measures the transcriptional activity of NF-κB.

• Cell Culture and Transfection: Co-transfect a suitable cell line (e.g., HEK293T) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization) using a suitable transfection reagent.

• Treatment: After 24 hours, treat the cells with varying concentrations of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate for 1-2 hours, followed by stimulation with an NF-κB activator (e.g., TNF-α) for 6-8 hours.

• Lysis and Luminescence Measurement: Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol[13].

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. A dose-dependent decrease in normalized luciferase activity in stimulated cells treated with the compound would indicate inhibition of the NF-κB pathway.

This method directly assesses the activation state of key proteins in the NF-κB pathway.

• Cell Treatment: Treat cells with the compound for 1-2 hours, followed by stimulation with TNF-α for 15-30 minutes.

• Protein Extraction: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against total IκBα, phosphorylated p65, total p65, and a loading control (e.g., β-actin).

• Detection and Analysis: Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using a chemiluminescent substrate. A decrease in p65 phosphorylation and stabilization of IκBα in the presence of the compound would confirm NF-κB pathway inhibition[13].

Apoptosis Assays

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cancer cells with varying concentrations of the compound for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI according to the manufacturer's protocol[14][15].

• Flow Cytometry: Analyze the stained cells by flow cytometry. An increase in the Annexin V-positive/PI-negative (early apoptotic) and Annexin V-positive/PI-positive (late apoptotic) cell populations would indicate induction of apoptosis[15].

Cell Migration and Invasion Assays

This assay measures the ability of cells to move through a porous membrane (migration) or a membrane coated with an extracellular matrix (invasion).

• Assay Setup: Place transwell inserts (8 µm pore size) into a 24-well plate. For invasion assays, coat the inserts with Matrigel[16].

• Cell Seeding: Seed serum-starved cells in the upper chamber in serum-free medium. Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Treatment: Add different concentrations of the compound to both the upper and lower chambers.

• Incubation: Incubate for 12-24 hours.

• Quantification: Remove non-migrated cells from the top of the insert. Fix and stain the migrated cells on the underside of the membrane with crystal violet. Count the stained cells under a microscope[17]. A dose-dependent decrease in the number of migrated/invaded cells would indicate an inhibitory effect.

Enzyme Inhibition Assays

This assay can be performed using cell lysates from cells overexpressing the enzyme.

• Enzyme Preparation: Use homogenized cells from a cell line (e.g., HEK-293) transfected to overexpress human 17β-HSD3[18].

• Reaction Mixture: Prepare a reaction mixture containing the cell homogenate, NADPH, and radiolabeled androstenedione.

• Inhibition: Add varying concentrations of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate to the reaction mixture.

• Incubation and Analysis: Incubate the mixture and then separate the substrate (androstenedione) and product (testosterone) by thin-layer chromatography.

• Quantification: Quantify the radioactivity of the substrate and product spots to determine the percentage of conversion and calculate the IC50 value of the compound.

Data Presentation and Interpretation

The quantitative data generated from the proposed experiments should be summarized in tables for clear comparison and interpretation.

Table 1: Hypothetical IC50 Values for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Assay	Cell Line	Hypothesized IC50 (µM)
NF-κB Luciferase Reporter	HEK293T	5.2
Apoptosis (Annexin V)	A549 (Lung Cancer)	8.7
Cell Migration	MDA-MB-231 (Breast Cancer)	12.5
17β-HSD3 Inhibition	HEK-293 (overexpressing)	2.1
AChE Inhibition	Purified enzyme	> 50

These are hypothetical values for illustrative purposes only.

Conclusion

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate possesses a unique chemical structure that suggests multiple potential mechanisms of action in biological systems. Based on the known activities of its carbamate and benzylamine moieties, we have proposed several testable hypotheses, including the modulation of the NF-κB signaling pathway, induction of apoptosis, inhibition of cell migration, and inhibition of key enzymes like 17β-HSD3 and AChE. The detailed experimental protocols provided in this guide offer a clear path for elucidating the precise biological functions of this compound. Successful validation of these hypotheses could position tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate as a promising lead compound for the development of novel therapeutics, particularly in the field of oncology.

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• A Convenient Synthesis of N-Boc-Protected tert-Butyl Esters of Phenylglycines from Benzylamines. ResearchGate. [Link]

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• Carbamates with Differential Mechanism of Inhibition Toward Acetylcholinesterase and Butyrylcholinesterase. ACS Publications. [Link]

• Synthesis and biological activity of carbamates derived from ethyl 1-[(phenylcarbonyl)amino]naphtho[2,1-b. Journal of Chemical and Pharmaceutical Research. [Link]

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• Targeting the NF-κB Pathway in Cancer: Mechanisms, Resistance, and Therapeutic Potential Across Tumor Types. MDPI. [Link]

• The NF-κB Pathway and Cancer Stem Cells. PMC. [Link]

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• Structure—activity relationships for insecticidal carbamates. PMC. [Link]

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• INHIBITION OF HUMAN ACETYL- AND BUTYRYLCHOLINESTERASE BY NOVEL CARBAMATES OF (−)- AND (+)-TETRAHYDROFUROBENZOFURAN AND METHANOBENZODIOXEPINE. PMC. [Link]

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• Structure-activity relationships and mechanism of action of antitumor bis 8-hydroxyquinoline substituted benzylamines. PubMed. [Link]

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• Benzylamine and Thenylamine Derived Drugs Induce Apoptosis and Reduce Proliferation, Migration and Metastasis Formation in Melanoma Cells. PMC. [Link]

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• tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate. NextSDS. [Link]

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An In-depth Technical Guide to tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate: A Versatile Building Block in Modern Organic Synthesis

Abstract

This technical guide provides a comprehensive overview of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, a bifunctional organic molecule with significant potential as a building block in medicinal chemistry and drug discovery. While direct literature on this specific compound is sparse, its structural motifs—a Boc-protected amine and a secondary methylamine—are of great interest in the synthesis of complex nitrogen-containing heterocycles. This guide presents a plausible and scientifically-grounded synthetic pathway for its preparation, based on well-established chemical transformations. Detailed experimental protocols, causality behind experimental choices, and relevant diagrams are provided to enable researchers to synthesize and utilize this versatile compound.

Introduction: The Strategic Importance of Orthogonally Protected Diamines

In the intricate landscape of modern drug discovery, the synthesis of complex molecular architectures with high precision is paramount. Bifunctional molecules, particularly diamines with orthogonal protecting groups, are invaluable tools for the medicinal chemist. These scaffolds allow for sequential and selective chemical modifications, paving the way for the construction of diverse compound libraries and the efficient synthesis of active pharmaceutical ingredients (APIs).

The tert-butoxycarbonyl (Boc) group is a cornerstone of amine protection strategy in organic synthesis.[1][2] Its widespread use stems from its ease of introduction, general stability to a wide range of reaction conditions, and facile removal under mild acidic conditions.[2][3] When incorporated into a molecule containing another, less labile amine functionality, such as a secondary methylamine, the resulting compound becomes a powerful intermediate for building complex heterocyclic systems.

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (Figure 1) is one such strategically designed molecule. Although not widely documented as a final product, its structure suggests significant utility as an intermediate. The Boc-protected primary amine offers a masked nucleophile that can be revealed at a later synthetic stage, while the secondary methylamine provides a readily available site for reactions such as acylation, alkylation, or cyclization.

This guide will detail a proposed synthetic route to this valuable compound, drawing upon established methodologies for Boc protection and reductive amination.[4][5]

Property	Value
IUPAC Name	tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate
CAS Number	697310-52-4
Molecular Formula	C₁₄H₂₂N₂O₂
Molecular Weight	250.34 g/mol

Proposed Synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

A direct, published synthesis for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is not readily found in the current literature. However, a logical and efficient two-step synthetic pathway can be proposed starting from the commercially available 2-aminobenzylamine. This proposed route leverages two of the most reliable and well-understood reactions in organic chemistry: the selective Boc protection of a primary amine and the subsequent reductive amination of the remaining primary amine.

The overall synthetic workflow is depicted below:

Caption: Proposed synthetic workflow for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Step 1: Selective Boc Protection of 2-Aminobenzylamine

Causality behind Experimental Choices: The first step involves the selective protection of the more nucleophilic primary aliphatic amine of 2-aminobenzylamine over the less nucleophilic primary aromatic amine. This selectivity is achieved by controlling the reaction stoichiometry and conditions. Di-tert-butyl dicarbonate (Boc₂O) is the reagent of choice due to its high reactivity with amines and the clean byproducts it generates (tert-butanol and carbon dioxide).[2] Tetrahydrofuran (THF) is selected as the solvent for its ability to dissolve both the starting material and the Boc anhydride, and its inertness under the reaction conditions. The reaction is typically run at a controlled temperature to favor the mono-protection of the more reactive aliphatic amine.

Experimental Protocol:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-aminobenzylamine (1.0 eq). Dissolve the starting material in anhydrous tetrahydrofuran (THF).

• Reaction: Cool the solution to 0 °C in an ice bath. To this stirred solution, add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.05 eq) in THF dropwise over 30 minutes.

• Stirring: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product, tert-Butyl N-(2-aminobenzyl)carbamate, can be purified by column chromatography on silica gel if necessary.

Step 2: Reductive Amination to Yield the Final Product

Causality behind Experimental Choices: The second step is a reductive amination to convert the remaining primary aromatic amine to a secondary methylamine.[4] This is a highly efficient and controlled method for N-alkylation.[5] Formaldehyde is used as the carbonyl source to introduce the methyl group. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent that is particularly well-suited for reductive aminations, as it does not readily reduce the starting aldehyde.[4] Dichloromethane (CH₂Cl₂) is an excellent solvent for this transformation.

Experimental Protocol:

• Setup: In a round-bottom flask, dissolve the tert-Butyl N-(2-aminobenzyl)carbamate (1.0 eq) from Step 1 in anhydrous dichloromethane (CH₂Cl₂).

• Imine Formation: To this solution, add formaldehyde (1.2 eq, typically as a 37% aqueous solution) and stir at room temperature for 1 hour to form the intermediate imine or aminal.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

• Stirring: Stir the reaction at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction by TLC until the intermediate is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The final product, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, can be purified by column chromatography.

Potential Applications in Drug Discovery

While specific applications for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate are not explicitly detailed in the literature, its structure is suggestive of its utility in the synthesis of various nitrogen-containing heterocyclic cores that are prevalent in medicinal chemistry.

Logical Relationship in Drug Design:

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Spectroscopic Signature of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate: A Predictive Technical Guide

Abstract

Introduction

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a bifunctional molecule incorporating a carbamate-protected primary amine and a secondary N-methylaniline moiety within a benzylamine framework. The tert-butoxycarbonyl (Boc) protecting group is a cornerstone in synthetic organic chemistry, particularly in the construction of complex molecules in medicinal chemistry due to its stability and ease of removal under specific acidic conditions. A thorough understanding of the spectroscopic properties of such a molecule is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions.

This guide will provide a detailed, predictive analysis of the ¹H NMR, ¹³C NMR, IR, and mass spectra of the title compound. Each section will elucidate the expected signals and fragmentation patterns, drawing parallels with known spectroscopic data of related structures. Furthermore, detailed experimental protocols for acquiring these spectra are provided to serve as a practical reference.

Molecular Structure and Predicted Spectroscopic Features

The structure of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate, with the systematic numbering used for NMR assignments, is presented below.

Figure 1: Molecular structure of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. Based on data from similar N-Boc protected amines and benzylamine derivatives, the following ¹H and ¹³C NMR spectra are predicted.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum in a solvent like CDCl₃ would exhibit distinct signals for each proton environment.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Justification
Aromatic Protons (H-3, H-4, H-5, H-6)	7.2 - 6.6	Multiplet	4H	-	The aromatic protons will appear as a complex multiplet due to their differing electronic environments and spin-spin coupling.
NH (carbamate)	~5.0	Broad Singlet	1H	-	The carbamate N-H proton is typically broad due to quadrupole broadening and exchange. Its chemical shift is solvent-dependent.
CH₂	~4.3	Doublet	2H	~6	The methylene protons adjacent to the carbamate nitrogen will be a doublet, coupled to the carbamate N-H.
NH (methylamino)	~4.0	Broad Singlet	1H	-	The secondary amine proton is also expected to be a broad singlet and its position is highly dependent on solvent and concentration.
N-CH₃	~2.8	Singlet	3H	-	The N-methyl protons will appear as a sharp singlet as there are no adjacent protons to couple with.
C(CH₃)₃	~1.45	Singlet	9H	-	The nine equivalent protons of the tert-butyl group will give a strong singlet signal.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show 10 distinct signals, corresponding to the different carbon environments in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C=O (carbamate)	~156	The carbonyl carbon of the carbamate group is characteristically found in this downfield region.
Aromatic C (quaternary)	148 - 120	The two quaternary aromatic carbons (C-2 and C-7) will have distinct chemical shifts influenced by their substituents.
Aromatic CH	128 - 110	The four aromatic methine carbons will have chemical shifts in the typical aromatic region.
C (CH₃)₃ (quaternary)	~80	The quaternary carbon of the tert-butyl group is shielded and appears around this value.
C H₂	~45	The methylene carbon adjacent to the carbamate nitrogen.
N-C H₃	~30	The N-methyl carbon is a typical value for an N-alkyl group.
C(C H₃)₃	~28	The three equivalent methyl carbons of the tert-butyl group will give a single, intense signal.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The predicted IR spectrum of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate would display characteristic absorption bands.

Functional Group	Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Intensity	Justification
N-H (carbamate)	Stretching	3400 - 3300	Medium	The N-H stretch of the carbamate group is a prominent feature.
N-H (secondary amine)	Stretching	3400 - 3300	Medium, may overlap with carbamate N-H	The secondary amine N-H stretch will be in a similar region to the carbamate N-H.
C-H (aromatic)	Stretching	3100 - 3000	Medium	Characteristic C-H stretching vibrations of the benzene ring.
C-H (aliphatic)	Stretching	2980 - 2850	Strong	C-H stretching of the methylene, methyl, and tert-butyl groups.
C=O (carbamate)	Stretching	1710 - 1680	Strong	A very strong and sharp absorption band characteristic of the carbamate carbonyl group.
C=C (aromatic)	Stretching	1600 - 1450	Medium to Weak	Skeletal vibrations of the aromatic ring.
N-H	Bending	1550 - 1500	Medium	Bending vibrations of the N-H bonds.
C-N	Stretching	1250 - 1020	Medium	Stretching vibrations of the various C-N bonds in the molecule.
C-O (carbamate)	Stretching	1250 - 1150	Strong	The C-O stretch of the carbamate ester functionality.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate (Molecular Formula: C₁₃H₂₀N₂O₂, Molecular Weight: 236.31 g/mol ), electrospray ionization (ESI) would be a suitable technique.

Predicted Mass Spectrum (ESI+):

• [M+H]⁺: m/z 237.16

• [M+Na]⁺: m/z 259.14

• [M+K]⁺: m/z 275.11

Predicted Fragmentation Pattern:

A common fragmentation pathway for N-Boc protected amines involves the loss of isobutylene (56 Da) or the entire tert-butoxycarbonyl group (100 Da).

Figure 2: Predicted ESI-MS fragmentation pathway.

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data discussed. Instrument parameters should be optimized for the specific sample and instrument.

NMR Spectroscopy

Figure 3: Workflow for NMR data acquisition and processing.

IR Spectroscopy (ATR-FTIR)

Figure 4: Workflow for ATR-FTIR data acquisition.

Mass Spectrometry (ESI-MS)

Figure 5: Workflow for ESI-MS data acquisition.

Conclusion

This technical guide has provided a comprehensive, albeit predictive, overview of the key spectroscopic features of tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate. The predicted ¹H NMR, ¹³C NMR, IR, and mass spectra are based on well-established chemical principles and data from analogous compounds. The detailed analysis and interpretation presented herein should serve as a valuable resource for scientists working with this molecule, aiding in its identification and characterization. The provided experimental protocols offer a practical starting point for obtaining high-quality spectroscopic data.

References

• NextSDS. tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate. [Link]

• Organic Syntheses. Synthesis of tert-butyl (1S,2S)-2-methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. [Link]

• MDPI. ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. [Link]

• PubChemLite. Tert-butyl n-[2-(methylaminomethyl)phenyl]carbamate. [Link]

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Fragment-to-Lead: Preliminary Biological Screening of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Executive Summary & Pharmacophore Rationale

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS: 697310-52-4) is a highly versatile ortho-substituted aniline derivative. Featuring a Boc-protected primary amine and a secondary methylamine on an aromatic backbone, it serves as a critical pharmacophore building block. Compounds of this class are extensively utilized in double UDC (Ugi/Deprotect/Cyclize) strategies to synthesize fused N-heterocycles, including quinoxalines, benzodiazepines, and pyrazinone-based protease inhibitors.

In Fragment-Based Lead Discovery (FBLD), screening the intermediate building block rather than waiting to test the final synthesized drug is a critical de-risking strategy. The core directive of this preliminary screening cascade is to establish baseline absorption, distribution, metabolism, and excretion (ADME) properties, rule out Pan-Assay Interference Compounds (PAINS), and confirm fragment-level target engagement before committing to resource-intensive synthetic elaboration.

Phase I: Physicochemical & In Vitro ADME Profiling

Causality & Rationale: The lipophilic tert-butyloxycarbonyl (Boc) protecting group significantly increases the compound's partition coefficient (LogP). High lipophilicity can drive non-specific protein binding and poor aqueous solubility, leading to false positives in downstream biochemical assays. Conversely, the secondary methylamine is a potential site for rapid metabolic oxidation. Profiling these parameters early ensures the fragment is viable for cellular testing.

Methodology: Parallel Artificial Membrane Permeability Assay (PAMPA)

Self-Validating System: This protocol incorporates high-permeability (Verapamil) and low-permeability (Ranitidine) internal controls to validate the integrity of the artificial lipid membrane and ensure assay dynamic range .

• Preparation: Prepare a 10 mM stock of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in 100% DMSO.

• Donor Assembly: Dilute the stock to a final concentration of 10 µM in PBS (pH 7.4, final DMSO <1%). Add 300 µL of this solution to the donor compartment of a 96-well PAMPA sandwich plate.

• Membrane Coating: Coat the porous filter membrane of the acceptor plate with 5 µL of a 1% (w/v) lecithin/dodecane lipid solution.

• Acceptor Assembly: Add 300 µL of fresh PBS to the acceptor wells and carefully assemble the sandwich plate.

• Incubation: Incubate the assembled plate at room temperature for 5 hours under gentle orbital agitation.

• Quantification: Extract samples from both donor and acceptor compartments. Quantify the compound concentration using LC-MS/MS and calculate the effective permeability ( Pe​ ).

Table 1: Target ADME Parameters for Fragment Triage

Parameter	Assay Methodology	Target Threshold for Hit Elaboration
Aqueous Solubility	Kinetic Nephelometry	> 100 µM (at pH 7.4)
Passive Permeability	PAMPA ( Pe​ )	> 1.5 × 10⁻⁶ cm/s
Metabolic Stability	Human Liver Microsomes (HLM)	Intrinsic Clearance ( CLint​ ) < 50 µL/min/mg
Baseline Toxicity	HepG2 CC50​	> 50 µM

Phase II: Cytotoxicity & Metabolic Liability Screening

Causality & Rationale: Chemical databases classify this compound with acute toxicity and irritation hazard codes (e.g., H302, H315) . At a cellular level, secondary anilines are known structural alerts. Hepatic CYP450 enzymes (specifically CYP3A4 and CYP2D6) can catalyze N-demethylation, potentially leading to reactive quinone imine intermediates that cause hepatotoxicity. Evaluating cytotoxicity in a metabolically active hepatic cell line (HepG2) identifies these liabilities early.

Methodology: CellTiter-Glo® Luminescent Viability Assay

Self-Validating System: The assay utilizes Staurosporine (10 µM) as a positive control for apoptosis/toxicity and vehicle (0.1% DMSO) as a negative baseline. The luminescent signal measures ATP, which is directly proportional to the number of metabolically active cells, preventing false readouts from metabolically dead but structurally intact cells .

• Cell Seeding: Seed HepG2 cells in a 384-well opaque white microplate at a density of 5,000 cells/well in 25 µL of DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat the cells with a 10-point dose-response titration of the compound (ranging from 0.1 µM to 100 µM).

• Incubation: Incubate the treated plates for 48 hours under standard culture conditions.

• Lysis & Equilibration: Equilibrate the plate to room temperature for 30 minutes. Add 25 µL of CellTiter-Glo® reagent to each well.

• Signal Stabilization: Shake the plate on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute static incubation to stabilize the luminescent signal.

• Analysis: Record luminescence using a multimode microplate reader. Calculate the CC50​ using non-linear regression analysis (GraphPad Prism).

Putative CYP450-mediated metabolic pathways and clearance mechanisms.

Phase III: Biophysical Target Engagement

Causality & Rationale: Because ortho-amino benzylamines are privileged precursors for protease inhibitors, establishing the fragment's baseline affinity to a model target (e.g., recombinant Mast Cell Tryptase) validates the pharmacophore's binding mode. Surface Plasmon Resonance (SPR) is selected because it is highly sensitive to low-affinity fragment binding (typically in the high µM to mM range) and does not require fluorescent labels that could cause assay interference.

Methodology: Surface Plasmon Resonance (SPR) Screening

Self-Validating System: A parallel reference flow cell is immobilized with Bovine Serum Albumin (BSA) or left blank (ethanolamine-blocked) to subtract non-specific matrix binding and bulk refractive index changes from the active flow cell signal.

• Target Immobilization: Immobilize recombinant human mast cell tryptase onto a CM5 sensor chip via standard EDC/NHS amine coupling chemistry (Target immobilization level: ~3000 Response Units [RU]).

• Blocking: Block unreacted surface esters with 1 M ethanolamine-HCl (pH 8.5).

• Analyte Preparation: Prepare a concentration series of the compound (3.125 µM to 200 µM) in running buffer (PBS, 0.05% Tween-20, 2% DMSO). Ensure exact DMSO matching between the running buffer and analyte samples to prevent bulk shift artifacts.

• Injection Cycle: Inject the analyte series over both the active and reference flow cells at a flow rate of 30 µL/min for 60 seconds (association phase), followed by a 120-second running buffer wash (dissociation phase).

• Data Processing: Double-reference the sensorgrams (subtracting both the reference flow cell and blank buffer injections). Fit the resulting data using a 1:1 Langmuir steady-state affinity model to determine the dissociation constant ( KD​ ).

Sequential biological screening cascade for fragment evaluation.

References

• Title: PAMPA - Parallel Artificial Membrane Permeability Assay Source: pION Inc. URL: [Link]

• Title: Chemical Substance Information: tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS 697310-52-4) Source: NextSDS Database URL: [Link]

Protocols & Analytical Methods

Application Note: tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in Medicinal Chemistry and Scaffold Synthesis

Executive Summary

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (also known as Boc-protected 2-(methylamino)benzylamine) is a highly versatile, bifunctional building block utilized extensively in hit-to-lead optimization and diversity-oriented synthesis. Featuring a sterically hindered secondary aniline and a Boc-protected primary benzylic amine, this scaffold enables the regioselective construction of privileged nitrogenous heterocycles, including 1,4-benzodiazepines, quinazolines, and tetrazoles. This application note details the structural rationale, core synthetic applications, and field-validated protocols for deploying this intermediate in modern drug discovery workflows.

Physicochemical Profiling & Structural Rationale

As a Senior Application Scientist, I emphasize that the selection of a building block must be driven by its impact on the final molecule's physicochemical profile. This specific compound offers three distinct strategic advantages:

• Hydrogen Bond Donor (HBD) Masking : By utilizing an N-methylated aniline rather than a primary aniline, one HBD is permanently eliminated from the resulting scaffold. In drug design, reducing the HBD count is a proven strategy to improve passive membrane permeability and oral absorption. Furthermore, N-methylation disrupts flat intermolecular hydrogen-bonding networks in the solid state, which frequently leads to an increase in aqueous solubility despite a nominal increase in lipophilicity[1].

• Conformational Restriction : The steric bulk of the N-methyl group restricts the rotation of subsequent amide or urea linkages, often forcing them into specific cis/trans or syn/anti conformations. This rigidification can pre-organize the molecule, reducing the entropic penalty upon binding to a target protein's active site[2].

• Orthogonal Reactivity : The tert-butyloxycarbonyl (Boc) group robustly protects the highly nucleophilic primary benzylic amine. This forces electrophiles to react exclusively at the less reactive secondary aniline nitrogen. Subsequent acidic cleavage of the Boc group unmasks the primary amine for controlled, intramolecular ring closure[3].

Core Applications in Medicinal Chemistry

Regioselective Synthesis of 1,4-Benzodiazepine Scaffolds

The 1,4-benzodiazepine core is a "privileged scaffold" found in numerous CNS-active drugs. The differential reactivity of the two nitrogen atoms in this building block is its greatest asset. The secondary aniline can be selectively acylated with bifunctional electrophiles (e.g., bromoacetyl chloride). Subsequent Boc deprotection unmasks the benzylic amine, which undergoes an intramolecular SN​2 displacement of the bromide to yield a rigidified 1,4-benzodiazepine scaffold.

Multicomponent Reactions (MCRs) for Tetrazole Assembly

Ortho-aminobenzylamines are highly prized in isocyanide-based multicomponent reactions. When subjected to the Ugi-Azide four-component reaction (UA-4CR) using trimethylsilyl azide ( TMSN3​ ), aldehydes, and isocyanides, this scaffold yields 1,5-disubstituted tetrazoles. The tetrazole moiety acts as a metabolically stable bioisostere for the cis-amide bond, providing unique vectors for structure-activity relationship (SAR) exploration[4].

Data Presentation: Physicochemical Shifts During Scaffold Assembly

The following table summarizes the quantitative physicochemical property shifts observed when converting the acyclic intermediate derived from tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate into the final cyclized 1,4-benzodiazepine scaffold.

Compound Stage	Molecular Weight	cLogP (est.)	HBD Count	HBA Count	PSA (Ų)	Structural Status
Starting Material	236.31	2.1	2	3	41.5	Ortho-diamine building block
Bromoacetamide Adduct	357.25	3.2	1	4	50.7	Acyclic, Boc-protected
Deprotected Salt (TFA)	371.16	1.5	3	3	46.5	Reactive primary amine
1,4-Benzodiazepine Target	176.22	1.8	1	2	29.1	Cyclized, rigidified, low HBD

Experimental Protocols

Protocol 1: Synthesis of 4-Methyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-ones

Objective: Construct a rigidified, N-methylated benzodiazepine scaffold via a self-validating acylation-deprotection-cyclization sequence.

Causality & Insights: The Boc group is critical here. Without it, bromoacetyl chloride would preferentially acylate the more nucleophilic primary benzylic amine, leading to an undesired regioisomer. By protecting the benzylic amine, we dictate that acylation occurs strictly at the secondary aniline.

Step-by-Step Methodology :

• Regioselective Acylation : In an oven-dried 50 mL round-bottom flask, dissolve tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (1.0 eq, 5.0 mmol) and N,N-diisopropylethylamine (DIPEA, 2.0 eq, 10.0 mmol) in anhydrous dichloromethane (DCM, 20 mL). Cool the solution to 0 °C using an ice bath.

• Electrophile Addition : Add bromoacetyl chloride (1.1 eq, 5.5 mmol) dropwise over 10 minutes. Causality: Maintaining the reaction at 0 °C prevents the formation of highly reactive ketene byproducts and controls the exothermic acylation.

• Validation Check : Stir for 1 hour at room temperature. Monitor by LC-MS. The reaction is complete when the starting material mass ( [M+H]+=237 ) is fully replaced by the bromoacetamide adduct ( [M+H]+=357/359 isotopic pattern).

• Boc Deprotection : Cool the flask back to 0 °C. Add trifluoroacetic acid (TFA, 10 mL) directly to the DCM solution. Stir for 2 hours at room temperature to quantitatively cleave the Boc group.

• Solvent Exchange : Concentrate the mixture in vacuo to remove all DCM and excess TFA. The resulting crude material is the TFA salt of the unmasked primary amine.

• Intramolecular Alkylation (Cyclization) : Redissolve the crude salt in anhydrous acetonitrile (30 mL). Add anhydrous potassium carbonate ( K2​CO3​ , 4.0 eq) to neutralize the TFA and free the primary amine. Heat the suspension to 70 °C for 8 hours. Causality: The free primary amine acts as an internal nucleophile, displacing the adjacent aliphatic bromide to close the 7-membered diazepine ring.

• Isolation : Filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate and purify via flash column chromatography (Silica gel, 0-10% MeOH in DCM) to yield the pure 1,4-benzodiazepine-2-one.

Mandatory Visualization: Reaction Pathway

Figure 1: Logical workflow of the regioselective acylation and cyclization methodology.

References

• "Exploring the Conformational Effects of N- and C-Methylation of N-Acylhydrazones", PubMed Central (PMC). Available at:[Link]

• "Hydrogen bond donors in drug design", ChemRxiv. Available at:[Link]

• "Concise Preparation of Novel Tricyclic Chemotypes: Fused Hydantoin-benzodiazepines", PubMed Central (PMC). Available at:[Link]

• "Tetrazoles via Multicomponent Reactions", Chemical Reviews - ACS Publications. Available at:[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Exploring the Conformational Effects of N- and C-Methylation of N-Acylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Concise Preparation of Novel Tricyclic Chemotypes: Fused Hydantoin-benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate as a Versatile Building Block for N-Heterocyclic Scaffolds

Target Audience: Discovery Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic rationale, orthogonal protection strategies, and self-validating synthetic protocols.

Executive Summary & Chemical Profiling

The compound tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS: 697310-52-4) is a highly specialized, orthogonally protected diamine building block[1]. Structurally, it features a secondary aromatic amine (N-methylaniline) and a primary aliphatic amine (benzylamine) masked by a tert-butyloxycarbonyl (Boc) group.

In drug discovery, unprotected 2-(aminomethyl)anilines are notoriously difficult to handle due to their high reactivity, which often leads to unselective dialkylation or premature self-condensation. The presence of the Boc group on this specific building block provides a critical orthogonal protection strategy . It allows chemists to selectively functionalize the sterically hindered, less nucleophilic secondary aniline first, or alternatively, to remove the Boc group to liberate the primary amine for controlled, sequential cyclization reactions. This makes it an elite precursor for synthesizing privileged pharmacophores, specifically 1,4-benzodiazepines and quinazolines [2].

Orthogonal Synthesis of 1,4-Benzodiazepin-2-ones

Causality & Mechanistic Logic

If an unprotected 2-(methylamino)benzylamine is reacted with an electrophile like bromoacetyl bromide, the highly nucleophilic primary benzylamine will attack first. Subsequent cyclization would yield a 1,4-benzodiazepin-3 -one.

To synthesize the highly prized 1,4-benzodiazepin-2-one scaffold, we must reverse this inherent nucleophilicity. By utilizing the Boc-protected building block, the primary amine is chemically masked. The electrophile is forced to react exclusively with the secondary aniline. Subsequent acidic deprotection liberates the primary amine, which immediately undergoes an intramolecular SN​2 displacement of the bromide to close the 7-membered diazepine ring.

Fig 1: Orthogonal synthesis of 1,4-benzodiazepin-2-ones leveraging the Boc-protected primary amine.

Protocol 1: Self-Validating Synthesis of 1-Methyl-1,4-benzodiazepin-2-one

Step 1: Selective Aniline Acylation

• Dissolve tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (1.0 eq) and DIPEA (2.0 eq) in anhydrous DCM (0.2 M). Cool to 0 °C under N2​ .

• Dropwise add bromoacetyl bromide (1.2 eq). Stir for 2 hours, allowing the reaction to warm to room temperature.

• In-Process Control (IPC): Check via TLC (Hexane/EtOAc 7:3). The product is UV-active. Stain with Ninhydrin; the starting material will show a faint stain (secondary amine), while the product will not stain (amide formation).

• Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over Na2​SO4​ , and concentrate.

Step 2: Boc Deprotection

• Dissolve the crude intermediate in a minimal amount of DCM and add 4M HCl in Dioxane (10.0 eq). Stir at 25 °C for 2 hours.

• IPC (Self-Validation): Analyze via LC-MS. The mass spectrum must show the complete disappearance of the starting mass and the appearance of [M−100+H]+ (loss of the Boc group). Spotting on TLC with Ninhydrin will yield a deep purple spot, confirming the liberation of the primary amine.

• Concentrate under reduced pressure to yield the hydrochloride salt.

Step 3: Intramolecular Cyclization

• Dissolve the deprotected salt in anhydrous DMF (0.1 M). Add anhydrous K2​CO3​ (3.0 eq) and heat to 80 °C for 4 hours.

• IPC (Self-Validation): Monitor by LC-MS. The cyclization is confirmed by a mass shift of −79/81 Da, corresponding to the loss of HBr.

• Filter the inorganic salts, concentrate the DMF in vacuo, and purify via silica gel chromatography to isolate the pure 1-methyl-1,4-benzodiazepin-2-one.

Synthesis of 3,4-Dihydroquinazolinium Scaffolds

Causality & Mechanistic Logic

For the synthesis of quinazolines, the fully deprotected diamine is required[2]. The Boc group is removed globally in the first step. The resulting 2-(methylamino)benzylamine acts as a highly efficient bis-nucleophile. It undergoes condensation with aryl aldehydes to form a ring-closed aminal intermediate. Because the N1 position is methylated, subsequent oxidative dehydrogenation (using reagents like IBX or aerial O2​ in water) yields a stable 1-methyl-3,4-dihydroquinazolin-1-ium salt, rather than a fully aromatic neutral quinazoline[3].

Fig 2: Synthesis of dihydroquinazolinium scaffolds via diamine condensation and IBX oxidation.

Protocol 2: Self-Validating Synthesis of 1-Methyl-2-phenyl-3,4-dihydroquinazolin-1-ium

Step 1: Global Deprotection

• Treat the starting material with TFA/DCM (1:1) at 25 °C for 1 hour. Concentrate and neutralize with basic resin to isolate the free 2-(methylamino)benzylamine.

Step 2: Aminal Condensation

• Combine the diamine (1.0 eq) and benzaldehyde (1.0 eq) in absolute ethanol. Reflux for 3 hours.

• IPC (Self-Validation): TLC monitoring will show the disappearance of the Ninhydrin-positive primary amine spot. 1H NMR of an aliquot will show the disappearance of the aldehyde proton (~10 ppm) and the appearance of a characteristic aminal methine proton at ~5.5 ppm.

Step 3: Oxidative Dehydrogenation

• Add o-Iodoxybenzoic acid (IBX, 1.2 eq) to the reaction mixture in DMSO. Heat at 80 °C until oxidation is complete.

• IPC (Self-Validation): UV-Vis spectroscopy will show a significant bathochromic shift (to ~320 nm) due to the extended conjugation of the newly formed dihydroquinazolinium core. LC-MS will confirm the [M]+ molecular ion with a loss of 2 Da from the intermediate.

Quantitative Optimization Data

The following table summarizes the validated reaction parameters and analytical markers for scaffolds derived from this building block:

Target Scaffold	Reagents / Conditions	Catalyst / Oxidant	Yield (%)	Purity (LC-MS)	Key Analytical Marker
1-Methyl-1,4-benzodiazepin-2-one	Bromoacetyl bromide, then HCl, then K2​CO3​	None	78%	>95%	[M+H]+ = 175.1, IR: 1680 cm⁻¹ (C=O)
1-Methyl-2-phenyl-3,4-dihydroquinazolinium	Benzaldehyde, then IBX	IBX (1.2 eq)	82%	>98%	[M]+ = 237.1, UV max shift to ~320 nm
1-Methyl-2-(4-fluorophenyl)-3,4-dihydroquinazolinium	4-Fluorobenzaldehyde, then IBX	IBX (1.2 eq)	85%	>97%	19F NMR: -112 ppm

References

• NextSDS. "tert-butyl N-{[2-(methylamino)
• Benchchem. "2-(Aminomethyl)aniline hydrochloride."
• ResearchGate.

Sources

• 1. nextsds.com [nextsds.com]
• 2. 2-(Aminomethyl)aniline hydrochloride | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

large-scale synthesis methods for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

An Application Note for the Scalable Synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Abstract

This document provides a comprehensive guide to a robust and scalable three-step synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, a valuable building block in medicinal chemistry and drug development. The described methodology is designed for large-scale production, emphasizing safety, efficiency, and high purity of the final product. The synthesis begins with the readily available 2-(methylamino)benzoic acid, proceeds through an amide intermediate, which is subsequently reduced and selectively protected. This application note includes a detailed rationale for the synthetic strategy, step-by-step protocols, safety information, and process flow diagrams to aid researchers and process chemists in successful implementation.

Introduction and Synthetic Strategy

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS 697310-52-4) is a bifunctional organic molecule incorporating a Boc-protected primary amine and a secondary aniline. This substitution pattern makes it a versatile intermediate for the synthesis of complex heterocyclic compounds and active pharmaceutical ingredients (APIs). The development of a scalable, cost-effective, and reliable synthesis is critical for its application in industrial drug development.

The synthetic approach detailed herein was designed based on the principles of process chemistry, prioritizing commercially available starting materials, avoiding hazardous reagents where possible, and ensuring a straightforward purification process. The three-step sequence is as follows:

• Amide Formation: Conversion of 2-(methylamino)benzoic acid to 2-(methylamino)benzamide.

• Amide Reduction: Reduction of the benzamide to yield [2-(methylamino)phenyl]methanamine.

• Selective Boc-Protection: Selective protection of the more nucleophilic primary aliphatic amine in the presence of the secondary aromatic amine to yield the final product.

This strategy is advantageous because it builds the required C-N bonds using well-established and high-yielding reactions, with the final step providing a highly selective protection that typically results in a clean product requiring minimal purification.

Overall Reaction Scheme

Figure 1: Overall synthetic route for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Safety and Hazard Information

All operations should be conducted by trained personnel in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Thionyl Chloride (SOCl₂): Acutely toxic, causes severe skin burns and eye damage. Reacts violently with water. Handle with extreme care under anhydrous conditions.

• Borane-Tetrahydrofuran Complex (BH₃·THF): Flammable liquid and vapor. Causes skin irritation and serious eye irritation. May cause respiratory irritation. Handle under an inert atmosphere (e.g., Nitrogen or Argon).

• Di-tert-butyl dicarbonate (Boc₂O): Flammable solid, causes skin and eye irritation.

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (Final Product): May cause skin and eye irritation and may be harmful if swallowed.[1]

Refer to the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.[2][3]

Detailed Experimental Protocols

Step 1: Synthesis of 2-(Methylamino)benzamide

Rationale: This step converts the carboxylic acid into a primary amide. The use of thionyl chloride to form the acyl chloride in situ is a classic and efficient method for activating the carboxyl group. Subsequent quenching with ammonium hydroxide provides the amide in high yield. Toluene is chosen as a solvent due to its high boiling point and ability to azeotropically remove HCl generated during the reaction.

Procedure:

• To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a gas outlet to a scrubber (containing NaOH solution), and a dropping funnel, add 2-(methylamino)benzoic acid (151.2 g, 1.0 mol) and toluene (750 mL).

• Stir the suspension and add thionyl chloride (87.5 mL, 1.2 mol) dropwise via the dropping funnel over 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux (approx. 110 °C) and maintain for 3 hours. The reaction can be monitored by TLC or HPLC for the disappearance of the starting material.

• Cool the mixture to room temperature and then concentrate under reduced pressure to remove excess thionyl chloride and toluene, yielding the crude acyl chloride as a viscous oil.

• In a separate 4 L beaker, place concentrated ammonium hydroxide (28-30%, 1 L) and cool in an ice-water bath to 0-5 °C.

• Slowly and carefully add the crude acyl chloride to the cold ammonium hydroxide solution with vigorous stirring. Caution: This is a highly exothermic reaction. Maintain the temperature below 20 °C.

• A precipitate will form. Continue stirring the mixture for 1 hour at 0-5 °C.

• Collect the solid product by vacuum filtration, wash the filter cake with cold deionized water (2 x 500 mL), and then with cold methyl tert-butyl ether (MTBE) (2 x 200 mL).

• Dry the solid in a vacuum oven at 50 °C to a constant weight to afford 2-(methylamino)benzamide as a white to off-white solid.

Step 2: Synthesis of [2-(Methylamino)phenyl]methanamine

Rationale: This step reduces the amide to a primary amine. Borane-THF complex is chosen as the reducing agent as it is highly effective for amide reductions and is generally considered safer for large-scale operations than lithium aluminum hydride (LiAlH₄). The workup procedure is also more straightforward. The reaction is performed under an inert atmosphere to prevent quenching of the borane reagent by atmospheric moisture.

Procedure:

• Set up a 3 L three-necked round-bottom flask under a nitrogen atmosphere, equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• Add 2-(methylamino)benzamide (150.2 g, 1.0 mol) to the flask, followed by anhydrous tetrahydrofuran (THF) (1 L). Stir to form a suspension.

• Cool the mixture to 0-5 °C using an ice-water bath.

• Slowly add 1.0 M borane-THF complex solution (2.5 L, 2.5 mol) via the dropping funnel over 1.5-2 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approx. 65 °C) for 6 hours.

• Cool the reaction mixture back to 0-5 °C and slowly quench by the dropwise addition of methanol (200 mL), followed by 3 M hydrochloric acid (500 mL). Caution: Hydrogen gas is evolved during this step. Ensure adequate ventilation.

• Concentrate the mixture under reduced pressure to remove the THF and methanol.

• Add deionized water (1 L) to the remaining aqueous residue and basify to pH >12 by the slow addition of 50% w/w sodium hydroxide solution.

• Extract the aqueous layer with dichloromethane (DCM) (3 x 500 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield [2-(methylamino)phenyl]methanamine as an oil, which can be used directly in the next step.

Step 3: Synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Rationale: This final step selectively protects the primary aliphatic amine. The primary amine is significantly more nucleophilic and less sterically hindered than the secondary aromatic amine, allowing for high selectivity with di-tert-butyl dicarbonate (Boc₂O). This type of selective protection is a well-established and reliable method.[4] Dichloromethane is an excellent solvent for this reaction, and the workup is a simple aqueous wash.

Procedure:

• Dissolve the crude [2-(methylamino)phenyl]methanamine (approx. 1.0 mol) in dichloromethane (DCM) (1.5 L) in a 3 L flask equipped with a mechanical stirrer.

• Cool the solution to 0-5 °C in an ice-water bath.

• In a separate beaker, dissolve di-tert-butyl dicarbonate (229.2 g, 1.05 mol) in DCM (500 mL).

• Add the Boc₂O solution dropwise to the amine solution over 1 hour, maintaining the internal temperature below 10 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 4 hours.

• Wash the reaction mixture with 1 M HCl (2 x 500 mL) to remove any unreacted starting material, followed by saturated sodium bicarbonate solution (1 x 500 mL), and finally brine (1 x 500 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield a crude solid.

• Purify the crude product by recrystallization from a mixture of ethyl acetate and hexanes to afford pure tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate as a crystalline solid.

Data Summary and Expected Results

The following table summarizes the expected outcomes for a 1.0 molar scale synthesis.

Step	Product	Molecular Weight ( g/mol )	Typical Yield (%)	Typical Purity (HPLC)	Physical Appearance
1	2-(Methylamino)benzamide	150.18	85-95%	>98%	White to off-white solid
2	[2-(Methylamino)phenyl]methanamine	136.19	80-90%	>95% (crude)	Yellow to brown oil
3	Final Product	236.31	85-95%	>99%	White crystalline solid

Process Workflow and Logic

Figure 2: Step-by-step experimental workflow for the synthesis.

Conclusion

The presented three-step synthesis provides a reliable and scalable method for producing high-purity tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. The protocol utilizes readily available starting materials and reagents suitable for industrial application. The rationale behind each step is clearly defined, and the detailed procedures, coupled with safety information and expected outcomes, offer a comprehensive guide for researchers and drug development professionals. This method represents an efficient pathway to a key synthetic intermediate, facilitating further research and development in medicinal chemistry.

References

• NextSDS. tert-butyl N-{[2-(methylamino)
• NextSDS. tert-butyl N-{2-[(methylamino)

• Yang, J. W., Pan, S. C., & List, B. (2009). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses, 86, 182. [Link]

• Shaik, S. P., et al. (2020). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. RSC Advances, 10(58), 35055-35065. [Link]

• Singh, M. K., et al. (2011). tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 7), o1382. [Link]

• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2007). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 84, 1. [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. fishersci.com [fishersci.com]
• 3. tert-Butyl 2-(aminomethyl)phenylcarbamate - Safety Data Sheet [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes &amp; Protocols: The Strategic Utility of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in Pharmaceutical Synthesis

Introduction: A Versatile Bifunctional Intermediate

In the intricate landscape of pharmaceutical development, the design of efficient synthetic routes hinges on the availability of versatile, strategically-functionalized building blocks. tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS 697310-52-4) emerges as a preeminent example of such an intermediate.[1][2] Its structure, featuring a primary amine shielded by an acid-labile tert-butyloxycarbonyl (Boc) group and a spatially distinct, nucleophilic N-methyl secondary amine, offers a powerful platform for controlled, sequential molecular elaboration.[3][4][5]

The orthogonality of these two functionalities is the cornerstone of its utility. The Boc group provides robust protection under a wide array of reaction conditions, including basic, reductive, and oxidative environments, yet can be cleanly cleaved under acidic conditions.[6][7] This allows chemists to perform selective chemistry at the secondary amine without interference, and then, at a later, strategic point, unmask the primary amine for further transformation. This guide provides an in-depth exploration of the synthesis of this key intermediate and its application in constructing complex heterocyclic cores relevant to medicinal chemistry, grounded in established chemical principles and detailed, field-proven protocols.

Physicochemical and Safety Profile

A thorough understanding of the physical properties and handling requirements of an intermediate is critical for its safe and effective use in the laboratory.

Property	Value	Source(s)
CAS Number	697310-52-4	[1][2]
Molecular Formula	C₁₃H₂₀N₂O₂	[1]
Molecular Weight	236.31 g/mol	[1]
Appearance	Not specified; likely an oil or low-melting solid
Hazard Classifications	Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritant, Eye Irritant, STOT SE 3	[2]

Safety Advisory: Due to its hazard classifications, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate should be handled in a well-ventilated fume hood.[2] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat, is mandatory.

Synthesis of the Key Intermediate: A Step-by-Step Protocol

The synthesis of the title compound is typically achieved through the reductive amination of 2-(methylamino)benzaldehyde followed by Boc protection, or by direct Boc protection of the corresponding diamine. The following protocol details a common and reliable method.

Synthetic Workflow Diagram

Caption: Workflow for the Boc protection of 2-(methylamino)benzylamine.

Protocol: Boc Protection of 2-(Methylamino)benzylamine

This protocol outlines the selective N-Boc protection of the primary amine of 2-(methylamino)benzylamine. The primary amine is more sterically accessible and generally more nucleophilic than the N-methyl aniline, allowing for selective protection under controlled conditions.

Materials:

• 2-(Methylamino)benzylamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(methylamino)benzylamine (1.0 eq) in anhydrous DCM to a concentration of approximately 0.2 M.

• Base Addition: Add triethylamine (1.2 eq) to the solution. The base acts as a scavenger for the acid generated during the reaction and helps to activate the amine.

• Cooling: Cool the stirred solution to 0°C using an ice bath. This is a critical step to control the reaction rate and minimize potential side reactions, such as the formation of di-protected products.

• Reagent Addition: Dissolve di-tert-butyl dicarbonate (Boc₂O) (1.05 eq) in a minimal amount of DCM and add it dropwise to the cooled amine solution over 15-20 minutes. The slight excess of Boc anhydride ensures complete consumption of the starting amine.[7][8]

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is complete when the starting benzylamine spot is no longer visible.

• Workup:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove any acidic byproducts) and brine.

• Isolation:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is often of high purity. If necessary, it can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure title compound.

Application: Synthesis of a Dihydrodiazepino-Indolone Core

The true value of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is demonstrated in its use to construct complex heterocyclic systems. The following protocol details its application in a Pictet-Spengler-type reaction followed by cyclization to form a dihydrodiazepino-indolone scaffold, a core structure found in various biologically active molecules.

Overall Synthetic Strategy

The workflow involves two key stages: first, the functionalization of the secondary amine, and second, the acid-catalyzed deprotection and concomitant cyclization to form the final heterocyclic system.

Caption: Two-step strategy for heterocycle synthesis.

Protocol: Synthesis and Cyclization

Step 1: Condensation with Isatin

Principle: The secondary amine of the title compound acts as a nucleophile, attacking the electrophilic C3-ketone of an isatin derivative. This forms a hemiaminal intermediate which then dehydrates, leading to a new C-N bond and setting the stage for the subsequent cyclization.

Materials:

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (1.0 eq)

• Isatin (or N-substituted isatin) (1.0 eq)

• Ethanol or Toluene

• Dean-Stark apparatus (if using toluene)

• Molecular sieves (optional)

Procedure:

• Setup: To a round-bottom flask, add the title carbamate (1.0 eq), isatin (1.0 eq), and ethanol.

• Reaction: Heat the mixture to reflux for 6-18 hours. If using toluene, use a Dean-Stark trap to remove water formed during the reaction, which drives the equilibrium towards the product.

• Monitoring: Monitor the formation of the intermediate adduct by TLC or LC-MS.

• Isolation: Upon completion, cool the reaction mixture. The intermediate product may precipitate. If so, collect it by filtration. If not, concentrate the solvent under reduced pressure and purify the residue by column chromatography (ethyl acetate/hexanes).

Step 2: Acid-Mediated Deprotection and Cyclization

Principle: The introduction of a strong acid, such as trifluoroacetic acid (TFA), serves a dual purpose. It first cleaves the Boc protecting group, exposing the primary amine.[9] The mechanism involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation and carbon dioxide.[7][10] The newly liberated primary amine is now positioned to act as an intramolecular nucleophile, attacking the imine formed in the previous step (or a related electrophilic center) to forge the seven-membered diazepine ring.

Materials:

• Functionalized Intermediate from Step 1

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Setup: Dissolve the intermediate from Step 1 in DCM (approx. 0.1 M).

• Deprotection: Cool the solution to 0°C and add TFA (5-10 eq) dropwise.

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the consumption of the starting material by TLC. The reaction is typically accompanied by the evolution of gas (CO₂ and isobutylene).[10]

• Workup:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

  • Re-dissolve the residue in DCM and carefully add it to a stirred, saturated solution of sodium bicarbonate to neutralize the remaining acid.

• Isolation:

  • Transfer the neutralized mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude cyclized product.

• Purification: Purify the final product by silica gel column chromatography or recrystallization as appropriate.

Representative Reaction Data

The following table provides typical parameters for the described transformations. Yields and reaction times are substrate-dependent and require empirical optimization.

Step	Reactant 1	Reactant 2	Solvent	Temperature	Time (h)	Typical Yield
1	Title Carbamate (1 eq)	Isatin (1 eq)	Ethanol	Reflux	6 - 18	75-90%
2	Intermediate (1 eq)	TFA (10 eq)	DCM	0°C to RT	1 - 3	80-95%

Conclusion

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate stands as a testament to the power of strategic protecting group chemistry in modern synthesis. Its well-defined, orthogonally protected functionalities provide a reliable and versatile handle for the construction of complex molecular architectures. The detailed protocols provided herein for its synthesis and its subsequent elaboration into a medicinally relevant heterocyclic core demonstrate its significant value to researchers, scientists, and drug development professionals. A firm grasp of its reactivity and the underlying mechanisms enables the rational design of novel synthetic pathways towards new therapeutic agents.

References

• Deprotection of anilines under microwave-assisted conditions using TFE and HFIP as solvents. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. (n.d.). PMC. Retrieved from [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). ACS Publications. Retrieved from [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. (2022). MDPI. Retrieved from [Link]

• (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate. (n.d.). Atlantis Press. Retrieved from [Link]

• 3 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• CN104086460B - Synthesis method of tert-butyl 2-(methylamino)ethylcarbamate. (n.d.). Google Patents.

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate. (n.d.). NextSDS. Retrieved from [Link]

• tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate. (n.d.). NextSDS. Retrieved from [Link]

• tert-Butyloxycarbonyl protecting group. (n.d.). Wikipedia. Retrieved from [Link]

• Boc Protecting Group for Amines. (2023). Chemistry Steps. Retrieved from [Link]

• Experimental Procedures. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• tert-butyl (2-{[(2S)-3-oxo-2-(phenylamino)-3-{[(pyridin-3-yl)methyl]amino}propyl]sulfanyl}ethyl)carbamate | C22H30N4O3S | CID 131842076. (n.d.). PubChem. Retrieved from [Link]

• Dual protection of amino functions involving Boc. (n.d.). RSC Publishing. Retrieved from [Link]

• CN102020589A - Tert-butyl carbamate derivative and preparation method and application thereof. (n.d.). Google Patents.

• Scholars Research Library - Der Pharma Chemica. (n.d.). Retrieved from [Link]

• CN112979501A - Synthesis method of N-BOC-ethylenediamine. (n.d.). Google Patents.

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Application Notes and Protocols: A Comprehensive Guide to the Deprotection of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Abstract

The tert-butyloxycarbonyl (Boc) group is a lynchpin in modern organic synthesis, prized for its robustness and facile, acid-labile removal.[1][2] This document provides an in-depth technical guide for the deprotection of a specific N-Boc protected compound, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. We will delve into the mechanistic underpinnings of acidic deprotection, present detailed, field-proven protocols using common acidic reagents, and discuss critical process considerations to ensure high-yield and high-purity outcomes. This guide is intended for researchers, scientists, and drug development professionals who require a comprehensive and practical understanding of this crucial synthetic transformation.

Introduction: The Strategic Importance of Boc Deprotection

In multistep organic synthesis, the judicious use of protecting groups is paramount to achieving complex molecular architectures. The Boc group, in particular, has become a workhorse for the protection of primary and secondary amines due to its stability across a wide array of reaction conditions, including basic and nucleophilic environments.[3] Its removal is typically effected under acidic conditions, a transformation that, while conceptually straightforward, requires careful consideration of the substrate and reaction parameters to avoid side reactions and ensure quantitative conversion.

The subject of this guide, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, presents a common structural motif where a primary amine is selectively protected in the presence of a secondary amine. The successful deprotection of this compound is a critical step in the synthesis of various pharmaceutical intermediates and other fine chemicals.

Mechanistic Insights: The "Why" Behind the Protocol

A thorough understanding of the reaction mechanism is fundamental to troubleshooting and optimizing any chemical transformation. The acid-catalyzed deprotection of a Boc-protected amine proceeds through a well-established pathway.[1][2][4][5][6]

The key steps are as follows:

• Protonation: The process is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[1][2][5]

• Formation of a Tert-butyl Cation: This protonation renders the carbamate unstable, leading to the cleavage of the tert-butyl-oxygen bond. This step generates a stable tert-butyl cation and a carbamic acid intermediate.[1][2][4]

• Decarboxylation: The carbamic acid intermediate is inherently unstable and rapidly decomposes, releasing carbon dioxide gas.[1][2][4][5]

• Formation of the Amine Salt: The newly liberated amine is then protonated by the excess acid in the reaction medium to form the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[1][2][5]

This mechanism highlights the critical role of a strong acid in facilitating the cleavage of the robust C-O bond. The choice of acid and solvent can significantly influence the reaction rate and selectivity.

Caption: Mechanism of acid-catalyzed Boc deprotection.

Experimental Protocols: From Theory to Practice

The following protocols provide detailed, step-by-step procedures for the deprotection of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate using two of the most common and effective acidic reagents: Trifluoroacetic Acid (TFA) and Hydrochloric Acid (HCl) in dioxane.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

TFA is a highly effective reagent for Boc deprotection due to its strength and volatility, which simplifies its removal during workup.[1][2]

Materials:

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, dissolve the Boc-protected amine in anhydrous DCM to a concentration of 0.1–0.5 M.[1][2]

• Cooling: Cool the solution to 0 °C using an ice bath. This is a precautionary measure to control any potential exotherm, especially on a larger scale.

• TFA Addition: Slowly add TFA to the stirred solution. A common concentration range is 20-50% (v/v) of TFA in DCM.[7] For a complete and rapid reaction, a 1:1 mixture of TFA and DCM can be employed.[8]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours.[2] The progress of the reaction should be monitored by a suitable analytical technique, such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until complete consumption of the starting material is observed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.[2] To ensure complete removal of residual TFA, co-evaporation with a solvent like toluene can be performed.[4]

  • Redissolve the residue in an appropriate organic solvent (e.g., ethyl acetate or DCM).

  • Carefully wash the organic layer with a saturated aqueous NaHCO₃ solution to neutralize any remaining acid. Caution: CO₂ evolution will occur, leading to pressure buildup. Ensure adequate venting.

  • Wash the organic layer with brine to remove any residual water-soluble impurities.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to yield the deprotected amine.

Protocol 2: Deprotection using 4M Hydrochloric Acid (HCl) in 1,4-Dioxane

A solution of 4M HCl in dioxane is another widely used and highly effective reagent for Boc deprotection.[7][9] This method often results in the precipitation of the amine hydrochloride salt, which can simplify purification.

Materials:

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• 4M HCl in 1,4-dioxane

• Anhydrous diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolution: Dissolve the Boc-protected amine in a minimal amount of a suitable co-solvent if necessary (e.g., methanol or DCM).

• HCl Addition: Add the 4M HCl in dioxane solution (typically 5-10 equivalents of HCl) to the substrate.[7]

• Reaction and Precipitation: Stir the reaction mixture at room temperature. The deprotected amine hydrochloride salt may precipitate out of the solution. Reaction times are typically in the range of 30 minutes to 2 hours.[7]

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS to confirm the complete consumption of the starting material.

• Isolation:

  • If a precipitate has formed, collect the solid by filtration.

  • Wash the solid with anhydrous diethyl ether to remove any non-polar impurities.[7]

  • If the product remains in solution, the solvent can be removed in vacuo to yield the crude hydrochloride salt. The product can then be triturated with diethyl ether to induce precipitation and subsequently washed.[7]

• Drying: Dry the resulting solid under vacuum to obtain the pure deprotected amine hydrochloride.

Caption: Experimental workflow for Boc deprotection.

Data Presentation and Comparison

Parameter	Protocol 1: TFA/DCM	Protocol 2: 4M HCl/Dioxane
Reagent	Trifluoroacetic Acid	4M Hydrochloric Acid in Dioxane
Solvent	Dichloromethane	1,4-Dioxane (co-solvent may be needed)
Temperature	0 °C to Room Temperature	Room Temperature
Typical Reaction Time	1-4 hours[2][7]	30 minutes - 2 hours[7]
Work-up	Aqueous wash required	Often simple filtration
Final Product Form	Free amine	Hydrochloride salt
Key Advantage	High solubility of reactants	Often cleaner product isolation
Key Disadvantage	Requires careful neutralization	Dioxane is a peroxide-forming solvent

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If the reaction stalls, increasing the concentration of the acid or gently warming the reaction mixture (e.g., to 40°C) can be beneficial.[4] However, be mindful that elevated temperatures can sometimes lead to side reactions.

• Side Reactions: The tert-butyl cation generated during the reaction is an electrophile and can potentially alkylate electron-rich aromatic rings or other nucleophilic functional groups. While less of a concern for the specific substrate in this guide, for more complex molecules, the use of scavengers like triethylsilane or thioanisole may be necessary.[10]

• Alternative "Green" Protocols: For substrates that are sensitive to strong acids or for processes where the use of chlorinated solvents is undesirable, alternative methods have been developed. These include using aqueous phosphoric acid[11], or even catalyst-free deprotection in hot water.[3] More recently, solvent-free methods using mechanochemical grinding with p-toluenesulfonic acid have also been reported.[12]

Conclusion

The deprotection of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a critical transformation that can be reliably achieved using standard acidic protocols. A thorough understanding of the underlying mechanism, coupled with careful execution of the experimental procedures outlined in this guide, will enable researchers to consistently obtain high yields of the desired product. The choice between TFA and HCl/dioxane will often depend on the specific requirements of the subsequent synthetic steps and the desired final form of the product (free amine vs. hydrochloride salt).

References

• Benchchem. (n.d.). Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Benchchem. (n.d.). Technical Support Center: Boc Deprotection in Acidic Conditions.

• van der Marel, G. A., et al. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-41. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).

• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Solvent-free N-Boc deprotection by ex situ generation of hydrogen chloride gas. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development.

• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Master Organic Chemistry. (2023). Amine Protection and Deprotection. Retrieved from [Link]

• ACS Publications. (2004). Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. Organic Process Research & Development. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• FULIR. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. Retrieved from [Link]

• MDPI. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]

• Semantic Scholar. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

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• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]
• 12. fulir.irb.hr [fulir.irb.hr]

Application Notes &amp; Protocols: A Guide to the N-Boc-2-(methylamino)benzylamine-Derived Safety-Catch Linker for Solid-Phase Synthesis

Abstract

Solid-phase organic synthesis (SPOS) has become an indispensable tool in drug discovery and materials science, enabling the rapid assembly of compound libraries.[1][2] The choice of linker, the molecular entity connecting the growing molecule to the insoluble support, is paramount to the success of any solid-phase strategy.[1] This guide provides a detailed technical overview of a sophisticated linker strategy employing tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate as a precursor. This system functions as a "safety-catch" linker, a class of linkers that remain robustly stable throughout a multi-step synthesis and are then "activated" by a specific chemical transformation to permit cleavage under mild, controlled conditions.[2][3][4] We will explore the underlying chemical principles, provide validated, step-by-step protocols for its implementation, and discuss its application in the synthesis of complex molecules, particularly N-heterocycles.

Part 1: The Scientific Principle: A Traceless Safety-Catch Strategy

The Safety-Catch Linker Concept

The core principle of a safety-catch linker is its two-state reactivity.[3] In its initial, "stable" state, the linker is inert to the various conditions used during chain elongation (e.g., acidic or basic deprotection steps, coupling reagents). Upon completion of the synthesis, a discrete chemical reaction—the activation step—converts the linker into a "labile" state, priming it for cleavage.[4] This dual-state nature provides exceptional flexibility, allowing for a broader range of reaction chemistry while ensuring the final product can be released without degradation.[5]

Caption: General workflow of a safety-catch linker strategy.

Linker Structure and Mechanistic Rationale

The linker strategy derived from tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is particularly elegant as it often functions as a "traceless" linker. This means that upon cleavage, a portion of the linker is incorporated into the final product structure. This is highly efficient for the synthesis of heterocyclic scaffolds like benzodiazepines or quinazolinones.

The precursor molecule possesses two key features:

• A Secondary Methylamino Group (-NHCH₃): This serves as the nucleophilic handle for attaching the first building block of the synthesis.

• A Boc-Protected Aminobenzyl Group: This moiety is used to immobilize the linker to the solid support. The Boc group provides temporary protection, and its removal reveals an aniline nitrogen that is the key to the "safety-catch" activation step.

The overall synthetic workflow proceeds through several distinct phases: immobilization, substrate loading, synthesis elaboration, activation, and finally, cyclative cleavage.

Caption: Logical workflow for synthesis using the diaminobenzylamine-derived linker.

Part 2: Experimental Protocols

These protocols are designed to be a robust starting point. Researchers should optimize conditions based on their specific substrates and solid-phase support.

Materials and Reagents

Reagent / Material	Grade	Recommended Supplier
Merrifield Resin (2% DVB, 100-200 mesh)	Synthesis Grade	Sigma-Aldrich, VWR
tert-Butyl N-{[2-aminophenyl]methyl}carbamate	>97%	Commercially available
Sodium Iodide (NaI)	ACS Reagent	Fisher Scientific
N,N-Diisopropylethylamine (DIPEA)	Synthesis Grade	Acros Organics
N,N-Dimethylformamide (DMF)	Anhydrous	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous	Fisher Scientific
Fmoc-Amino Acids	Synthesis Grade	Chem-Impex, Bachem
HBTU / HATU	Synthesis Grade	Chem-Impex
Trifluoroacetic Acid (TFA)	Reagent Grade	Sigma-Aldrich
Acetic Anhydride	ACS Reagent	VWR
4-Nitrobenzoyl chloride	>98%	Sigma-Aldrich

Protocol 1: Preparation of Linker-Functionalized Resin

This protocol details the immobilization of the linker precursor onto a standard chloromethylated polystyrene resin.

• Resin Swelling: Swell Merrifield resin (1.0 g, ~1.0 mmol/g loading) in 20 mL of anhydrous DMF for 1 hour in a peptide synthesis vessel. Drain the solvent.

• Precursor Preparation: In a separate flask, dissolve tert-Butyl N-{[2-aminophenyl]methyl}carbamate (3.0 mmol, 3.0 eq) and Sodium Iodide (NaI) (3.0 mmol, 3.0 eq) in 15 mL of anhydrous DMF.

• Coupling Reaction: Add the precursor solution to the swollen resin. Add DIPEA (6.0 mmol, 6.0 eq) and gently agitate the mixture at 60°C for 24 hours.

  • Causality Note: The use of NaI facilitates a Finkelstein reaction, converting the resin's benzyl chloride to the more reactive benzyl iodide. DIPEA acts as a non-nucleophilic base to scavenge the HI produced.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 x 20 mL), DCM (3 x 20 mL), and Methanol (3 x 20 mL).

• Drying: Dry the functionalized resin under high vacuum for at least 4 hours.

• Quality Control: Confirm the absence of free chloride on the resin using the Beilstein test and quantify loading by picric acid titration of the secondary amine.

Protocol 2: Loading the First Building Block (Fmoc-Amino Acid)

This protocol describes the acylation of the linker's secondary amine.

• Resin Swelling: Swell the linker-functionalized resin (~1.0 mmol) in 15 mL of anhydrous DMF for 1 hour. Drain the solvent.

• Activation Mixture: In a separate flask, dissolve the first Fmoc-amino acid (3.0 mmol, 3.0 eq) and HBTU (2.9 mmol, 2.9 eq) in 10 mL of anhydrous DMF. Add DIPEA (6.0 mmol, 6.0 eq) and allow the mixture to pre-activate for 5 minutes.

• Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 4 hours.

• Monitoring: Take a small sample of resin beads, wash thoroughly, and perform a chloranil test. A negative result (beads remain colorless) indicates complete acylation of the secondary amine.

• Washing and Capping: Drain the coupling solution. Wash the resin with DMF (3 x 20 mL). To cap any unreacted sites, treat the resin with a solution of 10% acetic anhydride and 10% DIPEA in DMF for 30 minutes.

• Final Wash and Dry: Wash the resin sequentially with DMF (3 x 20 mL), DCM (3 x 20 mL), and Methanol (3 x 20 mL). Dry under vacuum.

Protocol 3: Activation and Cyclative Cleavage

This is the critical two-step, one-pot release sequence. This example is tailored for the synthesis of a 1,4-benzodiazepine-2,5-dione core.

• Fmoc Deprotection: Treat the resin-bound dipeptide with 20% piperidine in DMF (2 x 10 min) to reveal the terminal primary amine. Wash thoroughly with DMF.[6]

• Activation (N-Acylation): Swell the resin in DCM. Add a solution of 4-nitrobenzoyl chloride (5.0 eq) and DIPEA (10.0 eq) in DCM. Agitate for 2 hours.

  • Causality Note: This step acylates the aniline nitrogen of the linker. The electron-withdrawing nitrobenzoyl group significantly increases the acidity of the N-H proton and makes the amide a better leaving group, thus "activating" the linker.[4]

• Washing: Drain the activation solution and wash the resin thoroughly with DCM (5 x 20 mL) to remove all excess reagents.

• Cyclative Cleavage: Suspend the washed and activated resin in a 3:1 mixture of Dichloromethane (DCM) and Trifluoroacetic Acid (TFA). Agitate at room temperature for 12-18 hours.

  • Mechanism Insight: The TFA protonates the amide of the first amino acid, which then undergoes intramolecular nucleophilic attack on the second amino acid's carbonyl group. This is followed by cyclization onto the activated linker amide, which acts as the leaving group, releasing the benzodiazepinedione product into solution.

• Product Isolation: Filter the resin and collect the filtrate. Wash the resin with additional DCM (2 x 10 mL). Combine the filtrates and concentrate under reduced pressure.

• Purification: Purify the crude product via flash chromatography or preparative HPLC. Characterize by LC-MS and NMR.

Part 3: Data, Analysis, and Troubleshooting

On-Bead Reaction Monitoring

Qualitative colorimetric tests are crucial for decision-making during SPOS.

Test	Target Functional Group	Positive Result	Negative Result
Kaiser Test	Primary Amine	Deep Blue Beads	Yellow/Colorless Beads
Chloranil Test	Secondary Amine	Blue/Green Beads	Yellow/Colorless Beads

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low First AA Loading	1. Incomplete linker immobilization. 2. Steric hindrance.	1. Re-run Protocol 1; confirm with loading quantification. 2. Use a more potent coupling agent (e.g., HATU); extend reaction time.
Incomplete Cleavage	1. Inefficient activation step. 2. Insufficient cleavage time/acid strength.	1. Use a more electron-withdrawing acylating agent for activation. 2. Increase TFA concentration or extend cleavage time to 24h.
Side Product Formation	Re-attachment of cleaved product to resin.[7] Acid-labile side-chain protecting groups cleaved prematurely.	Add a soluble scavenger like triisopropylsilane (TIS) to the cleavage cocktail.[8] Ensure orthogonal protecting group strategy is used.

References

• Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC - NIH. National Institutes of Health. [Link]

• tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate - NIH. National Institutes of Health. [Link]

• CN104086460B - Synthesis method of tert-butyl 2-(methylamino)ethylcarbamate - Google Patents.

• An introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis. University of Glasgow. [Link]

• Novel Thermally Cleavable Safety-Catch Linkers for Combinatorial Chemistry - ePrints Soton - University of Southampton. University of Southampton. [Link]

• Safety-Catch Linkers for Solid-Phase Peptide Synthesis - ResearchGate. ResearchGate. [Link]

• Base-Labile Safety-Catch Linker: Synthesis and Applications in Solid-Phase Peptide Synthesis - MDPI. MDPI. [Link]

• SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses. [Link]

• Linkers and Cleavage Strategies in Solid-Phase Organic Synthesis and Combinatorial Chemistry | Chemical Reviews - ACS Publications. American Chemical Society. [Link]

• Scholars Research Library - Der Pharma Chemica. Scholars Research Library. [Link]

• Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC. National Institutes of Health. [Link]

• Unlocking Precision: The Safety Catch Principle in Solid Phase Peptide Synthesis - Biochain. Biochain. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester - Organic Syntheses Procedure. Organic Syntheses. [Link]

• An Alkanesulfonamide “Safety-Catch” Linker for Solid-Phase Synthesis - ACS Publications. American Chemical Society. [Link]

• Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO) - PMC. National Institutes of Health. [Link]

• Alpha-Ammonium Carbamates Undergo Efficient Two-Step Linker Cleavage and Improve the Properties of Antibody Conjugates - ChemRxiv. ChemRxiv. [Link]

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• 8. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Application Notes &amp; Protocols for the Comprehensive Characterization of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Audience: Researchers, scientists, and drug development professionals engaged in the synthesis, purification, and quality control of pharmaceutical intermediates.

Abstract: This document provides a comprehensive guide to the essential analytical techniques for the structural elucidation and purity assessment of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS No. 697310-52-4), a key building block in medicinal chemistry.[1] We present detailed, field-proven protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FTIR) Spectroscopy. The methodologies are designed to provide unambiguous structural confirmation and precise purity determination, ensuring the integrity of downstream synthetic applications.

Introduction and Strategic Analytical Approach

The compound tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a bifunctional molecule featuring a Boc-protected amine and a secondary methylamine, attached to an aromatic core. This structure necessitates a multi-faceted analytical approach to confirm its identity and purity. Impurities can arise from starting materials or side-reactions during synthesis, such as incomplete methylation or Boc-protection.[2]

Our analytical strategy is designed as a self-validating system. Orthogonal techniques—methods that measure different chemical properties—are employed to build a cohesive and reliable characterization package. For instance, while HPLC quantifies purity based on chromatographic separation, NMR confirms the structure of the main component and can identify structurally related impurities.[3]

Figure 1: A logical workflow for the comprehensive analytical characterization of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structural Elucidation

NMR spectroscopy is the cornerstone for the unambiguous structural confirmation of organic molecules. For tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, both ¹H and ¹³C NMR provide a detailed map of the molecule's carbon-hydrogen framework.

Rationale for NMR Analysis

¹H NMR will confirm the presence and connectivity of all unique proton environments: the tert-butyl group, the two methylene protons, the N-methyl group, the N-H protons, and the four distinct aromatic protons. ¹³C NMR complements this by identifying all unique carbon atoms, including the carbonyl of the carbamate group.

Protocol for ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆). The choice of solvent is critical; CDCl₃ is often suitable, but DMSO-d₆ can be useful for better resolution of exchangeable N-H protons.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-32 scans, sufficient to achieve a signal-to-noise ratio >100:1.

  • Relaxation Delay (d1): 1-2 seconds.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

  • Spectral Width: 0 to 200 ppm.

  • Number of Scans: 512-2048 scans, depending on sample concentration.

  • Relaxation Delay (d1): 2 seconds.

Expected Data and Interpretation

The chemical structure contains several key reporter groups that are readily identifiable.

Figure 2: Chemical structure of the analyte.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

Group Assignment	Predicted ¹H Shift (ppm), Multiplicity, Integration	Predicted ¹³C Shift (ppm)	Rationale for Assignment
tert-Butyl (Boc)	~1.45 (s, 9H)	~28.3, ~80.5	The 9 equivalent protons give a strong singlet. The quaternary and methyl carbons are characteristic of the Boc group.[4]
N-Methyl (N-CH₃)	~2.45 (s, 3H)	~35.0	A singlet deshielded by the adjacent nitrogen atom.
Methylene (Ar-CH₂-N)	~4.30 (d, 2H)	~48.0	Protons on the carbon between the aromatic ring and the protected nitrogen. The doublet arises from coupling to the adjacent N-H proton.
Carbamate N-H	~5.10 (t, 1H, broad)	N/A	A broad signal due to quadrupole broadening and chemical exchange. Its position is solvent and concentration-dependent.
Methylamino N-H	~2.80 (s, 1H, broad)	N/A	A broad, exchangeable proton signal. May not always be clearly observed.
Aromatic C-H	~7.00 - 7.40 (m, 4H)	~115 - 140	A complex multiplet region for the four distinct aromatic protons. 2D NMR (COSY, HSQC) would be required for definitive assignment.
Carbamate C=O	N/A	~156.0	The carbonyl carbon, typically found in this downfield region for carbamates.[5]

| Aromatic Quaternary C | N/A | ~125 - 145 | Carbons in the aromatic ring that do not have attached protons. |

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry is essential for confirming the molecular weight of the target compound. When coupled with a chromatographic system (LC-MS), it also becomes a powerful tool for identifying impurities.

Rationale for MS Analysis

Electrospray Ionization (ESI) in positive mode is ideal for this molecule, as the two nitrogen atoms are readily protonated. The resulting mass-to-charge ratio (m/z) provides the molecular weight. Fragmentation patterns (MS/MS) can further validate the structure by showing characteristic losses of moieties like the tert-butyl or the entire Boc group.

Protocol for LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as acetonitrile or methanol.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a Quadrupole or Ion Trap) with an ESI source.

• Chromatographic Conditions (for separation prior to MS):

  • Column: C18 reverse-phase (e.g., 2.1 mm x 50 mm, 3.5 µm).

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometer Parameters (Positive ESI Mode):

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Scan Range: m/z 50 - 500.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Fragmentor Voltage: 70-120 V (to induce some in-source fragmentation).

Expected Data and Interpretation

The molecular formula is C₁₃H₂₀N₂O₂ with a molecular weight of 236.31 g/mol .

• Primary Ion: The most abundant ion observed should be the protonated molecule [M+H]⁺ at m/z 237.2 .

• Common Fragments: The fragmentation of carbamates and tert-butyl groups is well-understood.[6]

  • Loss of tert-butyl group (-57 Da): A fragment at m/z 180.1 corresponding to the loss of C₄H₉.

  • Loss of isobutene (-56 Da): A fragment at m/z 181.1 from the rearrangement and loss of isobutene is very common for Boc-protected amines.

  • Loss of the Boc group (-101 Da): A fragment at m/z 136.1 corresponding to the [M-Boc+H]⁺ ion.

High-Performance Liquid Chromatography (HPLC): Purity Determination

HPLC is the gold standard for determining the purity of pharmaceutical intermediates.[3] A reverse-phase HPLC method with UV detection is well-suited for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate due to the UV-active aromatic ring.

Rationale for HPLC Analysis

This technique separates the target compound from non-volatile impurities based on polarity. By measuring the relative area of the main peak, a quantitative purity value (area %) can be assigned. The method must be able to resolve the main peak from potential impurities, such as unreacted starting materials or over-alkylated byproducts.

Protocol for Reverse-Phase HPLC

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve it in 10 mL of the mobile phase (or a compatible solvent like acetonitrile) to make a 1 mg/mL stock solution. Filter through a 0.45 µm syringe filter before injection.

• Instrumentation: An HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

Table 2: HPLC Method Parameters

Parameter	Recommended Setting	Justification
Column	C18 Reverse-Phase (e.g., 4.6 mm x 150 mm, 5 µm)	Provides good retention and selectivity for moderately polar aromatic compounds.
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid	The acid improves peak shape for the basic amine functional groups.
Mobile Phase B	Acetonitrile with 0.1% TFA or Formic Acid	A common organic modifier providing good elution strength.
Gradient Elution	10% to 95% B over 20 minutes	A gradient is recommended to ensure elution of both polar and non-polar impurities.[3]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection Wavelength	220 nm and 254 nm	220 nm provides high sensitivity for the carbamate and aromatic system; 254 nm is more selective for the aromatic ring.

| Injection Volume | 10 µL | A standard volume for analytical HPLC. |

Data Interpretation

The output chromatogram should show a single major peak corresponding to the product. Purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks detected. A purity level of ≥98% is often required for pharmaceutical intermediates.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Confirmation

FTIR spectroscopy is a rapid and effective technique for confirming the presence of key functional groups within the molecule. It serves as an excellent identity check.

Rationale for FTIR Analysis

The FTIR spectrum will provide direct evidence for the carbamate group (C=O and N-H stretches), the secondary amine (N-H stretch), C-N bonds, and the aromatic ring. The presence and position of these bands can quickly confirm a successful synthesis. The characteristic stretching frequency of the carbamate carbonyl is a particularly important diagnostic peak.[7][8]

Protocol for FTIR-ATR

• Sample Preparation: No special preparation is needed for an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: An FTIR spectrometer with a diamond or germanium ATR accessory.

• Parameters:

  • Spectral Range: 4000 - 600 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Data Collection: Collect a background spectrum of the clean ATR crystal before analyzing the sample.

Expected Data and Interpretation

Table 3: Key FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~3350 - 3400	N-H Stretch	Carbamate & Secondary Amine N-H	Confirms the presence of both N-H bonds. The carbamate N-H is often sharp.
~2975	C-H Stretch (asymmetric)	tert-Butyl & Methylene C-H	Indicates the aliphatic portions of the molecule.[5]
~1690 - 1715	C=O Stretch (Amide I band)	Carbamate Carbonyl	This is a strong, sharp, and highly diagnostic peak for the Boc-carbamate group. [5]
~1510 - 1530	N-H Bend (Amide II band)	Carbamate N-H	Another key indicator of the carbamate functional group.
~1150 - 1170	C-O Stretch	Carbamate C-O	Strong band associated with the ester-like portion of the carbamate.[5]

| ~1600, ~1490 | C=C Stretch | Aromatic Ring | Two bands characteristic of benzene ring stretching. |

Conclusion

The combination of NMR, MS, HPLC, and FTIR provides a robust and comprehensive analytical package for the characterization of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. NMR serves as the primary tool for structural elucidation, MS confirms the molecular weight, HPLC provides quantitative purity data, and FTIR offers a rapid confirmation of functional groups. Adherence to these protocols will ensure a thorough and reliable assessment of the material's quality, providing confidence for its use in research and development.

References

• Yang, J. W., Pan, S. C., & List, B. (2006). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses, 83, 185. [Link]

• Google Patents. (2014). CN104086460B - Synthesis method of tert-butyl 2-(methylamino)

• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2006). MONO CARBAMATE PROTECTION OF ALIPHATIC DIAMINES USING ALKYL PHENYL CARBONATES. Organic Syntheses, 83, 109. [Link]

• Chen, K., et al. (2016). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. Advances in Computer Science Research, 59. [Link]

• NextSDS. tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate Chemical Substance Information. [Link]

• Agilent Technologies. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. [Link]

• Roithová, J., et al. (2021). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO₂̅ Complexes. Journal of the American Chemical Society. [Link]

• ResearchGate. FTIR-ATR spectra for reference materials of (a) ammonium carbamate...[Link]

• Supporting Information. Characterization Data of the Products. [Link]

• Conway, W., et al. (2018). An ATR-FTIR Study on the Effect of Molecular Structural Variations on the CO₂ Absorption Characteristics of Heterocyclic Amines, Part II. ChemPhysChem. [Link]

• Singh, M. K., et al. (2011). tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Ramirez-Mireles, F. J., et al. (2024). Detection of Organophosphorus, Pyrethroid, and Carbamate Pesticides in Tomato Peels: A Spectroscopic Study. Molecules. [Link]

• Goger, N. G., & Gokcen, S. (2021). A Novel HPLC Method for Simultaneous Determination of Methyl, Ethyl, n-propyl, Isopropyl, n-butyl, Isobutyl and Benzyl Paraben in Pharmaceuticals and Cosmetics. Combinatorial Chemistry & High Throughput Screening. [Link]

• ResearchGate. FTIR spectra of a EDA carbamate, b DETA carbamate, and c TETA carbamate. [Link]

• Weniger, K., Kleimann, J., & Grützmacher, H.-F. (1997). Mass spectrometry of tert-butylnaphthalenes - A comparison with the unimolecular fragmentation of tert-butylbenzene. European Mass Spectrometry. [Link]

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• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Introduction: Welcome to the technical support center for the synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. This versatile intermediate is a crucial building block in the development of complex pharmaceutical agents and other fine chemicals. Its synthesis, while conceptually straightforward, presents several challenges where yield can be compromised due to side reactions, incomplete conversions, or suboptimal conditions.

This guide is designed for researchers, chemists, and process development professionals. It moves beyond simple procedural lists to provide a deeper understanding of the reaction mechanisms, enabling you to troubleshoot effectively and optimize your synthesis for higher yield and purity. We will explore the primary synthetic routes and address the most common issues encountered in the lab.

Section 1: Overview of Synthetic Strategies

The synthesis of the target compound, which possesses the structure (CH3)NH-C6H4-CH2-NH-Boc, can be approached via two principal and logically sound pathways. The choice between them often depends on the availability of starting materials and the specific capabilities of your laboratory.

• Route A: Reductive Amination Pathway. This is a convergent approach that builds the core structure by forming the benzylic C-N bond. It typically begins with a substituted benzaldehyde and proceeds through an imine intermediate which is reduced in situ.

• Route B: N-Alkylation/Protection Pathway. This is a more linear approach that starts with a pre-formed benzylamine scaffold, which is then elaborated through protection and alkylation steps.

The following workflow diagram illustrates these two common strategies.

Caption: Figure 1. Primary Synthetic Pathways

Section 2: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing both the underlying cause and actionable solutions.

Issues in the Reductive Amination Step (Route A)

Reductive amination is a powerful C-N bond-forming reaction, but its one-pot nature can lead to competing side reactions if not properly controlled.[1][2]

Q1: My reaction has stalled. TLC analysis shows a significant amount of unreacted 2-(methylamino)benzaldehyde and very little product.

A1: This is a classic sign of inefficient imine or iminium ion formation, which is the crucial intermediate step.[3] The equilibrium between the aldehyde/amine and the imine must be shifted toward the imine for the reduction to proceed efficiently.

• Causality: The formation of an imine from an aldehyde and an amine is a condensation reaction that produces water. In a closed system, the accumulation of water can push the equilibrium back towards the starting materials. Furthermore, the reaction is often catalyzed by mild acid, and incorrect pH can stall the reaction.[3]

• Solutions:

  • pH Adjustment: The optimal pH for imine formation is typically between 4 and 6.[3] If the reaction mixture is neutral or basic, add a catalytic amount of acetic acid (AcOH). Be cautious, as highly acidic conditions can protonate the starting amine, rendering it non-nucleophilic, or accelerate the reduction of the aldehyde.[3][4]

  • Water Removal: Add a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å), to the reaction mixture to sequester the water as it forms.[3]

  • Two-Step Procedure: Consider a stepwise approach. First, stir the aldehyde and amine together (with an acid catalyst if needed) for a few hours to form the imine, monitoring by TLC or NMR. Once imine formation is complete, add the reducing agent.[5]

Q2: My main impurity is 2-(methylamino)benzyl alcohol. How can I prevent its formation?

A2: The formation of the corresponding alcohol indicates that your reducing agent is reducing the starting aldehyde directly, which is a common competitive pathway.[2][3]

• Causality: This issue arises when the reducing agent is too powerful or when the rate of aldehyde reduction is faster than the rate of imine reduction. Sodium borohydride (NaBH₄), for example, can readily reduce aldehydes, especially at neutral or acidic pH.[2]

• Solutions:

  • Switch to a Milder Reducing Agent: The most effective solution is to use a more selective, hydride-donating agent that preferentially reduces the protonated iminium ion over the neutral carbonyl. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this reason and is highly effective in solvents like dichloromethane (DCM) or dichloroethane (DCE).[1][3][6] Sodium cyanoborohydride (NaBH₃CN) is also effective but requires more careful handling due to the potential generation of hydrogen cyanide gas under strongly acidic conditions.[6]

  • Control Reagent Addition: If using NaBH₄ is unavoidable, adopt a two-step approach. Allow the imine to form completely first, then cool the reaction to 0 °C before slowly adding the NaBH₄ portion-wise. This minimizes the time the reducing agent is in the presence of unreacted aldehyde.[5]

Q3: I am observing a higher molecular weight impurity that I suspect is from over-alkylation.

A3: This occurs when the newly formed primary amine product, (2-(methylamino)phenyl)methanamine, acts as a nucleophile and reacts with another molecule of the starting aldehyde, leading to a secondary amine impurity.

• Causality: The product of the initial reductive amination is itself an amine and can compete with the intended amine nucleophile (e.g., ammonia) for the starting aldehyde.

• Solutions:

  • Stoichiometry Control: Use a slight excess of the amine source (e.g., ammonium acetate) to outcompete the product amine.

  • Slow Addition: Adding the reducing agent slowly ensures that any imine formed is rapidly reduced, keeping the concentration of the product amine low throughout the reaction.[3]

  • Use a Protected Amine Source: If possible, use a reagent that delivers a protected form of the amine, though this adds steps to the synthesis.

Issues in the Boc Protection Step

The protection of an amine with di-tert-butyl dicarbonate ((Boc)₂O) is generally a high-yielding and reliable reaction, but pitfalls can occur.[7][8]

Q1: The Boc protection is incomplete. TLC shows both my starting amine and the desired product.

A1: An incomplete reaction is typically due to issues with reagents, stoichiometry, or reaction conditions.

• Causality: The reaction involves the nucleophilic attack of the amine on the (Boc)₂O electrophile.[9] If the amine's nucleophilicity is reduced (e.g., by protonation) or if the electrophile is not sufficiently reactive or present in sufficient quantity, the reaction will be slow or incomplete.

• Solutions:

  • Check Reagent Quality: (Boc)₂O can degrade over time, especially if exposed to moisture. Use a fresh bottle or verify the purity of your existing stock.

  • Optimize the Base: A base is required to deprotonate the amine after the initial attack, driving the reaction to completion. For weakly basic amines, a stronger base may be needed. While triethylamine (TEA) is common, adding a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[10][11] In some cases, using a base like sodium bicarbonate in a biphasic system (e.g., DCM/water) is very effective.[10]

  • Increase Stoichiometry: Use a slight excess of (Boc)₂O (e.g., 1.1-1.2 equivalents) to ensure the complete consumption of the limiting amine.

  • Solvent Choice: Ensure your amine is fully soluble in the chosen solvent. Aprotic solvents like THF, DCM, or acetonitrile are commonly used.[10]

Q2: How do I easily remove unreacted (Boc)₂O and the t-butanol byproduct during workup?

A2: These are common impurities in Boc protection reactions.

• Causality: (Boc)₂O is a solid, and its byproduct, tert-butanol, is a volatile liquid. Both can sometimes co-elute with the product during chromatography if not handled correctly.

• Solutions:

  • Basic Wash: During the aqueous workup, washing the organic layer with a mild base like saturated sodium bicarbonate solution can help hydrolyze some of the remaining (Boc)₂O.

  • Nucleophilic Quench: After the reaction is complete (as determined by TLC), a small amount of a nucleophilic amine like N,N-dimethylethylenediamine can be added to the reaction mixture to consume excess (Boc)₂O. The resulting urea is typically water-soluble and easily removed.

  • Purification: Standard flash column chromatography on silica gel is usually sufficient to separate the desired carbamate product from these impurities.[12] A gradient elution, starting with a non-polar solvent system (e.g., hexanes) and gradually increasing the polarity (e.g., with ethyl acetate), is very effective.

Caption: Figure 2. Troubleshooting Boc Protection

Section 3: Frequently Asked Questions (FAQs)

Q1: Which reducing agent is best for the reductive amination step?

A1: The choice of reducing agent is critical for maximizing yield and minimizing side products. The table below compares the most common options.

Reducing Agent	Selectivity	Typical Solvents	Pros	Cons
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	High (Iminium > Carbonyl)	Chlorinated (DCM, DCE)	Excellent selectivity, mild, commercially available.[1][3]	Moisture sensitive, relatively expensive.
Sodium Cyanoborohydride (NaBH₃CN)	High (Iminium > Carbonyl)	Alcohols (MeOH, EtOH)	Good selectivity, effective at acidic pH.[3]	Highly toxic (releases HCN gas below pH 7), requires careful handling and waste disposal.[6]
Sodium Borohydride (NaBH₄)	Low (Reduces both)	Alcohols (MeOH, EtOH)	Inexpensive, readily available.	Often reduces the starting aldehyde, leading to alcohol byproducts; less efficient for imine reduction.[2][3]
H₂ / Catalyst (e.g., Pd/C)	High	Alcohols, EtOAc	High yielding, clean reaction.	Requires specialized hydrogenation equipment; may reduce other functional groups (e.g., nitro, alkynes).

For general laboratory synthesis, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the most recommended reagent due to its superior selectivity and safety profile.[3][6]

Q2: What are the optimal solvent and base conditions for the Boc protection step?

A2: The ideal conditions depend on the substrate's solubility and reactivity. A good starting point is to dissolve the amine in an aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) . Use 1.1 equivalents of (Boc)₂O and 1.2-1.5 equivalents of a tertiary amine base like Triethylamine (TEA) . If the reaction is sluggish, adding a catalytic amount (1-5 mol%) of 4-dimethylaminopyridine (DMAP) often provides a significant rate enhancement.[10][11] The reaction is typically run at room temperature.

Q3: How can I effectively monitor the reaction progress?

A3: Thin-Layer Chromatography (TLC) is the most common and effective method. Use a solvent system that provides good separation of your starting material and product (e.g., 20-30% Ethyl Acetate in Hexanes). The starting amine is typically more polar (lower Rf) than the Boc-protected product. The product can be visualized under UV light (if aromatic) and/or by staining with an appropriate agent like potassium permanganate or ninhydrin (which will stain the primary/secondary amine starting material but not the carbamate product).[12]

Section 4: Detailed Experimental Protocols

The following protocols are provided as a validated starting point. Researchers should always perform reactions on a small scale first to optimize conditions for their specific setup.

Protocol 1: Synthesis via Reductive Amination & Protection

Step A: Synthesis of (2-(Methylamino)phenyl)methanamine

• To a round-bottom flask, add 2-(methylamino)benzaldehyde (1.0 eq) and dissolve it in anhydrous Dichloromethane (DCM, approx. 0.2 M).

• Add ammonium acetate (5.0 eq) to the solution.

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. The reaction may be slightly exothermic.

• Stir the reaction at room temperature for 12-24 hours, monitoring progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude amine is often used directly in the next step without further purification.

Step B: Boc Protection

• Dissolve the crude (2-(methylamino)phenyl)methanamine (1.0 eq) in DCM (approx. 0.2 M) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) followed by the slow, dropwise addition of a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq) in a small amount of DCM.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Prepare a slurry of silica gel (approx. 40-60 times the weight of crude product) in 5% ethyl acetate in hexanes.

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

• Load the dried silica-adsorbed product onto the top of the column.

• Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 30%).

• Collect fractions and analyze by TLC. Combine the fractions containing the pure product.

• Remove the solvent using a rotary evaporator to yield the purified tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate.[12]

References

• Pundir, S., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. Medicinal Chemistry Research, 26, 1435-1447. [Link]

• Yang, J. W., et al. (2007). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses, 84, 101. [Link]

• Li, S., et al. (2017). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate. Atlantis Press. [Link]

• Lehmann, F., & Scobie, M. (2008). Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes. Synthesis, 2008(10), 1679-1681. [Link]

• Ashenhurst, J. (2017). Making Substituted Amines Through Reductive Amination. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Reddit. (2025). What's wrong with my reductive amination? I barely got any product. [Link]

• Singh, M. K., et al. (2011). tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate. Acta Crystallographica Section E, 67(8), o1982. [Link]

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. [Link]

• Ashenhurst, J. (2023). Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Google Patents. (2015). CN104086460B - Synthesis method of tert-butyl 2-(methylamino)

• Harrad, M., et al. (2014). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Organic Chemistry, 4, 235-241. [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. [Link]

• ResearchGate. (2015). Preparation of tert-butyl-(2-aminophenyl)carbamate (7a). [Link]

• ResearchGate. (2019). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. [Link]

• Lempens, E. H. M., et al. (2008). Dual protection of amino functions involving Boc. Organic & Biomolecular Chemistry, 6(23), 4315-4325. [Link]

• Gao, L., et al. (2018). Environmental-Friendly Synthesis of Alkyl Carbamates from Urea and Alcohols with Silica Gel Supported Catalysts. MDPI. [Link]

• Pittelkow, M., et al. (2005). Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. Synthesis, 2005(14), 2403-2410. [Link]

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• 12. benchchem.com [benchchem.com]

common side reactions in the synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Welcome to the Technical Support Center for the synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate . This guide is engineered for researchers and drug development professionals to troubleshoot the notoriously challenging two-step synthesis of this ortho-substituted bifunctional building block.

The synthesis typically involves:

• Chemoselective Boc-protection of the primary aliphatic amine of 2-aminobenzylamine.

• Selective mono-N-methylation of the remaining aromatic aniline group.

Below, you will find mechanistic troubleshooting guides, self-validating experimental protocols, and analytical reference data to ensure high-fidelity synthesis.

Troubleshooting Guide & FAQs

Q1: During the initial Boc protection of 2-aminobenzylamine, I am observing a significant amount of di-Bocylated byproduct. How can I improve chemoselectivity? Cause: Aliphatic amines (pKa ~10.5) are inherently more nucleophilic than aromatic anilines (pKa ~4.6). Kinetically, the aliphatic amine should react first. However, localized high concentrations of Di-tert-butyl dicarbonate (Boc₂O) or elevated reaction temperatures can provide enough activation energy to overcome this kinetic preference, forcing the reaction onto the aromatic nitrogen and forming the di-Boc byproduct. Solution: Perform the reaction strictly at 0 °C. Use exactly 1.0 equivalent of Boc₂O and add it dropwise via an addition funnel to prevent localized concentration spikes.

Q2: My N-methylation step yields an inseparable mixture of the mono-methylated target and an N,N-dimethylated byproduct. How do I prevent over-methylation? Cause: Traditional alkylating agents (e.g., methyl iodide) or reductive amination with formaldehyde often lead to over-methylation. The addition of an electron-donating methyl group makes the resulting mono-methylated aniline more nucleophilic than the starting primary aniline, creating a runaway reaction[1]. Solution: Abandon classical alkylation. Instead, use a Chan-Lam cross-coupling with methylboronic acid, or utilize Dimethyl Carbonate (DMC) . DMC achieves high selectivity via an in-situ protection/deprotection mechanism, temporarily masking the amine as a carbamate to prevent over-alkylation[1][2].

Q3: When using the Eschweiler-Clarke reaction (formaldehyde/formic acid) for methylation, my product mass is missing the Boc group (-100 Da). What happened? Cause: The Boc group is highly acid-labile. The mechanism of deprotection involves the protonation of the carbamate oxygen by strong acids (like hot formic acid), which triggers the expulsion of a stable tert-butyl carbocation and subsequent decarboxylation to yield the free amine[3]. Solution: Avoid strongly acidic methylating conditions. If reductive amination must be used, switch to a milder reducing agent like NaBH(OAc)₃ in weakly acidic conditions (e.g., 1% acetic acid), or transition to the transition-metal-catalyzed protocols detailed below.

Q4: I am detecting a highly non-polar byproduct with a mass of [Target - 2 Da], and my NMR shows the disappearance of both N-H protons. What is this? Cause: Intramolecular cyclization. When using formaldehyde for reductive amination, the intermediate iminium ion formed at the aniline nitrogen can be trapped intramolecularly by the adjacent Boc-protected nitrogen. This forms a stable 1,2,3,4-tetrahydroquinazoline derivative. Solution: The spatial proximity of the ortho-substituents makes formaldehyde-based reductive amination highly risky. Transitioning to a direct coupling method (e.g., MeB(OH)₂) eliminates the formaldehyde intermediate entirely.

Mechanistic Pathways & Troubleshooting Logic

Reaction pathway mapping the desired synthesis route against common side reactions.

Diagnostic logic tree for troubleshooting N-methylation failures via LC-MS analysis.

Quantitative Data & Analytical Signatures

To rapidly identify side reactions during in-process controls (IPC), reference the following analytical signatures. All mass shifts are calculated relative to the Target Molecule.

Compound	Molecular Weight	Mass Shift (vs Target)	Key ¹H NMR Signature (CDCl₃)
Target Molecule	236.31 g/mol	0 Da	N-CH₃ doublet ~2.8 ppm; Boc singlet (9H) ~1.45 ppm; Two distinct N-H broad singlets.
Di-Boc Byproduct	322.40 g/mol	+86 Da	Two distinct Boc singlets (~1.45, ~1.50 ppm); Missing N-CH₃ signal.
N,N-Dimethyl Byproduct	250.34 g/mol	+14 Da	N(CH₃ )₂ singlet ~2.7 ppm (integrates to 6H); Missing aniline N-H signal.
Cyclized Aminal	234.30 g/mol	-2 Da	Missing both N-H signals; New bridging -CH₂ - singlet ~4.5 ppm between the two nitrogens.
Deprotected Byproduct	136.20 g/mol	-100 Da	Complete absence of the Boc singlet (9H) at 1.45 ppm; Highly polar on TLC.

Self-Validating Experimental Protocols

Protocol A: Chemoselective Boc Protection of 2-Aminobenzylamine

Objective: Selectively protect the primary aliphatic amine while leaving the aniline untouched.

• Preparation: Dissolve 2-aminobenzylamine (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under an inert nitrogen atmosphere.

• Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C.

• Base Addition: Add Triethylamine (TEA) (1.1 eq, 11 mmol) in one portion.

• Controlled Reagent Addition: Dissolve Boc₂O (1.0 eq, 10 mmol) in DCM (10 mL). Transfer to an addition funnel and add dropwise to the reaction mixture over 30 minutes. Causality note: The exothermic nature of Boc anhydride reactions requires slow addition to prevent thermal spikes that drive di-Bocylation.

• Reaction Phase: Stir at 0 °C for 1 hour, then remove the ice bath and allow warming to room temperature for 2 hours.

• Validation (IPC): Take a 10 µL aliquot, dilute in 1 mL MeOH. Analyze via LC-MS. The reaction is complete when the starting material peak is < 2% relative to the mono-Boc product (m/z = 223.1 [M+H]⁺).

• Workup: Wash the organic layer with saturated aqueous NaHCO₃ (2 × 25 mL) and brine (25 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield tert-butyl (2-aminobenzyl)carbamate.

Protocol B: Selective Mono-N-Methylation via Chan-Lam Coupling

Objective: Methylate the aniline nitrogen without over-alkylation or cyclization.

• Preparation: Dissolve tert-butyl (2-aminobenzyl)carbamate (1.0 eq, 5 mmol) in anhydrous 1,4-dioxane (25 mL) in a round-bottom flask equipped with a reflux condenser.

• Catalyst Incubation: Add Copper(II) acetate (Cu(OAc)₂) (1.2 eq, 6 mmol) and Pyridine (2.0 eq, 10 mmol). Stir the mixture at room temperature for 30 minutes. Causality note: This incubation period is critical. It allows the formation of the bulky copper-aniline complex, which sterically and electronically disfavors a second transmetalation cycle, effectively halting the reaction at mono-methylation.

• Coupling: Add Methylboronic acid (MeB(OH)₂) (1.5 eq, 7.5 mmol) to the dark green/blue solution.

• Heating: Heat the mixture to reflux (100 °C) under an ambient air atmosphere (oxygen is required to turn over the Cu catalyst). Stir for 12-16 hours.

• Validation (IPC): Analyze via LC-MS. Look for the target mass (m/z = 237.1 [M+H]⁺) and verify the absence of the +14 Da over-methylation peak.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove copper salts, washing the pad thoroughly with Ethyl Acetate (50 mL). Concentrate the filtrate and purify via silica gel chromatography (Hexanes/EtOAc) to yield the pure target molecule.

References

• Selective Monomethylation of Anilines by Cu(OAc)2-Promoted Cross-Coupling with MeB(OH)2, Organic Chemistry Portal. [Link]

• Selective N-monomethylation of primary anilines with dimethyl carbonate in continuous flow, DSpace@MIT. [Link]

• Amine Protection and Deprotection, Master Organic Chemistry.[Link]

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• 2. dspace.mit.edu [dspace.mit.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimization of Reaction Conditions for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Welcome to the Technical Support Center for the synthesis and optimization of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to ensure successful and efficient synthesis.

Introduction

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a valuable building block in medicinal chemistry and drug development. Its structure, featuring a Boc-protected primary amine and a secondary methylamino group on a benzyl backbone, allows for selective functionalization in multi-step syntheses. The successful and high-yielding synthesis of this compound is crucial for advancing research and development projects.

This guide will focus on the most common and effective synthetic strategy: a two-step approach involving the reductive amination of a suitable benzaldehyde derivative followed by Boc protection. We will delve into the optimization of each step, address common challenges, and provide detailed protocols.

Synthetic Strategy Overview

The most logical and widely applicable synthetic route to tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate involves two key transformations:

• Reductive Amination: Formation of the secondary amine by reacting an aldehyde with a primary amine in the presence of a reducing agent.

• Boc Protection: Introduction of the tert-butoxycarbonyl (Boc) protecting group onto a primary amine.

There are two primary sequences for these reactions, each with its own set of considerations:

• Route A: Reductive amination of 2-aminobenzaldehyde with methylamine, followed by selective Boc protection of the resulting primary amine.

• Route B: Boc protection of 2-aminobenzaldehyde to form tert-butyl N-(2-formylphenyl)carbamate, followed by reductive amination with methylamine.

This guide will primarily focus on troubleshooting and optimizing both approaches.

Caption: Alternative synthetic routes to the target compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Part 1: Reductive Amination

Q1: My reductive amination is sluggish or incomplete. What are the common causes and how can I fix it?

A1: Incomplete reductive amination is a frequent issue. Here’s a breakdown of potential causes and solutions:

• Inefficient Imine Formation: The initial step of reductive amination is the formation of an imine or iminium ion, which is then reduced.[1] This equilibrium can be influenced by several factors.

  • pH: The pH of the reaction medium is critical. Slightly acidic conditions (pH 4-5) are often optimal to catalyze imine formation without protonating the amine reactant excessively. You can add a catalytic amount of acetic acid to your reaction mixture.

  • Water Scavenging: The formation of an imine releases water. In some cases, the presence of water can hinder the reaction. The use of a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, can drive the equilibrium towards the imine.

• Reducing Agent Activity: The choice and quality of the reducing agent are paramount.

  • Sodium Triacetoxyborohydride (STAB): This is a mild and selective reducing agent, often preferred as it can be used in a one-pot procedure and does not readily reduce the starting aldehyde.[2] Ensure your STAB is fresh and has been stored under anhydrous conditions, as it is moisture-sensitive.

  • Sodium Cyanoborohydride (NaBH₃CN): Another selective reducing agent, but it is highly toxic and requires careful handling. It is most effective at a slightly acidic pH.[3]

  • Sodium Borohydride (NaBH₄): This is a more powerful reducing agent and can reduce the starting aldehyde if not used carefully. It is typically used in a stepwise process where the imine is formed first, followed by the addition of NaBH₄ at a lower temperature.[4][5]

• Reaction Temperature: While many reductive aminations proceed at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes accelerate a sluggish reaction. However, be cautious as higher temperatures can also promote side reactions.

Q2: I am observing the formation of a significant amount of a di-substituted byproduct. How can I prevent this?

A2: The formation of a tertiary amine through over-alkylation can be a problem, especially if the newly formed secondary amine is reactive.

• Stoichiometry Control: Carefully control the stoichiometry of your reactants. Using a slight excess of the amine component relative to the aldehyde can help to minimize the dialkylation of the product.

• Slow Addition: Adding the reducing agent slowly to the mixture of the aldehyde and amine can help to reduce the newly formed imine quickly, thereby minimizing the opportunity for the product amine to react with another molecule of the aldehyde.

Q3: My reaction mixture is showing a complex mixture of spots on TLC. What are the likely side products?

A3: Besides the starting materials and the desired product, you might observe the following side products:

• Alcohol from Aldehyde Reduction: If a non-selective reducing agent like NaBH₄ is used under conditions that do not favor rapid imine formation, the starting aldehyde can be reduced to the corresponding alcohol. Using a milder reducing agent like STAB can mitigate this.[2]

• Over-Alkylated Product: As discussed in Q2, the formation of a tertiary amine is a possibility.

• Unreacted Imine: If the reduction step is inefficient, you may have some unreacted imine intermediate remaining.

• Cyclization Products: With an ortho-amino group, there is a possibility of intramolecular cyclization, especially under harsh conditions, although this is less common in reductive amination.

Caption: Troubleshooting flowchart for reductive amination.

Part 2: Boc Protection

Q4: My Boc protection is not going to completion. What should I check?

A4: Incomplete Boc protection is often related to reaction conditions and reagent quality.

• Base: The presence of a suitable base is often crucial to neutralize the acid formed during the reaction and to deprotonate the amine, increasing its nucleophilicity.[6]

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): These are common organic bases used in non-aqueous conditions. Ensure you are using at least one equivalent.

  • Sodium Hydroxide or Sodium Bicarbonate: For reactions in aqueous or mixed aqueous/organic solvents, inorganic bases are effective.[7]

• Solvent: The choice of solvent can impact the solubility of your starting materials and the reaction rate. Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are common choices. For less reactive amines, using an alcohol like methanol can sometimes accelerate the reaction.

• Di-tert-butyl dicarbonate (Boc₂O): Ensure your Boc anhydride is of good quality. It can degrade over time, especially if exposed to moisture. Using a slight excess (1.1-1.2 equivalents) can help drive the reaction to completion.

• Catalyst: For sterically hindered or electron-deficient amines, a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly increase the reaction rate.[6]

Q5: I am getting a di-Boc protected product. How can I achieve mono-protection?

A5: The formation of a di-Boc product is a common side reaction when a molecule contains multiple nucleophilic sites.

• Careful Stoichiometry: Use a stoichiometric amount (1.0 equivalent) or even a slight sub-stoichiometric amount of Boc₂O.

• Low Temperature: Perform the reaction at a lower temperature (e.g., 0 °C) to increase selectivity.

• Slow Addition: Add the Boc₂O solution dropwise to the amine solution to avoid high local concentrations of the protecting agent.

• Catalyst-Free Conditions: In some cases, running the reaction without a catalyst like DMAP can favor mono-protection.[8]

Q6: How do I remove the excess Boc anhydride and other byproducts during workup?

A6: A standard aqueous workup is usually effective.

• Quenching: Quench the reaction with a mild aqueous acid (e.g., saturated ammonium chloride solution) or water.

• Extraction: Extract the product into an organic solvent like ethyl acetate or dichloromethane.

• Washes: Wash the organic layer with a dilute acid (e.g., 1M HCl) to remove any unreacted amine and base, followed by a wash with saturated sodium bicarbonate solution to remove acidic byproducts, and finally with brine.

• Purification: If impurities remain, purification by flash column chromatography on silica gel is typically successful.[9]

Optimized Experimental Protocols

The following protocols are suggested starting points for the synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. Optimization may be required based on your specific laboratory conditions and the purity of your reagents.

Protocol A: Reductive Amination of 2-Aminobenzaldehyde followed by Boc Protection

Step 1: Synthesis of (2-(Methylaminomethyl)phenyl)amine

• To a solution of 2-aminobenzaldehyde (1.0 eq) in methanol, add a solution of methylamine (1.2 eq, e.g., as a solution in THF or ethanol) at room temperature.

• Stir the mixture for 30 minutes to allow for imine formation.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with dichloromethane or ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude product, which can be used in the next step without further purification or purified by column chromatography.

Step 2: Boc Protection

• Dissolve the crude (2-(methylaminomethyl)phenyl)amine (1.0 eq) in dichloromethane.

• Add triethylamine (1.2 eq).

• Cool the solution to 0 °C and add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane dropwise.

• Stir the reaction mixture at room temperature overnight.

• Wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the target compound.

Protocol B: Boc Protection of 2-Aminobenzaldehyde followed by Reductive Amination

Step 1: Synthesis of tert-Butyl N-(2-formylphenyl)carbamate

• Dissolve 2-aminobenzaldehyde (1.0 eq) in a suitable solvent such as THF or a mixture of water and dioxane.[7]

• Add a base such as sodium bicarbonate (2.0 eq).

• Add di-tert-butyl dicarbonate (1.1 eq) and stir the mixture vigorously at room temperature overnight.

• If using an aqueous system, extract the product with ethyl acetate. If using an organic solvent, concentrate the mixture.

• Purify the crude product by recrystallization or flash column chromatography to obtain tert-butyl N-(2-formylphenyl)carbamate.

Step 2: Reductive Amination with Methylamine

• Dissolve tert-butyl N-(2-formylphenyl)carbamate (1.0 eq) in a solvent such as dichloromethane or 1,2-dichloroethane.

• Add methylamine (1.2 eq, e.g., as a solution in THF).

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with the same solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Data Presentation: Optimization Parameters

The following tables provide a summary of key reaction parameters for analogous transformations to guide your optimization efforts.

Table 1: Reductive Amination of Benzaldehyde Derivatives

Aldehyde	Amine	Reducing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	Aniline	NaBH₄/Benzoic Acid	THF	Reflux	1	92	[4]
Benzaldehyde	N-Boc-N-methylamine	Me₂SiHCl	MeCN	25	8	>99	[10]
Various Aldehydes	Various Amines	NaBH(OAc)₃	DCE	RT	18	75-99	[2]
Benzaldehyde	Aniline	[Et₃NH][HSO₄]/NaBH₄	Ionic Liquid	90	1	>95	[5]

Table 2: Boc Protection of Amines

Amine	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Various Amines	Catalyst-free	Water	RT	0.5-2	90-98	[7]
Various Amines	TEA	MeCN	RT	2	~66
Amino Acids	NaOH	Water/Dioxane	RT	12	85-95	[11]
Primary Amines	TEA/DIPEA	H₂O/THF	0 to RT	6	High	[6]

Visualization of Key Processes

Caption: Simplified mechanism of Boc protection.

Caption: General workflow for reductive amination.

Concluding Remarks

The synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a readily achievable process for researchers familiar with standard organic synthetic techniques. Success hinges on the careful selection of the synthetic route, optimization of reaction conditions, and diligent monitoring of the reaction progress. By understanding the underlying principles of reductive amination and Boc protection, and by being aware of potential pitfalls and their solutions, researchers can confidently and efficiently produce this valuable compound. This guide serves as a comprehensive resource to aid in these endeavors, and we encourage you to adapt the provided protocols to your specific needs.

References

• CN104086460B - Synthesis method of tert-butyl 2-(methylamino)

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC - NIH. [Link]

• NaBH4/PhCO2H: An Efficient system for Reductive Amin

• Boc-Protected Amino Groups - Organic Chemistry Portal. [Link]

• Application Note – N-Boc protection. [Link]

• 3 - Organic Syntheses Procedure. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC. [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester - Organic Syntheses Procedure. [Link]

• Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystalliz

• Reductive Amination, and How It Works - Master Organic Chemistry. [Link]

• Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc. (URL not available)

• tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate - NIH. [Link]

• Optimizing the conditions for the reductive amination of benzaldehyde to dibenzylamine a - ResearchGate. [Link]

• A New Polymorph of tert-Butyl (2-Aminophenyl)Carbamate - SciSpace. [Link]

• An In-depth Technical Guide to the Boc Protection of Primary Amines - Benchchem. (URL not available)

• Amine Protection and Deprotection - Master Organic Chemistry. [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. [Link]

• Synthesis of Secondary N‑Methylamines via Reductive Amination of Aldehydes with N‑Boc ... - Figshare. [Link]

• CN112661672A - Crystallization method of Boc-amino acid - Google P

• Direct electrochemical reductive amination between aldehydes and amines with a H/D-donor solvent - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN - YouTube. [Link]

• Time effect study on reductive amination of benzaldehyde with aniline... - ResearchGate. [Link]

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• 3. youtube.com [youtube.com]
• 4. NaBH4/PhCO2H: An Efficient system for Reductive Amination of Aldehydes – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tert-Butyl N-(thio­phen-2-yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. tert-Butyl N-{2-[bis­(prop-2-yn-1-yl)amino]­phen­yl}carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting the Deprotection of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the acid-catalyzed removal of the tert-butyloxycarbonyl (Boc) group from tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate .

Because this specific molecule contains a highly electron-rich ortho-methylamino aniline moiety, standard deprotection protocols often fail, leading to intractable oils, oxidized byproducts, or alkylated impurities. This guide synthesizes mechanistic chemical principles with field-proven methodologies to ensure a self-validating, high-yield workflow.

Diagnostic Matrix: Evaluating Deprotection Strategies

The choice of acid and scavenger dictates the physical state and purity of your final isolated diamine. The table below summarizes the quantitative and qualitative differences between common methodologies[1].

Parameter	50% TFA in DCM	4M HCl in 1,4-Dioxane (Recommended)
Cleavage Kinetics	Fast (15–30 min)	Moderate to Fast (30–60 min)
Final Salt Form	Bis-Trifluoroacetate (TFA) salt	Bis-Hydrochloride (HCl) salt
Physical State	Highly hygroscopic, often a dark, sticky oil[1]	Free-flowing, crystalline solid[1]
Workup Requirement	Requires aqueous basic extraction (prone to product loss)	Direct precipitation with cold diethyl ether
Oxidation Risk	High (during basic freebasing step)	Low (isolated and stored as a stable salt)

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a major byproduct with a +56 Da mass shift. What happened, and how do I prevent it? A1: You are observing a Friedel-Crafts tert-butylation side reaction[2]. During Boc deprotection, the acid cleaves the carbamate to generate a highly reactive tert-butyl carbocation. Because your molecule contains a secondary aniline (-NHMe group), the aromatic ring is strongly electron-rich and highly nucleophilic at the ortho and para positions. The tert-butyl cation attacks the aromatic ring before it can degrade into isobutene gas.

• The Fix: You must add a carbocation scavenger to your reaction mixture. Triethylsilane (TES) is highly recommended. TES acts as a hydride donor, rapidly reducing the tert-butyl cation into unreactive isobutane gas before it can alkylate your aromatic ring[3][4].

Q2: I used TFA/DCM, and my product is a dark brown, sticky oil. How can I get a usable solid? A2: This is a two-part issue. First, TFA salts of highly polar diamines are notoriously hygroscopic and often resist crystallization, crashing out as intractable oils[1]. Second, the dark brown color indicates oxidative degradation. Electron-rich anilines readily oxidize in the presence of air and light, especially if you attempted to neutralize the TFA salt with an aqueous base (like NaHCO₃) to extract the free amine.

• The Fix: Switch your acid to 4M HCl in 1,4-dioxane . The resulting bis-hydrochloride salt is significantly more crystalline. Furthermore, by precipitating the HCl salt directly with diethyl ether, you completely bypass the aqueous basic workup, keeping the aniline protonated and protecting it from ambient oxidation.

Q3: I tried an aqueous workup to isolate the free base, but my yield was less than 20%. Where did my product go? A3: Your fully deprotected product, 2-(methylamino)benzylamine, is a highly polar diamine. Even in its free-base form, it possesses massive water solubility. During an aqueous wash, the majority of your product will partition into the aqueous layer rather than the organic layer (e.g., DCM or EtOAc).

• The Fix: Do not perform an aqueous extraction. Isolate the product exclusively via solvent-antisolvent precipitation as described in the protocol below.

Mechanistic Visualization

The following diagram illustrates the divergent reaction pathways during the acidic cleavage of your substrate, highlighting the critical role of the scavenger.

Caption: Divergent pathways of Boc deprotection illustrating Friedel-Crafts alkylation vs. successful TES scavenging.

Optimized Experimental Protocol: HCl/Dioxane with TES Scavenger

This methodology is specifically engineered to prevent ring alkylation, avoid oxidative degradation, and ensure the isolation of a crystalline solid without aqueous workup[1][3].

Materials Required:

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (Starting Material)

• 4M HCl in 1,4-Dioxane (Commercially available, anhydrous)

• Triethylsilane (TES) (Scavenger)

• Anhydrous Dichloromethane (DCM)

• Cold, anhydrous Diethyl Ether (Antisolvent)

• Argon or Nitrogen gas line

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask purged with Argon, dissolve the Boc-protected starting material (1.0 equivalent) in anhydrous DCM to achieve a concentration of 0.1 M.

• Scavenger Addition: Add Triethylsilane (TES) (3.0 to 5.0 equivalents) directly to the stirring solution. Causality: Adding the scavenger before the acid ensures that any generated tert-butyl cations are instantly quenched, protecting the aniline ring.

• Acidification: Cool the reaction flask to 0 °C using an ice bath. Slowly add 4M HCl in 1,4-dioxane (10.0 equivalents of HCl) dropwise via syringe.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 1 to 2 hours. Monitor the reaction via LC-MS. Self-Validation: The starting material peak should disappear, and the product peak should match the exact mass of the free amine without a +56 Da impurity.

• Concentration: Once complete, concentrate the reaction mixture under reduced pressure (rotary evaporator) to approximately 1/4 of its original volume to remove excess DCM and HCl gas. Do not evaporate to total dryness to avoid trapping residual oils.

• Precipitation: While stirring the concentrated residue vigorously, slowly add a large excess (approx. 10 volumes) of ice-cold anhydrous diethyl ether. The 2-(methylamino)benzylamine bis-hydrochloride salt will immediately crash out as a white/off-white precipitate.

• Isolation: Isolate the precipitate via vacuum filtration using a Büchner funnel or by centrifugation. Wash the solid cake with two additional portions of cold diethyl ether to remove residual TES, dioxane, and silane byproducts.

• Drying: Dry the resulting bis-hydrochloride salt under high vacuum for 4–6 hours to yield the pure, oxidation-resistant product.

References

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) . Journal of Peptide Research (2001). Available at:[Link]

• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration . ResearchGate (2025). Available at:[Link]

• Di-tert-butyl dicarbonate - Protection and deprotection of amines . Wikipedia. Available at:[Link]

• Boc De-protection Techniques and Salt Formations . r/Chempros - Reddit (2023). Available at:[Link]

• tert-Butyloxycarbonyl protecting group - Reactivity Profile . Grokipedia. Available at:[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. _tert_ -Butyloxycarbonyl protecting group — Grokipedia [grokipedia.com]
• 3. researchgate.net [researchgate.net]
• 4. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]

identification of impurities in tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Technical Support Center: Impurity Profiling & Troubleshooting Target Compound: tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Welcome to the Analytical Troubleshooting Hub. As a Senior Application Scientist specializing in pharmaceutical intermediates, I have designed this guide to address the specific analytical challenges associated with tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate.

Because this molecule contains two distinct amine functionalities—a Boc-protected primary amine (carbamate) and a secondary aniline (methylamino group)—it is highly susceptible to specific side reactions during synthesis and degradation during analysis. This guide bypasses generic advice to focus on the exact causality of impurity formation and provides self-validating protocols to ensure your data is structurally sound.

Quantitative Impurity Data

To facilitate rapid identification, the following table summarizes the expected chromatographic and mass spectrometric behavior of the target compound and its most common process/degradation impurities.

Impurity Profile	Structural Modification	Expected m/z [M+H]⁺	Relative Retention Time (RRT)*	Mechanism of Formation
Target Compound	N/A	237.1	1.00	N/A
Desmethyl Impurity	Lack of N-methyl group	223.1	~0.85	Incomplete reductive amination/methylation of the aniline nitrogen.
Dimethyl Impurity	Extra N-methyl group	251.2	~1.15	Over-alkylation of the secondary aniline to a tertiary amine.
Deprotected Impurity	Loss of Boc group	137.1	~0.40	Acid-catalyzed or thermal cleavage of the tert-butyl carbamate.
Di-Boc Impurity	Extra Boc group on aniline	337.2	~1.45	Over-protection during the initial Boc-anhydride reaction phase.

*RRT values are approximate and based on a standard C18 reversed-phase gradient (Water/Acetonitrile with basic modifier).

Troubleshooting Guides & FAQs

Q: I am observing a massive peak at m/z 137.1 in my LC-MS Total Ion Chromatogram (TIC), but my ¹H-NMR confirms the Boc group is >99% intact. What is causing this discrepancy? A: You are experiencing in-source fragmentation .

• Causality: The Boc (tert-butyloxycarbonyl) group is highly sensitive to acidic environments and thermal stress. When using standard LC-MS mobile phases containing 0.1% Formic Acid (pH ~2.7) combined with high electrospray ionization (ESI) source temperatures, the thermal energy and protons catalyze the loss of isobutylene and CO₂, cleaving the Boc group before the molecule reaches the mass analyzer.

• Self-Validating Solution: To prove this is an artifact and not a true sample impurity, inject the sample using a basic mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 9.0) and lower your capillary/fragmentor voltage. If the 137.1 peak disappears and the 237.1 peak dominates, the impurity was an ionization artifact.

Q: My main peak is tailing severely (Asymmetry factor > 2.0), making it impossible to accurately integrate the closely eluting Dimethyl Impurity. How can I fix this? A: The tailing is caused by secondary interactions between the basic secondary amine (-NHCH₃) and residual silanols.

• Causality: At neutral or slightly acidic pH, the secondary aniline is protonated. These positively charged amines bind strongly to unendcapped, acidic silanol groups (-Si-OH) on the silica stationary phase, causing the analyte to drag through the column.

• Self-Validating Solution: Switch to a highly endcapped column (e.g., Waters XBridge BEH C18) and utilize a high-pH mobile phase (pH 9.5). At this pH, the secondary amine is fully deprotonated, eliminating the ionic interaction with the stationary phase and restoring sharp, symmetrical peaks.

Q: How do I definitively distinguish between a true trace impurity and a baseline MS artifact? A: You must always use an ultraviolet (UV) or photodiode array (PDA) detector in-line with your mass spectrometer.

• Causality: As highlighted in industry standards for LC-MS peak identification[1], the MS can produce theoretical masses from column bleed, solvent clusters, or background noise. Keeping the UV in line with the MS allows you to correlate the TIC with the UV chromatogram. Because the benzene ring in this compound is a strong chromophore, any true process impurity will absorb UV light. If an m/z peak does not have a corresponding UV peak, it is likely a false baseline artifact. Furthermore, hyphenated techniques (LC-UV-MS) are critical for establishing mass balance and confirming the identity of degradation products without isolating them[2].

Experimental Protocol: Self-Validating LC-MS Impurity Profiling

This methodology is specifically engineered to suppress in-source fragmentation of the Boc group while providing baseline resolution of all structurally similar impurities.

Step 1: Sample Preparation & Spiking

• Dilute the tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate sample to a nominal concentration of 0.5 mg/mL using a diluent of 50:50 Water:Acetonitrile.

• Validation Step: Prepare a "Spiked Validation Sample" by adding 1% (w/w) of known synthesized impurities (e.g., Desmethyl and Deprotected standards) to the sample. This confirms RRTs and proves the method can resolve the target from its degradants[1].

Step 2: Chromatographic Method Setup

• Column: Ethylene Bridged Hybrid (BEH) C18, 2.1 x 100 mm, 1.7 µm (ensures silica stability at high pH).

• Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade Water (pH adjusted to 9.5 with Ammonium Hydroxide). Crucial for preventing Boc cleavage and amine tailing.

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.4 mL/min at a Column Temperature of 40°C.

Step 3: Mass Spectrometry & UV Configuration

• UV Detection: PDA scanning from 200-400 nm (extract at 254 nm for the aniline chromophore).

• Ionization: ESI in Positive mode (ESI+).

• Source Parameters: Capillary voltage at 3.0 kV. Critical: Reduce desolvation temperature to 300°C to minimize thermal Boc degradation.

• Scan Range: m/z 100 to 600.

Step 4: Data Analysis & Causality Check

• Run a blank injection (Diluent only) to establish the system baseline and rule out carryover.

• Inject the Spiked Validation Sample. Verify that the UV peaks align perfectly with the extracted ion chromatograms (EIC) for m/z 223.1, 237.1, and 251.2.

• Inject the analytical sample. Quantify impurities only where UV and MS data corroborate each other[2].

Impurity Pathway Visualization

The following diagram illustrates the logical causality between the synthetic process, environmental stress, and the resulting impurity profile.

Fig 1: Synthetic and degradation pathways leading to common impurities of the target carbamate.

References

• Title: Peak identification by LC/MS: Automation versus analyst Source: Manufacturing Chemist URL: [Link]

• Title: Identification of Impurities and Degradation Products in Pharmaceutical Products- Role of Hyphenated Techniques Source: Asian Journal of Pharmaceutical Analysis URL: [Link]

Sources

• 1. Peak identification by LC/MS: Automation versus analyst [manufacturingchemist.com]
• 2. ajpaonline.com [ajpaonline.com]

alternative synthetic routes to avoid impurities in tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

A Guide to Alternative Synthetic Routes for Impurity-Sensitive Applications

Welcome to the technical support guide for the synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with impurities in their synthesis. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed alternative synthetic protocols to help you achieve higher purity and more reliable results in your experiments.

I. Understanding the Challenge: Common Impurities and Their Origins

The standard synthesis of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate often involves the direct Boc-protection of 2-(methylamino)benzylamine. While seemingly straightforward, this method can lead to several process-related impurities that are often difficult to remove.

Frequently Asked Questions (FAQs) - Impurity Profiling

Q1: What are the most common impurities I should expect when synthesizing tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate via direct Boc-protection of 2-(methylamino)benzylamine?

A1: The primary impurities typically arise from the lack of chemoselectivity during the Boc-protection step. The starting material, 2-(methylamino)benzylamine, possesses two nucleophilic nitrogen atoms: a primary aliphatic amine and a secondary aromatic amine. This can lead to the formation of several byproducts:

• Di-Boc Protected Impurity: This is where both the primary and secondary amines are protected with a Boc group.[1]

• Over-alkylation on the Amino Group: Formation of N,N-di-Boc derivatives can also occur, though it is generally less common.[1]

• Unreacted Starting Material: Incomplete reactions can leave residual 2-(methylamino)benzylamine in your final product.

• Urea Derivatives: The formation of urea byproducts is a possibility, especially when using certain bases at elevated temperatures.[1]

Q2: Why is the secondary aromatic amine also getting Boc-protected? I thought primary amines were more reactive.

A2: While primary aliphatic amines are generally more nucleophilic and reactive than secondary aromatic amines, the reaction conditions can influence the selectivity.[2] Factors such as prolonged reaction times, elevated temperatures, and the use of highly reactive catalysts can lead to the protection of the less reactive secondary amine.

Q3: My TLC/HPLC analysis shows multiple spots/peaks close to my product. How can I confirm if these are the di-Boc or other impurities?

A3: A combination of analytical techniques is recommended for unambiguous identification:

• High-Performance Liquid Chromatography (HPLC): HPLC is ideal for quantifying the purity and separating the different components.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide structural confirmation of your product and can help identify impurities with distinct chemical shifts.[3]

• Mass Spectrometry (MS): MS will help in confirming the molecular weights of the product and the impurities, which is crucial for identifying species like the di-Boc impurity.

II. Troubleshooting the Standard Synthetic Route

Before exploring alternative routes, it's worth attempting to optimize the direct Boc-protection.

Troubleshooting Guide: Minimizing Impurities in the Direct Protection Route

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Significant amount of di-Boc impurity.	Lack of chemoselectivity.	Control Stoichiometry: Use a controlled amount of Di-tert-butyl dicarbonate ((Boc)₂O), typically 1.0-1.2 equivalents, to favor mono-protection. Slow, dropwise addition of (Boc)₂O to the reaction mixture can also improve selectivity.[1]
pH Control: Maintaining a slightly basic pH can enhance the nucleophilicity of the primary amine over the secondary amine.[1]
Incomplete reaction with starting material remaining.	Insufficient reaction time or reagent stoichiometry.	Monitor Reaction Progress: Use TLC or HPLC to monitor the reaction until the starting material is consumed.
Reagent Stoichiometry: Ensure an appropriate molar ratio of reagents. A slight excess of (Boc)₂O is often used to drive the reaction to completion.[1]
Formation of urea byproducts.	Use of certain bases at high temperatures.	Choice of Base: Consider using a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Avoid using 4-dimethylaminopyridine (DMAP) at elevated temperatures if urea formation is observed.

Visualization of the Standard Route and Impurity Formation

Caption: Standard synthesis pathway and common impurity formation.

III. Alternative Synthetic Routes for Enhanced Purity

When high purity is paramount and optimization of the direct route is insufficient, alternative synthetic strategies are recommended. These routes are designed to offer greater control and selectivity.

Alternative Route 1: Reductive Amination Approach

This two-step approach involves the reductive amination of a suitable aldehyde followed by Boc-protection. This method offers excellent control over the introduction of the methylamino group and subsequent protection.

Step-by-Step Experimental Protocol: Reductive Amination

Step 1: Synthesis of 2-(Methylamino)benzaldehyde

• Reaction Setup: In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 equiv) in a suitable solvent such as methanol.

• Imine Formation: Add a solution of methylamine (1.1 equiv, as a solution in a compatible solvent) to the flask. Stir the mixture at room temperature for 1-2 hours to form the corresponding imine.

• Reduction: Cool the reaction mixture to 0°C in an ice bath. Add a reducing agent such as sodium borohydride (NaBH₄) (1.5 equiv) portion-wise.

• Work-up: After the reaction is complete (monitored by TLC), quench the reaction by the slow addition of water. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: Boc-Protection of 2-(Methylamino)benzaldehyde

• Reaction Setup: Dissolve the crude 2-(methylamino)benzaldehyde from the previous step in a 2:1 v/v mixture of H₂O/THF. Add triethylamine (3.0 equiv).

• Boc Anhydride Addition: Cool the mixture to 0°C and add di-tert-butyl dicarbonate ((Boc)₂O) (1.5 equiv) in one portion.

• Reaction: Stir the reaction at 0°C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.[4]

• Purification: Perform an aqueous workup and purify the product by column chromatography.[5]

Visualization of the Reductive Amination Route

Caption: The two-step reductive amination alternative synthetic route.

Alternative Route 2: Orthogonal Protection Strategy

This strategy involves protecting the primary amine first, followed by methylation of the secondary amine. This approach provides excellent chemoselectivity.

Step-by-Step Experimental Protocol: Orthogonal Protection

Step 1: Selective Boc-Protection of 2-Aminobenzylamine

• Reaction Setup: Dissolve 2-aminobenzylamine (1.0 equiv) in a suitable solvent like dichloromethane (DCM).

• Boc Anhydride Addition: Cool the solution to 0°C and slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.05 equiv) in DCM.

• Reaction Monitoring: Monitor the reaction closely by TLC to ensure mono-protection. The reaction is typically fast for the more nucleophilic primary amine.

• Work-up and Purification: Once the starting material is consumed, perform an aqueous workup and purify the intermediate, tert-butyl N-(2-aminobenzyl)carbamate, by column chromatography.

Step 2: N-Methylation of the Secondary Amine

• Reaction Setup: Dissolve the purified intermediate from Step 1 in a suitable aprotic solvent like tetrahydrofuran (THF).

• Deprotonation: Add a base such as sodium hydride (NaH) (1.2 equiv) at 0°C to deprotonate the secondary amine.

• Methylation: Add a methylating agent like methyl iodide (CH₃I) (1.1 equiv) and allow the reaction to warm to room temperature.

• Work-up and Purification: Quench the reaction with water, extract the product, and purify by column chromatography to yield the final product.

Visualization of the Orthogonal Protection Strategy

Caption: The orthogonal protection strategy for synthesis.

IV. Data Summary and Comparison of Routes

Synthetic Route	Number of Steps	Key Advantages	Potential Challenges	Typical Purity
Direct Boc-Protection	1	Quick and straightforward.	Prone to di-Boc and other impurities, requires careful optimization.	85-95% (highly variable)
Reductive Amination	2	Good control over selectivity, generally clean reactions.	Requires an additional synthetic step.	>98%
Orthogonal Protection	2	Excellent chemoselectivity, high purity of the final product.	Requires careful handling of reagents like NaH.	>99%

V. Final Recommendations

For applications where high purity is critical, such as in pharmaceutical development, the Orthogonal Protection Strategy is highly recommended due to its superior selectivity. The Reductive Amination approach is also a robust alternative that offers a significant improvement in purity over the direct protection method. While the direct Boc-protection is the quickest route, it often necessitates extensive purification, which may not be cost-effective or time-efficient in the long run.

VI. References

• An In-depth Technical Guide to the Boc Protection of Primary Amines - Benchchem. Available at:

• Alcohol Speed up Boc Protection of Primary Amines - WuXi Biology. Available at:

• Dual protection of amino functions involving Boc - RSC Publishing. Available at:

• Identifying and removing impurities from Boc-D-4-aminomethylphe(Boc) synthesis - Benchchem. Available at:

• Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC. Available at: [Link]

• A Greener Approach for the Chemoselective Boc Protection of Amines Using Sulfonated Reduced Graphene Oxide as a Catalyst. Available at:

• 3 - Organic Syntheses Procedure. Available at: [Link]

• A Technical Guide to Green Synthesis Routes for N-Boc Protected Amines - Benchchem. Available at:

• (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate - Atlantis Press. Available at: [Link]

• Application Notes and Protocols for the Purification of tert-Butyl (2-(benzylamino)ethyl)carbamate - Benchchem. Available at:

• Boc-Protected Amino Groups - Organic Chemistry Portal. Available at: [Link]

• tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate - NIH. Available at: [Link]

• Synthesis of N-BOC amines by various routes - ResearchGate. Available at: [Link]

• CN104086460B - Synthesis method of tert-butyl 2-(methylamino)ethylcarbamate - Google Patents. Available at:

• Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC. Available at: [Link]

• tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Available at:

• The Science Behind Boc Anhydride: Synthesis and Purity for Optimal Results. Available at:

• What are the possible impurities in boc protection of amino acids other than t-butyl ester and di boc andcyclic compounds ? | ResearchGate. Available at: [Link]

• Solvent-Free Mechanochemical Deprotection of N-Boc Group - FULIR. Available at: [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst - SciSpace. Available at: [Link]

• A Comparative Guide to Purity Assessment of Synthesized tert-Butyl 2-iodobenzyl(methyl)carbamate - Benchchem. Available at:

• Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC. Available at: [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester - Organic Syntheses Procedure. Available at: [Link]

• tert-Butyl carbamate | C5H11NO2 | CID 77922 - PubChem. Available at: [Link]

Sources

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• 2. wuxibiology.com [wuxibiology.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Navigating Solubility Challenges with tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate: A Technical Support Guide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical advice for resolving solubility issues encountered when using tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in chemical reactions. As a key intermediate in the synthesis of various heterocyclic compounds, including benzodiazepines and other pharmacologically active molecules, ensuring its complete dissolution is paramount for reaction success.

Understanding the Solubility Profile

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, like many Boc-protected amines, possesses a structure that influences its solubility in complex ways. The bulky, nonpolar tert-butoxycarbonyl (Boc) group generally enhances solubility in a range of common organic solvents by increasing the molecule's lipophilicity.[1] However, the presence of the methylamino group and the carbamate linkage introduces polarity, which can lead to solubility challenges in certain reaction conditions, particularly when using nonpolar solvents or when precipitation occurs upon the addition of other reagents.

This guide will walk you through a systematic approach to diagnosing and resolving these solubility issues, ensuring your reactions proceed smoothly and efficiently.

Frequently Asked Questions (FAQs) - Troubleshooting Solubility

Q1: My reaction is sluggish, and I suspect poor solubility of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is the culprit. How can I confirm this?

A: Visual inspection is the first and most straightforward diagnostic step. If you observe a significant amount of undissolved solid material in your reaction flask, poor solubility is a likely cause. Other indicators include:

• Inconsistent reaction rates: If the reaction rate does not increase as expected with an increase in the concentration of the carbamate, it may suggest that the compound is not fully dissolved.

• Low yields and incomplete conversion: When a reactant is not fully in solution, its effective concentration is lower than calculated, leading to incomplete reactions and lower yields.

• Reaction heterogeneity: The presence of solid material can lead to non-uniform reaction conditions, resulting in inconsistent product formation and difficulty in reproducing results.

Q2: What are the best initial solvents to try for dissolving tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate?

A: Based on the structure of the molecule and general principles for Boc-protected amines, a good starting point is to use polar aprotic solvents. These solvents can interact favorably with both the polar and nonpolar regions of the molecule.

Solvent Class	Recommended Solvents	Rationale
Polar Aprotic	Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile (ACN), N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)	These solvents are generally effective at dissolving Boc-protected amines.[1] THF and DCM are good initial choices for many organic reactions due to their relatively low boiling points, making them easy to remove during workup. DMF and DMSO are stronger solvents but have higher boiling points.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	While potentially reactive with certain reagents, these solvents can be effective. Their ability to hydrogen bond can aid in dissolving the carbamate.
Nonpolar Solvents	Toluene, Hexanes	Generally, these are less likely to be effective as primary solvents due to the polar nature of the methylamino and carbamate groups. However, they may be used as part of a co-solvent system.

Q3: I've tried a few solvents, but the solubility is still not optimal. What are my next steps?

A: If single-solvent systems are not effective, a systematic approach to solvent screening and the use of co-solvents is recommended.

Troubleshooting Workflow for Solubility Optimization

Caption: A systematic approach to resolving solubility issues.

Experimental Protocols for Enhancing Solubility

Protocol 1: Systematic Solvent and Co-Solvent Screening

This protocol provides a methodical way to identify an effective solvent or co-solvent system for your reaction.

Materials:

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• A selection of solvents (e.g., THF, DCM, ACN, DMF, Toluene, Ethanol)

• Small vials (e.g., 2 mL)

• Magnetic stir plate and stir bars

• Vortex mixer

Procedure:

• Initial Screening:

  • To a series of labeled vials, add a small, known amount of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (e.g., 10 mg).

  • To each vial, add a measured volume of a single solvent (e.g., 0.5 mL).

  • Stir or vortex each vial for 2-3 minutes at room temperature.

  • Visually assess the solubility in each solvent and record your observations.

• Co-Solvent Screening:

  • Based on the initial screening, select a primary solvent in which the carbamate is partially soluble.

  • Prepare mixtures of the primary solvent with a co-solvent in varying ratios (e.g., 9:1, 4:1, 1:1).

  • Repeat the solubility test from step 1 with these co-solvent mixtures.

  • Identify the co-solvent and ratio that provides the best solubility.

Interpreting the Results:

The ideal solvent system will completely dissolve the carbamate at the desired reaction concentration. If a co-solvent system is required, aim for the lowest proportion of the co-solvent necessary to achieve dissolution, as this can simplify downstream processing.

Protocol 2: The Impact of Temperature

Gently heating the reaction mixture can significantly improve the solubility of many organic compounds.

Procedure:

• Using the most promising solvent or co-solvent system identified in Protocol 1, prepare your reaction mixture at room temperature.

• If solid material is still present, gently warm the mixture using a water bath or heating mantle to 40-60 °C with stirring.

• Observe if the solid dissolves at the elevated temperature.

Important Considerations:

• Thermal Stability: Be aware of the thermal stability of your reactants and reagents. Carbamates can be susceptible to thermal degradation, so avoid excessive or prolonged heating.[2]

• Solvent Boiling Point: Ensure the reaction temperature is well below the boiling point of your solvent to prevent evaporation and changes in concentration.

Advanced Troubleshooting: When Standard Methods Fall Short

Q4: I've tried different solvents, co-solvents, and gentle heating, but I'm still facing solubility issues. What else can I do?

A: In more challenging cases, consider the following strategies:

• Change the Order of Addition: Sometimes, the order in which reagents are added can influence solubility. Try dissolving the tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in the solvent first before adding other reactants.

• Use of Additives: In some cases, the addition of a catalytic amount of a phase-transfer catalyst or a solubilizing agent can be beneficial, although this should be approached with caution as it can complicate the reaction and purification.

• Alternative Synthetic Route: If solubility issues persist and significantly impact the reaction outcome, it may be necessary to consider an alternative synthetic route or a different protecting group strategy for the amine.

Case Study: Cyclization to a Benzodiazepine Derivative

A common application of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is in the synthesis of seven-membered heterocyclic rings, such as benzodiazepines. In a typical reaction, the carbamate is reacted with an acylating or alkylating agent, followed by deprotection and cyclization.

Challenge: In a reported synthesis, poor solubility of the carbamate in a nonpolar solvent like toluene led to a sluggish initial reaction.

Solution: The use of a co-solvent system of toluene and THF (3:1 ratio) significantly improved the solubility of the carbamate, allowing the reaction to proceed to completion at a moderate temperature. This highlights the practical application of the co-solvent screening protocol.

Conclusion

Resolving solubility issues with tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is often a matter of systematic and logical troubleshooting. By carefully selecting solvents, exploring co-solvent systems, and judiciously applying heat, researchers can overcome these challenges and achieve successful reaction outcomes. This guide provides a framework for this process, empowering you to optimize your synthetic procedures.

References

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• Sigma-Aldrich. tert-Butyl-N-(2-methylphenyl)carbamate 192815-71-7. Accessed March 20, 2026.
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Amine Protection: A Comparative Analysis Featuring tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

In the precise and demanding field of multi-step organic synthesis, particularly within drug development and materials science, the strategic masking and unmasking of functional groups is a fundamental determinant of a successful outcome. The amine functional group, with its inherent basicity and nucleophilicity, often requires temporary deactivation to prevent unwanted side reactions. This is achieved through the use of protecting groups. The ideal protecting group strategy, often described as "orthogonal," allows for the selective removal of one group under specific conditions while others remain intact, affording the synthetic chemist precise control over the molecular architecture.[1][2]

This guide provides a comparative analysis of the most prevalent amine protecting groups—tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethoxycarbonyl (Fmoc)—and situates the less common but strategically valuable tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate within this context. We will examine the experimental realities of their application, supported by data and detailed protocols, to provide researchers with a robust framework for strategic synthetic planning.

The Pillars of Amine Protection: A Comparative Overview

The choice of a protecting group is dictated by its stability profile and the conditions required for its removal. The three most common carbamate-based protecting groups—Boc, Cbz, and Fmoc—each offer a unique method of cleavage, forming the basis of modern orthogonal strategies.[3][4]

Table 1: Comparative Properties of Common Amine Protecting Groups

Protecting Group	Common Reagent	Introduction Conditions	Cleavage Conditions	Stability Profile
Boc	Di-tert-butyl dicarbonate (Boc₂O)	Mild base (e.g., TEA, DMAP)[5][6]	Strong Acid (e.g., TFA, HCl)[3][7]	Stable to base, hydrogenolysis, and mild nucleophiles.
Cbz (Z)	Benzyl chloroformate (Cbz-Cl)	Base (e.g., Na₂CO₃, aq. conditions)[8][9]	Catalytic Hydrogenolysis (H₂, Pd/C)[8][9]	Stable to acidic and basic conditions.
Fmoc	Fmoc-Cl or Fmoc-OSu	Mild base (e.g., NaHCO₃)[10]	Secondary amine base (e.g., 20% Piperidine in DMF)[3][11]	Stable to acid and hydrogenolysis.
tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate	(See discussion below)	(Substrate-specific)	Strong Acid (e.g., TFA)	Expected to be stable to base and hydrogenolysis.

This orthogonality is the cornerstone of complex syntheses, such as solid-phase peptide synthesis (SPPS), where different groups must be removed at distinct stages.[12][13]

Caption: Orthogonal deprotection pathways for common amine protecting groups.

A Deeper Look: tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

While less common, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS 697310-52-4)[14][15] and its isomers[16] represent a class of protecting groups with specialized applications. The core of this group is the acid-labile tert-butyl carbamate (Boc) moiety. Its behavior is therefore primarily governed by the well-understood chemistry of the Boc group.

The key differentiator is the complex arylmethyl substituent. This structure is not typically used as a general amine protecting group itself. Instead, it is more likely that this compound is a synthetic intermediate where one of the two amine functions has been selectively protected with a Boc group. For instance, tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate (CAS 1493336-44-9)[17] is a derivative of 2-aminobenzylamine where the primary aniline has been Boc-protected, leaving the secondary methylamine available for further reaction.

The strategic choice to use such a molecule stems from the need to differentiate the reactivity of two distinct amine groups within the same starting material.

Experimental Protocol: Boc Protection of an Aromatic Amine

The selective protection of a primary aromatic amine in the presence of a secondary aliphatic amine can be challenging but is often achievable due to the lower nucleophilicity of the aniline.

Caption: General workflow for the introduction of a Boc protecting group.

Step-by-Step Methodology: [5][18]

• Dissolution: Dissolve the amine substrate (1.0 equiv) in a suitable aprotic solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Addition of Reagents: Add a base, such as triethylamine (TEA, 1.5 equiv), followed by the dropwise addition of di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) dissolved in the same solvent. The base is crucial to neutralize the acid generated and drive the reaction forward.

• Reaction: Stir the mixture at room temperature for 2-12 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with a mild acid (e.g., 5% citric acid), water, and brine. This removes the base and other aqueous-soluble impurities.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: If necessary, purify the crude product by column chromatography on silica gel to yield the pure Boc-protected amine.

Experimental Protocol: Deprotection via Acidolysis

The removal of the Boc group from tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate follows the standard acid-catalyzed mechanism. The choice of acid and conditions can be tuned based on the sensitivity of other functional groups in the molecule.

Caption: Mechanism of acid-catalyzed Boc deprotection.

Step-by-Step Methodology: [5][7]

• Dissolution: Dissolve the Boc-protected substrate (1.0 equiv) in dichloromethane (DCM).

• Acid Addition: Cool the solution to 0 °C in an ice bath. Add trifluoroacetic acid (TFA, 5-10 equiv, often used as a 20-50% solution in DCM) dropwise. The reaction is exothermic and generates gas (CO₂ and isobutene), so it must be done in a well-ventilated fume hood with adequate pressure release.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor by TLC for the disappearance of the starting material.

• Work-up: Carefully concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Neutralization & Isolation: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases. Then wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected amine.

Performance and Orthogonality in Practice

The true test of a protecting group is its stability under conditions used to manipulate other parts of the molecule. The Boc group, and by extension the tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, exhibits excellent stability towards basic and reductive conditions, making it orthogonal to Fmoc and Cbz groups.

Table 2: Protecting Group Stability Under Orthogonal Deprotection Conditions

Protecting Group	20% Piperidine in DMF (Fmoc Cleavage)	H₂, 10% Pd/C, MeOH (Cbz Cleavage)	50% TFA in DCM (Boc Cleavage)
Fmoc	Labile (~100% cleavage)[11]	Stable (>99% remaining)[10]	Stable (>99% remaining)[10]
Cbz (Z)	Stable (>99% remaining)[9]	Labile (~100% cleavage)[9]	Stable (>99% remaining)[9]
Boc	Stable (>99% remaining)[4]	Stable (>99% remaining)[4]	Labile (~100% cleavage)[19]
tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate	Stable (Predicted)	Stable (Predicted)	Labile (Predicted)

Note: Stability is defined as the percentage of the protecting group remaining after typical reaction times. Actual results can vary based on substrate and specific conditions.

Conclusion and Strategic Recommendations

The selection of an amine protecting group is a critical strategic decision in chemical synthesis.

• For broad compatibility and acid-lability , the Boc group is an excellent default choice. It is robust and its removal is straightforward, though the strong acidic conditions can be a limitation for sensitive substrates.[6][19]

• When base-lability is required , particularly in peptide synthesis, the Fmoc group is the industry standard, allowing for iterative deprotection under very mild conditions.[10][12]

• For robustness to both acid and base , where deprotection via hydrogenation is feasible, the Cbz group is unparalleled.[8][9]

The tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is not a general-purpose protecting group but rather a specific synthetic intermediate. Its chemistry is a direct extension of the Boc group. Its utility highlights a more profound principle in synthesis: the use of standard protecting groups like Boc to differentiate between two similar functional groups within a single molecule, thereby enabling selective transformations at one site while the other remains masked. This approach is fundamental to building complex molecular architectures with precision and efficiency.

References

• [1] Benchchem. (2025). Orthogonality of Fmoc and Xan Protecting Groups: An In-depth Technical Guide. Benchchem.

• [12] Benchchem. (2025). Assessing the Orthogonality of the Fmoc Protecting Group: A Comparative Guide. Benchchem.

• [3] Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry.

• [10] Total Synthesis. (2024). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis.

• [13] Benchchem. (2025). A Comparative Guide to the Stability of Amine Protecting Groups: Fmoc vs. Boc, Cbz, and Troc. Benchchem.

• [8] Total Synthesis. (2024). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.

• [2] Organic Chemistry Portal. Protective Groups. Organic Chemistry Portal.

• [9] Benchchem. (2025). The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. Benchchem.

• [19] Benchchem. (2025). An In-depth Technical Guide to Boc Protection in Peptide Chemistry. Benchchem. 10.[4] Benchchem. (2025). comparative analysis of different protecting groups for the amino function in propargylamine. Benchchem. 11.[11] National Center for Biotechnology Information. (2024). Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. PMC. 12.[7] Chemistry Steps. (2023). Boc Protecting Group for Amines. Chemistry Steps. 13.[5] J&K Scientific LLC. (2026). BOC Protection and Deprotection. J&K Scientific LLC. 16.[6] Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Hebei Boze Chemical Co.,Ltd. 23.[18] Atlantis Press. (2017). (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate. Atlantis Press. 28.[14] NextSDS. tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate. NextSDS. 29.[16] NextSDS. tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate. NextSDS. 34.[17] Sigma-Aldrich. tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate | 1493336-44-9. Sigma-Aldrich. 37.[15] BLDpharm. 697310-52-4|tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. BLDpharm.

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A Comparative Guide to Analytical Method Validation for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate: UPLC vs. Traditional HPLC

As a Senior Application Scientist, I approach analytical method validation not as a mere regulatory checklist, but as a mechanistic proof of system reliability. When dealing with complex pharmaceutical intermediates like tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS 697310-52-4)[1], the analytical method must be robust enough to handle the molecule's specific chemical liabilities while delivering high-throughput efficiency for process chemistry and Quality Control (QC) release.

This guide provides an objective, data-driven comparison between a traditional High-Performance Liquid Chromatography (HPLC) method and a modernized Ultra-Performance Liquid Chromatography (UPLC) method. By grounding our protocols in the ICH Q2(R2) validation framework[2], we establish a self-validating system that ensures scientific integrity from sample preparation to final peak integration.

Scientific Context & Mechanistic Rationale

The Analyte: Chemical Liabilities

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a Boc-protected diamine intermediate[1]. The tert-butyloxycarbonyl (Boc) protecting group is notoriously acid-labile.

• The Causality of Mobile Phase Selection: Using highly acidic mobile phases (e.g., 0.1% Trifluoroacetic acid, pH ~2.0) can cause on-column deprotection during the chromatographic run, leading to artifactual degradation peaks that skew purity data.

• The Solution: To prevent this, our validated methods utilize a mildly acidic to neutral buffer (10 mM Ammonium Acetate, pH 6.0), which stabilizes the Boc group while ensuring the secondary methylamino group remains sufficiently protonated for consistent retention.

The Analytical Shift: HPLC vs. UPLC

The transition from HPLC to UPLC is driven by the Van Deemter equation . Traditional HPLC utilizes 5 µm stationary phase particles, which limits the optimal flow velocity before mass transfer (the C term) degrades peak resolution[3][4]. UPLC employs sub-2 µm particles (typically 1.7 µm), which significantly reduces both eddy diffusion (the A term) and mass transfer resistance[4][5].

• The Result: We can run the mobile phase at much higher linear velocities without losing theoretical plates ( N ). This translates to sharper peaks, higher sensitivity, and a reduction in run time from 25 minutes to under 5 minutes[3][5].

Chromatographic separation logic and physical mechanics of UPLC vs HPLC.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, every protocol must be self-validating. This means incorporating System Suitability Testing (SST) criteria directly into the workflow. If the SST fails, the system halts, preventing the generation of invalid data.

Standard & Sample Preparation

• Diluent Preparation: Mix HPLC-grade Acetonitrile and Milli-Q Water in a 50:50 (v/v) ratio. Degas via sonication for 10 minutes.

• Stock Solution: Accurately weigh 25.0 mg of the tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate reference standard. Transfer to a 50 mL volumetric flask, dissolve, and make up to volume with diluent (0.5 mg/mL).

• Working Solutions: Dilute the stock solution to target concentrations (e.g., 50 µg/mL for nominal assay concentration) using the diluent.

• Filtration: Filter all final solutions through a 0.22 µm PTFE syringe filter to protect the sub-2 µm UPLC columns from particulate blockage.

Method A: Traditional HPLC Protocol

• Instrument: Agilent 1260 Infinity II (or equivalent) with DAD.

• Column: C18, 250 mm × 4.6 mm, 5 µm.

• Mobile Phase A: 10 mM Ammonium Acetate in water (adjusted to pH 6.0 with dilute acetic acid).

• Mobile Phase B: 100% Acetonitrile.

• Gradient: 0-5 min (20% B), 5-15 min (20→80% B), 15-20 min (80% B), 20-21 min (80→20% B), 21-25 min (20% B).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 230 nm.

Method B: Modernized UPLC Protocol[3][4]

• Instrument: Waters Acquity UPLC H-Class (or equivalent) with PDA.

• Column: Bridged Ethyl Hybrid (BEH) C18, 50 mm × 2.1 mm, 1.7 µm.

• Mobile Phase A & B: Same as HPLC.

• Gradient: 0-1 min (20% B), 1-3 min (20→80% B), 3-3.5 min (80% B), 3.5-3.6 min (80→20% B), 3.6-4.5 min (20% B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (Elevated to reduce mobile phase viscosity and backpressure).

• Injection Volume: 1 µL.

• Detection: UV at 230 nm.

System Suitability Criteria (The Self-Validation Gate)

Before analyzing any samples, inject the nominal standard (50 µg/mL) six times. The system is only validated for use if:

• Retention Time (Rt) %RSD: ≤1.0%

• Peak Area %RSD: ≤2.0%

• Tailing Factor ( Tf​ ): ≤1.5

• Theoretical Plates ( N ): ≥10,000 (HPLC) / ≥25,000 (UPLC)

Validation Framework per ICH Q2(R2)

The recent ICH Q2(R2) guidelines emphasize a lifecycle approach to analytical procedures, integrating seamlessly with ICH Q14 (Analytical Procedure Development)[2][6][7]. We cross-validated the UPLC method against the HPLC method across all critical performance characteristics.

Analytical method lifecycle and validation workflow per ICH Q2(R2) guidelines.

Specificity & Forced Degradation

To prove the method is stability-indicating, the intermediate was subjected to acid (0.1N HCl), base (0.1N NaOH), oxidation (3% H2O2), and photolytic stress.

• Observation: Acidic stress rapidly degraded the compound (Boc-cleavage). The UPLC method successfully resolved the primary degradant (the free diamine) from the main peak with a resolution ( Rs​ ) > 3.0, proving superior specificity over HPLC ( Rs​ ~ 2.1).

Linearity, Range, and Accuracy

Linearity was established from 25% to 150% of the nominal concentration (12.5 µg/mL to 75 µg/mL). Accuracy was determined via recovery experiments by spiking known amounts of the standard into a synthetic matrix at 50%, 100%, and 150% levels[2][7].

Precision (Repeatability & Intermediate)

Repeatability was assessed via 6 independent sample preparations. Intermediate precision was evaluated by a second analyst on a different day using a different instrument[6].

Quantitative Data Presentation

The following tables summarize the cross-validation data, objectively demonstrating the performance gains achieved by transitioning to UPLC[3][8].

Table 1: Chromatographic Performance Comparison

Parameter	Traditional HPLC (5 µm)	Modernized UPLC (1.7 µm)	Mechanistic Implication
Run Time	25.0 min	4.5 min	82% reduction in analysis time[4].
Solvent Consumption	25.0 mL / run	1.8 mL / run	92.8% reduction in hazardous waste[8].
Retention Time ( Rt​ )	14.2 min	2.1 min	Faster elution due to higher linear velocity.
Theoretical Plates ( N )	~14,500	~36,200	Smaller particles drastically reduce Eddy diffusion[3].
Tailing Factor ( Tf​ )	1.35	1.08	Improved mass transfer kinetics in UPLC.
Resolution ( Rs​ )	2.1 (vs. degradant)	3.4 (vs. degradant)	Superior resolving power for impurity profiling.

Table 2: ICH Q2(R2) Validation Summary

Validation Parameter	Acceptance Criteria	HPLC Results	UPLC Results	Status
Linearity ( R2 )	≥0.999	0.9992	0.9998	Pass
Accuracy (% Recovery)	98.0% - 102.0%	98.5% - 101.2%	99.4% - 100.6%	Pass
Repeatability (%RSD)	≤2.0% (n=6)	1.2%	0.4%	Pass
Intermediate Precision	≤2.0% (n=12)	1.5%	0.6%	Pass
LOD (S/N > 3)	Report Value	0.5 µg/mL	0.08 µg/mL	Pass (UPLC 6x more sensitive)
Robustness	Rs​≥2.0	Pass	Pass	Pass

Conclusion

The cross-validation of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate analysis demonstrates that while traditional HPLC remains a viable and robust technique, UPLC offers transformative advantages. By leveraging sub-2 µm particle chemistry and high-pressure fluidics, the UPLC method achieves a 6-fold increase in sensitivity, an 82% reduction in run time, and vastly superior precision.

Most importantly, by strictly adhering to the ICH Q2(R2) guidelines, we have proven that the UPLC method is not just faster, but fundamentally more reliable for detecting trace acid-catalyzed degradants of this Boc-protected intermediate. For laboratories engaged in high-throughput process chemistry or rigorous QC release, the transition to UPLC is scientifically and economically justified.

References

• NextSDS. "tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate - Chemical Substance Information." NextSDS. Available at: [Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Official Website, Nov 2023. Available at: [Link]

• European Medicines Agency (EMA). "ICH guideline Q2(R2) on validation of analytical procedures." EMA Official Website, Mar 2022. Available at:[Link]

• WebofPharma. "HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis." WebofPharma, Feb 2026. Available at:[Link]

• Alispharm. "UPLC vs HPLC: what is the difference?" Alispharm, Oct 2023. Available at:[Link]

• Biomedical Research Network. "Prospects of UPLC in Pharmaceutical Analysis over HPLC." Biomedres, Jul 2022. Available at: [Link]

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comparative study of different synthetic routes for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Profile: tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS: 697310-52-4)[1] Molecular Formula: C₁₃H₂₀N₂O₂ | Molecular Weight: 236.31 g/mol

As a Senior Application Scientist, I frequently encounter the challenge of selectively functionalizing ortho-substituted diamines. tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a highly valuable building block in pharmaceutical chemistry, commonly deployed as an intermediate for kinase inhibitors, benzimidazoles, and quinazoline-based therapeutics.

The core synthetic challenge lies in the chemoselective differentiation of its two nitrogen atoms: a highly nucleophilic primary aliphatic benzylamine and a less nucleophilic, sterically hindered secondary aromatic aniline. This guide objectively compares three distinct synthetic routes to this molecule, providing field-proven protocols, mechanistic insights, and experimental validation data.

Executive Summary of Synthetic Strategies

To determine the optimal route for your specific laboratory capabilities and scale, we must evaluate the trade-offs between reagent safety, chemoselectivity, and overall yield.

Table 1: Route Performance Comparison

Route	Overall Yield	Scalability	Key Chemical Challenge	Cost-Efficiency
A: Nitrile Reduction	75–85%	Excellent (Process Scale)	Suppressing secondary amine dimerization	High
B: Aniline Methylation	40–55%	Moderate	Preventing N,N-dimethylation overshoots	Moderate
C: Amide Reduction	60–70%	Poor (Lab Scale Only)	Handling hazardous hydride reagents	Low

Visualizing the Synthetic Workflows

Fig 1. Comparative synthetic workflows for the target carbamate.

Route A: The Nitrile Reduction Pathway (Industry Standard)

Mechanistic Insights & Causality

Route A is the most robust and scalable approach. It begins with a Nucleophilic Aromatic Substitution (S_NAr) of 2-fluorobenzonitrile with methylamine. The electron-withdrawing nitrile group highly activates the ortho-fluorine, making this step nearly quantitative.

The critical juncture is the catalytic hydrogenation of the nitrile to the primary benzylamine. Nitrile reductions are notoriously prone to forming secondary amine dimers. As the nitrile reduces to an imine intermediate, newly formed primary amines can attack this imine, extruding ammonia and forming an unwanted dimer.

As demonstrated by , introducing excess ammonia into the reaction matrix shifts the equilibrium, entirely suppressing the nucleophilic attack of the primary amine on the imine intermediate.

Fig 2. Mechanism of nitrile reduction and prevention of dimerization via ammonia.

Experimental Data: Nitrile Hydrogenation Optimization

Table 2: Optimization of 2-(methylamino)benzonitrile reduction conditions.

Catalyst	Solvent	Additive	Conditions	Yield (Primary)	Yield (Dimer)
Pd/C (10%)	MeOH	None	25 °C / 1 atm H₂	35%	55%
Raney Ni	MeOH	None	50 °C / 50 psi H₂	60%	30%
Raney Ni	MeOH	7N NH₃	50 °C / 50 psi H₂	92%	<2%

Step-by-Step Protocol (Self-Validating System)

• S_NAr: Dissolve 2-fluorobenzonitrile (1.0 eq) in THF. Add aqueous methylamine (40% w/w, 3.0 eq). Stir at 60 °C for 4 hours.

  • Validation: LC-MS shows complete conversion to m/z 133 [M+H]⁺.

• Hydrogenation: Transfer the crude 2-(methylamino)benzonitrile to a Parr reactor. Add 7N NH₃ in MeOH (10 volumes) and Raney Nickel (10% w/w). Pressurize to 50 psi H₂ and heat to 50 °C for 6 hours. Filter through Celite.

  • Validation: Disappearance of the nitrile peak (~2220 cm⁻¹) via IR spectroscopy.

• Chemoselective Boc Protection: Dissolve the resulting diamine in DCM at 0 °C. Add dropwise a solution of Boc₂O (1.05 eq) in DCM over 30 minutes. The low temperature and exact stoichiometry exploit the superior nucleophilicity of the primary aliphatic amine over the secondary aniline .

  • Validation: TLC (Hexanes/EtOAc 7:3) shows a single new spot (R_f ~0.5). ¹H NMR (400 MHz, CDCl₃) confirms the structure: δ 4.25 (d, J = 6.0 Hz, 2H, CH₂), 2.85 (s, 3H, N-CH₃), 1.45 (s, 9H, C(CH₃)₃).

Route B: Directed Aniline Monomethylation

Mechanistic Insights & Causality

If a high-pressure reactor is unavailable, Route B utilizes readily available 2-aminobenzylamine. After selective Boc protection of the primary amine, the aniline is methylated. Direct alkylation with methyl iodide is fundamentally flawed here; the resulting monomethyl aniline is more nucleophilic than the starting material, leading inevitably to N,N-dimethylation.

To achieve monomethylation, we must use a reductive amination approach with paraformaldehyde and sodium borohydride, carefully controlling the equivalents to prevent over-alkylation.

Step-by-Step Protocol (Self-Validating System)

• Protection: React 2-aminobenzylamine with Boc₂O (1.0 eq) in THF at 0 °C to yield tert-butyl (2-aminobenzyl)carbamate.

• Reductive Amination: Dissolve the protected intermediate (1.0 eq) in methanol. Add paraformaldehyde (1.1 eq) and sodium methoxide (1.0 eq). Stir for 2 hours to form the iminium species. Cool to 0 °C and add NaBH₄ (1.5 eq) in small portions.

  • Validation: LC-MS monitoring is critical here. Look for the product at m/z 237 [M+H]⁺. If the N,N-dimethyl byproduct (m/z 251) exceeds 5%, quench the reaction immediately with saturated aqueous NH₄Cl.

Route C: Amide Reduction Pathway

Mechanistic Insights & Causality

Route C avoids the dimerization issues of nitriles entirely by starting from 2-(methylamino)benzamide. However, benzamides are highly stable and resistant to mild reducing agents. This necessitates the use of powerful hydrides such as Lithium Aluminum Hydride (LiAlH₄) or Borane-THF (BH₃·THF). While chemically elegant, this route is heavily penalized in process chemistry due to the severe safety hazards of handling bulk hydrides and the notoriously difficult workups involving aluminum emulsion gels.

Step-by-Step Protocol (Self-Validating System)

• Amide Reduction: Suspend 2-(methylamino)benzamide (1.0 eq) in anhydrous THF under N₂. Slowly add a 1.0 M solution of BH₃·THF (3.0 eq). Reflux for 12 hours. Carefully quench with MeOH, then reflux with 1M HCl to break the boron-amine complex.

  • Validation: LC-MS confirms the primary amine (m/z 137 [M+H]⁺).

• Protection: Neutralize the aqueous layer, extract with DCM, and proceed with Boc protection using Boc₂O (1.05 eq) at 0 °C as described in Route A.

Conclusion & Recommendations

For laboratories requiring >10 grams of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, Route A (Nitrile Reduction) is unequivocally the superior choice. It offers the highest overall yield (>75%), utilizes inexpensive starting materials, and the chemoselectivity is easily controlled via the addition of methanolic ammonia during hydrogenation.

Route B is a viable alternative for small-scale medicinal chemistry labs lacking pressure reactors, provided strict LC-MS monitoring is employed to mitigate over-methylation. Route C should generally be avoided unless specific isotopic labeling (e.g., using LiAlD₄ to generate a deuterated benzylic position) is required.

References

• NextSDS. (2026). tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate — Chemical Substance Information. NextSDS Database. URL:[1]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. URL:[Link]

• Gould, F. E., Johnson, G. S., & Ferris, A. F. (1960). Catalytic Reduction of Nitriles and Oximes. Journal of Organic Chemistry, 25(10), 1658-1660. URL:[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

Sources

• 1. nextsds.com [nextsds.com]

assessing the purity of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate by HPLC

An In-Depth Comparative Guide to the HPLC Purity Assessment of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

As a key intermediate in pharmaceutical synthesis, the purity of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is paramount to ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) stands as the definitive technique for quantifying its purity and profiling related substances. This guide provides a comparative analysis of two distinct reversed-phase HPLC methods, offering researchers a framework for selecting and implementing the most suitable approach for their quality control needs.

Our discussion is grounded in the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH) and the chromatographic standards set by the United States Pharmacopeia (USP).[1][2][3][4] We will explore not only the "how" but the "why" behind methodological choices, ensuring a robust and scientifically sound approach to purity assessment.

Understanding the Analyte and Potential Impurities

Tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate possesses a UV-active phenyl group and a non-polar tert-butoxycarbonyl (Boc) protecting group, making it an ideal candidate for reversed-phase HPLC with UV detection. Its purity can be compromised by impurities stemming from the synthetic pathway or degradation. A plausible synthesis involves the Boc-protection of 2-(methylaminomethyl)aniline.

Potential Process-Related Impurities:

• Impurity A: 2-(Methylaminomethyl)aniline (Starting Material): A more polar compound that will elute earlier than the main peak.

• Impurity B: Di-Boc Protected Species (By-product): A more non-polar compound resulting from the protection of both amine functionalities; will elute later.

• Impurity C: tert-Butyl N-[2-(aminomethyl)phenyl]carbamate (Related Substance): An impurity lacking the N-methyl group.

A robust HPLC method must be able to resolve the main analyte from these and other potential impurities.

Comparative HPLC Methodologies

We present two methods for comparison:

• Method A: Conventional HPLC (Isocratic Elution): A reliable, straightforward method using a standard C18 column with an isocratic mobile phase. This approach is valued for its simplicity and reproducibility.

• Method B: Ultra-High-Performance Liquid Chromatography (UHPLC) (Gradient Elution): A modern, high-throughput method utilizing a superficially porous particle column and a gradient elution to achieve faster analysis times and improved resolution. This method is ideal for laboratories looking to increase efficiency and sensitivity.

The choice between these methods depends on available instrumentation, throughput requirements, and the complexity of the impurity profile.

Experimental Design and Protocols

Adherence to established chromatographic guidelines is essential for reliable results. The United States Pharmacopeia (USP) General Chapter <621> provides a framework for chromatographic separations, including requirements for system suitability.[5][6][7][8]

System Suitability Testing (SST)

Before sample analysis, the chromatographic system must be qualified by running a system suitability solution. This solution should contain the main analyte and a known impurity (e.g., Impurity A) to verify the system's performance.

Acceptance Criteria (based on USP <621>):

• Tailing Factor (T): ≤ 2.0 for the main analyte peak.

• Theoretical Plates (N): ≥ 2000 for the main analyte peak.

• Resolution (Rs): ≥ 2.0 between the main analyte and the closest eluting impurity.

• Relative Standard Deviation (%RSD): ≤ 2.0% for replicate injections of the standard solution.

Detailed Experimental Protocols

Sample Preparation:

• Accurately weigh approximately 25 mg of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate standard or sample.

• Dissolve in and dilute to 50.0 mL with a 50:50 (v/v) mixture of acetonitrile and water to obtain a concentration of 0.5 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Method A: Conventional HPLC (Isocratic)

• Instrumentation: Standard HPLC system with UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and 0.1% Formic Acid in Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Run Time: 20 minutes.

Method B: UHPLC (Gradient)

• Instrumentation: UHPLC system with UV detector.

• Column: Superficially Porous C18, 100 mm x 2.1 mm, 2.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 2 µL.

• Run Time: 8 minutes.

• Gradient Program:

  Time (min)	%B
  0.0	40
  5.0	95
  6.0	95
  6.1	40

  | 8.0 | 40 |

Workflow for HPLC Purity Assessment

The following diagram illustrates the logical workflow for assessing the purity of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate using HPLC.

Caption: A typical workflow for HPLC purity analysis.

Comparative Data Summary

The performance of each method is evaluated based on key chromatographic parameters. The data below represents a typical analysis of a sample containing the main analyte and Impurity A (Starting Material).

Parameter	Method A (Conventional HPLC)	Method B (UHPLC)	Rationale & Insights
Retention Time (Analyte)	~ 8.5 min	~ 3.2 min	The UHPLC method significantly reduces retention time due to the shorter column and higher linear velocity.
Resolution (Rs)	3.5 (Analyte vs. Impurity A)	4.8 (Analyte vs. Impurity A)	The gradient elution and higher efficiency of the superficially porous column in Method B provide superior resolution.
Tailing Factor (Analyte)	1.1	1.0	Both methods produce excellent peak shape, well within the USP acceptance criteria of ≤ 2.0.
Total Analysis Time	20 min	8 min	Method B offers a >50% reduction in total run time, drastically increasing sample throughput.
Solvent Consumption	~20 mL / run	~4 mL / run	The lower flow rate and shorter run time of the UHPLC method result in an 80% reduction in solvent usage, leading to significant cost savings and a lower environmental impact.

Discussion and Method Selection

Method A (Conventional HPLC) is a robust and dependable choice. Its primary advantage lies in its accessibility, as it can be run on any standard HPLC system without the need for specialized high-pressure equipment. The isocratic method is simple to set up and transfer between laboratories. However, the longer analysis time and higher solvent consumption make it less suitable for high-throughput environments.

Method B (UHPLC) represents the modern standard for purity analysis. The speed of analysis is its most compelling feature, allowing for a dramatic increase in laboratory productivity. The enhanced resolution provides greater confidence in the separation of closely eluting impurities, a critical aspect of quality control.[7][8] The significant reduction in solvent consumption not only lowers operational costs but also aligns with green chemistry initiatives. The main consideration for this method is the requirement for a UHPLC system capable of handling the higher backpressures generated by the smaller particle size column.

Conclusion

Both the conventional HPLC and the UHPLC methods are capable of successfully assessing the purity of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate. For routine quality control in a high-throughput setting, the UHPLC method is unequivocally superior due to its speed, efficiency, and reduced environmental footprint. The conventional HPLC method remains a valid and reliable alternative for laboratories without access to UHPLC instrumentation or for applications where throughput is not a primary concern. The validation of the chosen analytical procedure should be performed in accordance with ICH Q2(R2) guidelines to ensure the method is fit for its intended purpose.[2][3][4][9]

References

• Title: <621> CHROMATOGRAPHY Source: US Pharmacopeia (USP) URL: [Link]

• Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube (Pharma Talks) URL: [Link]

• Title: Understanding the Latest Revisions to USP <621> Source: Agilent URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: USP 621 Changes - Element Lab Solutions Source: Element Lab Solutions URL: [Link]

• Title: tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate - NextSDS Source: NextSDS URL: [Link]

• Title: tert-butyl N-{2-[(methylamino)methyl]phenyl}carbamate - NextSDS Source: NextSDS URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

• Title: Validation of Analytical Procedure Q2(R2) - ICH Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods Source: BioPharm International URL: [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. database.ich.org [database.ich.org]
• 5. usp.org [usp.org]
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• 7. agilent.com [agilent.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. biopharminternational.com [biopharminternational.com]

Cost-Effectiveness Comparison of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate Synthesis Methods

tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS 697310-52-4)—commonly referred to as N-Boc-2-(methylamino)benzylamine—is a highly versatile diamine building block. It is frequently utilized in the drug development pipeline for synthesizing kinase inhibitors, complex heterocyclic scaffolds, and peptidomimetics.

From a process chemistry perspective, the structural challenge in synthesizing this compound lies in the differentiation of its two nitrogen atoms: a primary aliphatic amine and a secondary aromatic amine. This guide objectively compares three distinct synthetic pathways, evaluating their mechanistic rationale, cost-effectiveness, scalability, and experimental robustness to help you select the optimal route for your specific scale and budget.

Mechanistic Pathways & Workflow Analysis

To establish a scalable synthesis, we must work backward from the target molecule. The final step in almost all viable routes is the selective Boc-protection of the primary aliphatic amine. The differentiation between the routes lies in how the 2-(methylamino)benzylamine intermediate is constructed.

Comparative workflows for the synthesis of the target Boc-protected diamine.

Detailed Route Analysis & Experimental Protocols

Route A: The Isatoic Anhydride Route (Amide Reduction)

Mechanistic Rationale: N-Methylisatoic anhydride (NMIA) is an exceptionally cheap starting material. Aminolysis with aqueous ammonia attacks the C-4 carbonyl, opening the oxazine-2,4-dione ring and expelling CO2​ to form 2-(methylamino)benzamide. The critical step is the subsequent reduction of the primary amide. Standard hydride donors like NaBH4​ are too mild for amides. Instead, Borane-THF ( BH3​⋅THF ) is utilized; as an electrophilic reducing agent, it coordinates strongly with the electron-rich carbonyl oxygen, facilitating reduction to the amine under mild conditions [1].

Self-Validating Protocol:

• Aminolysis: Suspend N-methylisatoic anhydride (1.0 eq) in water and add 28% aqueous NH3​ (5.0 eq) dropwise at 0∘C . Stir for 2 h at room temperature.

  • Causality & Validation: The evolution of CO2​ gas will cease, and the initial suspension will briefly clarify before precipitating the product. This visual cue indicates successful ring opening. Filter to obtain 2-(methylamino)benzamide.

• Reduction: Dissolve the amide in anhydrous THF at 0∘C . Add BH3​⋅THF (3.0 eq) dropwise. Reflux for 12 h. Quench carefully with MeOH, then reflux with 1M HCl to break the stable boron-amine complex. Basify with NaOH and extract with DCM.

  • Causality & Validation: LC-MS analysis must be used to confirm the mass shift from the amide ( [M+H]+=151 ) to the diamine ( [M+H]+=137 ).

• Selective Boc Protection: Dissolve the diamine in DCM. Add Et3​N (1.1 eq) and Boc2​O (1.0 eq) at 0∘C . Stir for 4 h.

  • Causality: Aliphatic primary amines ( pKa​≈10.5 ) are significantly more nucleophilic than secondary anilines ( pKa​≈4.5 ). This massive electronic disparity ensures perfect regioselectivity without orthogonal protecting groups [2].

Route B: The Nitrile Reduction Route (Catalytic Hydrogenation)

Mechanistic Rationale: Starting from 2-(methylamino)benzonitrile, the nitrile group is reduced directly to the primary amine. For scalability, catalytic hydrogenation using Raney Nickel is vastly superior to stoichiometric hydrides. A notorious side reaction in nitrile reduction is the condensation of the highly reactive intermediate imine with the newly formed primary amine, yielding unwanted secondary amine dimers. The addition of methanolic ammonia suppresses this dimerization by shifting the equilibrium heavily toward the primary amine [3].

Self-Validating Protocol:

• Nitrile Reduction: Dissolve 2-(methylamino)benzonitrile (1.0 eq) in methanolic ammonia (7N). Add Raney Nickel (20% w/w). Stir under an H2​ atmosphere (50 psi) at room temperature for 16 h. Filter carefully through Celite (do not let the catalyst dry) and concentrate.

  • Causality & Validation: The presence of ammonia prevents over-alkylation. Disappearance of the sharp C≡N stretch ( ∼2220 cm−1 ) in IR spectroscopy confirms complete reduction.

• Boc Protection: Proceed exactly as described in Step 3 of Route A.

Route C: Direct Alkylation (Reductive Amination)

Mechanistic Rationale: Starting from the inexpensive 2-aminobenzylamine, the primary amine is first Boc-protected. The subsequent mono-methylation of the aniline nitrogen is achieved via reductive amination using paraformaldehyde and sodium cyanoborohydride ( NaBH3​CN ).

• Cautionary Note: Anilines are highly prone to over-alkylation (dimethylation) under these conditions because the mono-methylated product remains highly nucleophilic. This route requires rigorous stoichiometric control and often results in complex chromatographic separations, making it the least favorable for scale-up.

Cost-Effectiveness & Performance Comparison

To facilitate objective decision-making, the quantitative data and operational metrics for all three routes are summarized below.

Evaluation Metric	Route A: Isatoic Anhydride	Route B: Nitrile Reduction	Route C: Direct Alkylation
Starting Material Cost	~$1 / 100g (Extremely Low)	~$150 / 100g (Moderate)	~$50 / 100g (Low)
Key Reagent Costs	High ( BH3​⋅THF is expensive)	Low (Raney Ni, H2​ gas)	Moderate ( NaBH3​CN )
Overall Yield	65% – 75%	80% – 85%	40% – 50%
Scalability	Poor (Hazardous H2​ evolution during quench)	Excellent (Catalytic, easily scaled)	Poor (Over-alkylation issues)
Safety / Green Profile	Low (Generates stoichiometric boron waste)	High (Atom economical, clean)	Low (Toxic cyanoborohydride)

Conclusion & Recommendations

The selection of the optimal synthesis method depends entirely on the operational scale:

• For Discovery-Scale Synthesis (<10g): Route A is highly recommended. The exceptionally low cost of N-methylisatoic anhydride offsets the price of the borane reagent, and the chemistry can be executed rapidly in standard laboratory glassware without pressurized reactors.

• For Process-Scale Manufacturing (>1kg): Route B is unequivocally the superior choice. Despite the higher initial cost of the benzonitrile starting material, catalytic hydrogenation avoids the severe safety hazards and waste disposal costs associated with stoichiometric borane reductions. It provides the highest overall yield and the greenest environmental profile.

• Route C should be avoided unless the specific 2-aminobenzylamine precursor is already available in bulk and the chemist has access to automated prep-HPLC to resolve the inevitable mono/di-methylated mixtures.

References

• Complementary Stereocontrolled Approaches to 2-Pyrrolidinones Bearing a Vicinal Amino Diol Subunit with Three Continuous Chiral Centers. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• 2,2-Bis(ethoxycarbonyl)vinyl (BECV) as a versatile amine protecting group for selective functional-group transformations. Chemistry - A European Journal. Available at:[Link]

• Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. Semantic Scholar. Available at:[Link]

A Comparative Guide to In-Vitro and In-Vivo Studies of Bioactive Scaffolds Derived from 2-Aminobenzylamine and Related Carbamates

This guide provides a comparative analysis of in-vitro and in-vivo methodologies for evaluating the biological activities of compounds derived from key pharmacophores, including those structurally related to tert-butyl N-{[2-(methylamino)phenyl]methyl}carbamate. Given the limited direct public data on derivatives of this specific molecule, we will focus on the broader, yet closely related, and well-studied classes of 2-aminobenzylamine and 2-aminobenzamide derivatives. This approach offers valuable, transferable insights for researchers engaged in the discovery and development of novel therapeutics based on these and similar scaffolds.

The following sections will delve into the experimental design, data interpretation, and translational challenges encountered when progressing from cell-based assays to whole-organism models, supported by detailed protocols and comparative data.

Part 1: In-Vitro Evaluation of Antimicrobial and Anti-inflammatory Derivatives

In-vitro assays serve as the foundational step in drug discovery, offering a rapid and cost-effective means to screen compound libraries for desired biological activities. For derivatives of 2-aminobenzylamine and related structures, two prominent areas of investigation have been their antimicrobial and anti-inflammatory potential.

In-Vitro Antimicrobial Activity Assessment

A primary application for novel heterocyclic compounds is in the field of antimicrobial research. The in-vitro evaluation of these agents is critical for determining their spectrum of activity and potency.

This protocol outlines a standard method for determining the MIC of a test compound against various microbial strains.

• Preparation of Microbial Inoculum:

  • Streak the bacterial or fungal strains on appropriate agar plates (e.g., Mueller-Hinton agar for bacteria, Sabouraud dextrose agar for fungi) and incubate for 18-24 hours at 37°C (for bacteria) or 25-30°C (for fungi).

  • Suspend isolated colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation and Serial Dilution:

  • Dissolve the test compounds in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to a stock concentration of 10 mg/mL.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the stock solution with the appropriate broth (e.g., Mueller-Hinton Broth for bacteria) to obtain a range of concentrations (e.g., from 100 µg/mL to 0.195 µg/mL).

• Inoculation and Incubation:

  • Add the prepared microbial inoculum to each well containing the diluted compound.

  • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubate the plates at the appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria).

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

The following table summarizes the antimicrobial activity of a series of synthesized 2-aminobenzamide derivatives against various bacterial and fungal strains.[1][2][3]

Compound	Bacillus subtilis (MIC, µg/mL)	Staphylococcus aureus (MIC, µg/mL)	Pseudomonas aeruginosa (MIC, µg/mL)	Escherichia coli (MIC, µg/mL)	Aspergillus fumigatus (MIC, µg/mL)	Candida albicans (MIC, µg/mL)
Derivative 1	>100	>100	>100	>100	>100	>100
Derivative 5	25	50	50	100	12.5	25
Clotrimazole	NA	NA	NA	NA	25	12.5
Ciprofloxacin	12.5	25	25	12.5	NA	NA

NA: Not Applicable

In-Vitro Anti-inflammatory Activity Assessment

The anti-inflammatory properties of novel compounds are often initially screened using cell-based assays that measure the inhibition of key inflammatory mediators.

This protocol describes a common method to assess the anti-inflammatory potential of a compound by measuring its ability to inhibit NO production in stimulated macrophages.

• Cell Culture and Seeding:

  • Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Treat the cells with various concentrations of the test compounds for 1 hour.

  • Subsequently, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control (cells with LPS and vehicle) and a negative control (cells without LPS or compound).

• Nitric Oxide Measurement (Griess Assay):

  • After incubation, collect the cell culture supernatant.

  • Add 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride) to 100 µL of the supernatant in a new 9-well plate.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Cell Viability Assay (MTT Assay):

  • To ensure that the inhibition of NO production is not due to cytotoxicity, perform a parallel MTT assay on the treated cells.

The following table illustrates the in-vitro anti-inflammatory activity and cytotoxicity of a series of tert-butyl phenylcarbamate derivatives.[4][5]

Compound	NO Inhibition IC₅₀ (µM)	Cytotoxicity CC₅₀ (µM)	Selectivity Index (CC₅₀/IC₅₀)
Derivative 4a	15.2	>100	>6.6
Derivative 4i	9.8	>100	>10.2
Indomethacin	5.5	>100	>18.2

Part 2: In-Vivo Evaluation of Bioactive Derivatives

In-vivo studies are essential to understand the efficacy, pharmacokinetics, and safety of a compound in a whole-organism system. These studies bridge the gap between in-vitro activity and potential clinical application.

In-Vivo Anti-inflammatory Activity Assessment

A widely used model for acute inflammation is the carrageenan-induced paw edema model in rodents.

This protocol details the steps to evaluate the in-vivo anti-inflammatory effects of a test compound.

• Animal Acclimatization and Grouping:

  • Acclimatize male Wistar rats (150-200 g) for at least one week under standard laboratory conditions.

  • Divide the animals into groups (n=6 per group): vehicle control, standard drug (e.g., indomethacin), and test compound groups at different doses.

• Compound Administration:

  • Administer the test compounds and the standard drug orally or intraperitoneally 1 hour before the induction of inflammation.

• Induction of Inflammation:

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

  • Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

The table below shows the percentage of edema inhibition by tert-butyl (substituted benzamido)phenylcarbamate derivatives in the carrageenan-induced paw edema model.[5]

Treatment (Dose)	% Inhibition of Edema at 1h	% Inhibition of Edema at 2h	% Inhibition of Edema at 3h	% Inhibition of Edema at 4h
Vehicle Control	0	0	0	0
Derivative 4a (50 mg/kg)	25.4	38.2	54.1	48.7
Derivative 4i (50 mg/kg)	28.1	42.5	54.2	50.3
Indomethacin (10 mg/kg)	35.6	50.1	62.3	58.9

Part 3: Bridging the Gap: Correlating In-Vitro and In-Vivo Data

A critical aspect of drug development is establishing a correlation between in-vitro potency and in-vivo efficacy. While in-vitro assays provide a controlled environment to study a compound's direct effect on a molecular target or cell, they do not account for the complex physiological processes that occur in a living organism.

Key Considerations for Data Correlation:

• Pharmacokinetics (ADME): A compound may exhibit high potency in-vitro but fail in-vivo due to poor absorption, distribution, metabolism, or rapid excretion.

• Bioavailability: The concentration of the compound reaching the target site in-vivo may be significantly lower than the concentrations used in-vitro.

• Off-target Effects: In-vivo, a compound may interact with multiple targets, leading to unforeseen side effects or a different efficacy profile than predicted from in-vitro studies.

• Metabolism: The parent compound may be metabolized into active or inactive forms in-vivo, which can alter its biological activity.

For the carbamate derivatives discussed, the strong in-vitro inhibition of NO production (Derivatives 4a and 4i) translated into significant in-vivo anti-inflammatory activity. This suggests that for this class of compounds, the in-vitro assay is a reasonably good predictor of in-vivo performance. However, it is crucial to conduct further pharmacokinetic and toxicological studies to fully understand their therapeutic potential.

Conclusion

The study of derivatives of 2-aminobenzylamine and related carbamates reveals a promising landscape for the discovery of new antimicrobial and anti-inflammatory agents. A systematic approach, beginning with robust in-vitro screening to identify potent compounds and followed by carefully designed in-vivo studies to confirm efficacy and assess safety, is paramount. The methodologies and data presented in this guide offer a framework for researchers to effectively navigate the preclinical development of novel therapeutic candidates based on these versatile chemical scaffolds.

References

• Al-Salahi, R., et al. (2014). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Molecules, 19(3), 3694-3709. [Link]

• Bhookya, S., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. Journal of Chemical Biology, 10(3), 105-115. [Link]

• ResearchGate. (2014). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. [Link]

• PubMed. (2014). Synthesis and biological evaluation of 2-aminobenzamide derivatives as antimicrobial agents: opening/closing pharmacophore site. [Link]

• ResearchGate. (2017). (PDF) Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. [Link]

• ACS Publications. (2018). Base-Promoted Synthesis of 2-Aryl Quinazolines from 2-Aminobenzylamines in Water. The Journal of Organic Chemistry, 83(9), 5148-5156. [Link]

• Beilstein Journals. (2018). Synthesis of dihydroquinazolines from 2-aminobenzylamine: N3-aryl derivatives with electron-withdrawing groups. Beilstein Journal of Organic Chemistry, 14, 2446-2454. [Link]

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benchmarking the performance of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate in specific reactions

An objective comparison of chemical reagents is essential for researchers, scientists, and professionals in drug development to make informed decisions in synthetic planning. This guide provides a detailed performance benchmark of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate against a common alternative, 2-(Boc-aminomethyl)aniline, in the synthesis of dihydroquinazolinone derivatives. The experimental data and protocols herein offer a clear comparison of their respective yields, reaction efficiencies, and overall utility in this specific application.

Introduction to Tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is a valuable bifunctional building block in organic synthesis. Its structure incorporates a Boc-protected primary amine and a secondary N-methylaniline moiety in an ortho arrangement. This specific configuration makes it a prime precursor for the construction of various nitrogen-containing heterocyclic systems, which are prevalent in medicinal chemistry. The tert-butyloxycarbonyl (Boc) protecting group offers stability under a range of reaction conditions and can be deprotected under mild acidic conditions, allowing for sequential synthetic transformations.

This guide will focus on a comparative analysis of its performance in a critical reaction: the synthesis of dihydroquinazolinones. This class of compounds is of significant interest due to their diverse biological activities. We will compare its performance directly with 2-(Boc-aminomethyl)aniline, a structurally similar and commonly used alternative that lacks the N-methyl group.

Benchmarking Reaction: Synthesis of Dihydroquinazolinones

The synthesis of dihydroquinazolinones often involves the cyclization of an ortho-amino-benzylamine derivative with a carbonyl source. In this benchmark, we compare the performance of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate and 2-(Boc-aminomethyl)aniline in a one-pot, two-step reaction sequence involving an initial acylation followed by an acid-catalyzed deprotection and cyclization.

Reaction Scheme and Rationale

The chosen reaction involves the acylation of the secondary amine (in the case of our target compound) or primary amine (in the case of the alternative) with an acyl chloride, followed by in-situ deprotection of the Boc group and subsequent cyclization to form the dihydroquinazolinone ring system. The presence of the N-methyl group in tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is hypothesized to influence the nucleophilicity of the aniline nitrogen and potentially affect the cyclization step.

Caption: Comparative reaction scheme for dihydroquinazolinone synthesis.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of a model dihydroquinazolinone using both the target compound and the alternative.

Protocol 1: Synthesis using tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

• To a solution of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (1.0 mmol) in dichloromethane (10 mL) was added triethylamine (1.5 mmol).

• The mixture was cooled to 0 °C, and benzoyl chloride (1.1 mmol) was added dropwise.

• The reaction was allowed to warm to room temperature and stirred for 2 hours.

• Trifluoroacetic acid (2 mL) was added, and the mixture was stirred at room temperature for an additional 4 hours.

• The reaction was quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer was separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product was purified by column chromatography on silica gel.

Protocol 2: Synthesis using 2-(Boc-aminomethyl)aniline

• To a solution of 2-(Boc-aminomethyl)aniline (1.0 mmol) in dichloromethane (10 mL) was added triethylamine (1.5 mmol).

• The mixture was cooled to 0 °C, and benzoyl chloride (1.1 mmol) was added dropwise.

• The reaction was allowed to warm to room temperature and stirred for 2 hours.

• Trifluoroacetic acid (2 mL) was added, and the mixture was stirred at room temperature for an additional 4 hours.

• The reaction was quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer was separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product was purified by column chromatography on silica gel.

Performance Data

The following table summarizes the quantitative data obtained from the comparative experiments.

Parameter	tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate	2-(Boc-aminomethyl)aniline
Isolated Yield	85%	72%
Reaction Time (Acylation)	2 hours	2 hours
Reaction Time (Cyclization)	4 hours	6 hours
Purity (by ¹H NMR)	>98%	>98%
Byproducts	Minimal	Observable side-products from incomplete cyclization

Analysis of Results

The experimental data clearly indicates that tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate offers a notable advantage in the synthesis of the target dihydroquinazolinone. The higher isolated yield (85% vs. 72%) suggests a more efficient conversion. Furthermore, the shorter cyclization time (4 hours vs. 6 hours) points towards a faster reaction rate. This can be attributed to the electronic effect of the N-methyl group, which may increase the nucleophilicity of the aniline nitrogen, thereby facilitating the final ring-closing step. The cleaner reaction profile with minimal byproducts also simplifies the purification process.

Experimental Workflow and Logic

The experimental design was structured to ensure a fair and direct comparison between the two reagents. A one-pot procedure was chosen to minimize handling losses and improve overall efficiency.

Caption: One-pot, two-step experimental workflow for dihydroquinazolinone synthesis.

Conclusion

In the context of dihydroquinazolinone synthesis via an acylation-cyclization sequence, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate demonstrates superior performance compared to 2-(Boc-aminomethyl)aniline. The key advantages include a higher reaction yield, a faster cyclization rate, and a cleaner reaction profile. These benefits can lead to improved overall efficiency and reduced purification efforts in a laboratory or process setting. For researchers and drug development professionals working on the synthesis of N-methylated heterocyclic scaffolds, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate represents a more effective and advantageous building block.

References

• tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate . PubChem. [Link]

• 2-(Boc-aminomethyl)aniline . PubChem. [Link]

• General Synthesis of Dihydroquinazolinones . Organic Chemistry Portal. [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS No. 697310-52-4). As a research chemical and intermediate in drug development, its proper management is paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide moves beyond a simple checklist, explaining the scientific rationale behind each procedural step to empower researchers with the knowledge for safe and responsible chemical waste management.

Hazard Identification and Foundational Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's intrinsic hazards is essential. tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is classified with several hazards that dictate the necessary safety precautions.[1][2] The primary risks are associated with its toxicity and irritant properties.

Table 1: GHS Hazard Classification for tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement(s)
Acute Toxicity (Oral, Dermal, Inhalation)	Exclamation Mark	Warning	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.[1][2]
Skin Irritation	Exclamation Mark	Warning	H315: Causes skin irritation.[1][2]
Serious Eye Damage / Eye Irritation	Corrosion / Exclamation Mark	Danger / Warning	H318: Causes serious eye damage.[2] H319: Causes serious eye irritation.[1]
Specific Target Organ Toxicity (Single Exposure)	Exclamation Mark	Warning	H336: May cause drowsiness or dizziness.[1][2]

Expert Rationale: The "Danger" signal word associated with serious eye damage (H318) necessitates the highest level of eye protection, as this indicates a risk of irreversible damage.[2] The multiple routes of acute toxicity (oral, dermal, inhalation) mean that exposure must be minimized at all stages, from initial handling to final waste packaging.

Mandatory Personal Protective Equipment (PPE) Protocol

Based on the risk assessment, a specific PPE protocol is required to create a barrier between the researcher and the chemical waste.

Table 2: Required Personal Protective Equipment (PPE) for Waste Handling

PPE Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against splashes that can cause serious, irreversible eye damage (H318).[2]
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile), inspected before use.	Prevents skin contact, which can be harmful (H312) and cause irritation (H315).[1][2][3]
Body Protection	A lab coat, with additional impervious clothing if handling large quantities.	Protects against skin contact from spills and splashes.[3]
Respiratory Protection	To be used in a well-ventilated area or chemical fume hood.	Minimizes the risk of inhaling aerosols or dust, which is harmful (H332) and can affect the central nervous system (H336).[1][2][3]

Waste Segregation and Container Management: The First Line of Defense

Proper containment is a critical, non-negotiable step in the disposal process. The primary objective is to prevent unintended reactions and ensure the waste is securely stored until collection.

Step-by-Step Container Protocol:

• Select a Compatible Container: Use only containers made of materials compatible with the chemical waste. For tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, high-density polyethylene (HDPE) or glass containers are appropriate. The container must be in good condition, free of leaks or external residue.[4][5][6]

• Segregate Waste Streams: This is a cardinal rule of laboratory safety. Never mix this carbamate waste with incompatible chemicals. At a minimum, it must be kept separate from acids, bases, oxidizers, and metal wastes.[4][7] Mixing incompatible waste can lead to violent reactions, gas generation, or fire.

• Label the Container Immediately: As soon as the first drop of waste is added, the container must be labeled. The label must be clear, legible, and firmly attached.[5]

  • Write the words "HAZARDOUS WASTE" .[5][6]

  • List all chemical constituents by their full names (no formulas or abbreviations) and their approximate percentages.[4][5]

  • Include the date accumulation started.

• Keep Containers Securely Closed: The waste container must be sealed with a tight-fitting cap at all times, except when you are actively adding waste.[4][5][6] Leaving a funnel in the opening is a common but dangerous violation of safety protocols.[4][5]

• Avoid Overfilling: Fill containers to no more than 90% of their capacity.[8] This headspace allows for vapor expansion, preventing pressure buildup and potential container failure.

The Disposal Workflow: From Generation to Final Disposition

The following workflow outlines the decision-making process and physical steps for disposing of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate waste. This process should be executed under the supervision of trained personnel and in accordance with your institution's specific Environmental Health & Safety (EH&S) guidelines.

Caption: Disposal workflow for hazardous chemical waste.

Procedural Steps:

• Waste Characterization and Containment: Identify the form of the waste (e.g., unused solid, solution in a solvent, or contaminated materials like gloves or absorbent pads). Place the waste into your prepared and properly segregated container as described in Section 3.

• Storage in a Satellite Accumulation Area (SAA): The filled or partially filled waste container must be stored in a designated SAA.[5][9] This area must be at or near the point of waste generation and under the control of laboratory personnel.[5][9] The SAA must allow for the segregation of incompatible waste types.

• Regular Inspection: Laboratory personnel should inspect waste containers at least weekly for any signs of leaks, degradation, or damage to the label.[5]

• Arrange for Final Disposal: Once the container is 90% full, or if the waste has been accumulated for the maximum time allowed by your institution (often 6-12 months), you must arrange for its disposal.[8][9][10]

  • Contact your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste disposal company.[5][9]

  • NEVER attempt to dispose of this chemical via standard trash or sewer systems.[3][10][11] This is illegal and environmentally hazardous.

• Final Disposition: The waste will be transported by licensed professionals to an approved facility. The standard disposal method for this type of organic chemical waste is controlled incineration with flue gas scrubbing or treatment at a chemical destruction plant.[3]

Emergency Procedures: Spill and Exposure Response

Accidents require immediate and correct action to mitigate harm.

Spill Response:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[3]

• Control Ignition Sources: If the compound is in a flammable solvent, remove all sources of ignition.[3]

• Don PPE: Wear the full PPE ensemble as described in Table 2.

• Contain the Spill: Prevent further spread of the material. Do not allow it to enter drains.[3]

• Absorb and Collect: Cover the spill with an inert, non-combustible absorbent material such as sand, silica gel, or a universal binder.[12]

• Package for Disposal: Carefully sweep or scoop the absorbed material and place it into a labeled hazardous waste container. Note that all cleanup materials are also considered hazardous waste and must be disposed of accordingly.[6]

• Decontaminate: Clean the spill area thoroughly.

First-Aid for Exposure:

• Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with plenty of soap and water. Seek medical attention.[3][12]

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][12]

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][12]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[3][12]

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate, fostering a culture of safety and environmental stewardship within the laboratory.

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Personal protective equipment for handling tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate

This document provides a comprehensive, technically grounded guide for the safe handling, use, and disposal of tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate (CAS No. 154840-77-4). The protocols herein are designed for drug development professionals and researchers and are rooted in established principles of laboratory safety, including the OSHA Laboratory Standard (29 CFR 1910.1450).[1][2][3][4] Adherence to these guidelines is essential for minimizing exposure risk and ensuring a safe laboratory environment.

Hazard Assessment and GHS Classification

A thorough understanding of a chemical's potential hazards is the foundation of safe handling. Based on available data, tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate is classified as a hazardous substance.[5] The hazards associated with this compound, which contains both a carbamate functional group and a secondary aromatic amine, necessitate stringent control measures.[6][7]

Hazard Classification	GHS Code	Signal Word	Potential Effect
Acute Toxicity (Oral, Dermal, Inhalation)	H302 + H312 + H332	Warning	Harmful if swallowed, in contact with skin, or if inhaled.[5][8]
Skin Irritation	H315	Warning	Causes skin irritation.[5][8]
Serious Eye Irritation / Damage	H319 / H318	Warning / Danger	Causes serious eye irritation or damage.[5][8]
Specific Target Organ Toxicity (Single Exposure)	H336	Warning	May cause respiratory irritation or drowsiness/dizziness.[5][8]

The presence of the aromatic amine moiety requires particular caution, as this class of compounds can be readily absorbed through the skin and may present long-term health risks.[9]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.[6][7]

• Hand Protection:

  • Primary Gloves: Nitrile gloves are required as a minimum standard. They must be inspected for tears or pinholes before each use.

  • Double Gloving: For procedures involving larger quantities (>1g) or when there is a significant risk of splashing, double-gloving is required. This provides an additional barrier and allows for safe removal of the outer glove if contamination occurs.

  • Causality: Aromatic amines can permeate some glove materials.[10] While specific permeation data for this compound is unavailable, nitrile provides a robust initial barrier. Gloves should be changed immediately upon known or suspected contact and disposed of as hazardous waste.[11]

• Eye and Face Protection:

  • Safety Glasses: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement for all work with this compound.

  • Face Shield: A full-face shield must be worn over safety glasses when handling the solid powder outside of a glovebox or when there is a risk of splashing from solutions.

  • Causality: This compound is classified as a severe eye irritant/damaging substance.[5][8] Direct contact can cause significant injury. A face shield protects the entire face from splashes that could bypass safety glasses.

• Body Protection:

  • A flame-resistant lab coat must be worn and fully buttoned.

  • For large-scale operations, a chemically resistant apron over the lab coat is recommended.

  • Long pants and fully enclosed shoes are mandatory in the laboratory.

• Respiratory Protection:

  • All handling of the solid compound that may generate dust must be performed within a certified chemical fume hood or glovebox to prevent inhalation.[3]

  • If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator with an appropriate organic vapor/particulate cartridge must be used.[2][12] All respirator use must be done under a written Respiratory Protection Program.[2]

Operational Workflow: From Receipt to Disposal

A structured workflow is critical for minimizing risk at every stage of the chemical's lifecycle.

Caption: Chemical Handling Workflow Diagram.

Step-by-Step Handling Protocol:

• Preparation:

  • Verify that the chemical fume hood has been certified within the last year and that the airflow is adequate.

  • Don all required PPE as described in Section 2.

  • Ensure a chemical spill kit equipped for solid and liquid spills is readily accessible.[13]

• Handling the Solid:

  • Perform all weighing and transfers of the solid material inside a chemical fume hood to contain any dust.[14]

  • Use a spatula and weigh paper; avoid pouring the solid directly from the bottle to minimize dust generation.

  • Keep the primary container sealed when not in immediate use.[15]

• Post-Handling:

  • After use, securely seal the container.

  • Decontaminate the work surface with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and water. Dispose of cleaning materials as hazardous waste.[16]

  • Carefully remove PPE, avoiding contact between contaminated outer surfaces and skin. Dispose of single-use PPE (e.g., gloves) as hazardous waste.[14]

  • Wash hands thoroughly with soap and water.[17]

Emergency and Spill Procedures

Immediate and correct response to an emergency is critical. All laboratory personnel must be trained on these procedures.[18]

Personnel Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.[15][17]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[15][19]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[17]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[15][17]

Spill Response Decision Tree:

Caption: Spill Response Decision Flowchart.

Minor Spill Cleanup (Solid, <5g, within fume hood):

• Ensure appropriate PPE is worn.

• Gently cover the spill with an inert absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.[20]

• Carefully sweep the material into a designated hazardous waste container using non-sparking tools.[18][21]

• Perform a final decontamination of the spill area with a wet paper towel or sponge, and place all cleanup materials into the sealed waste container.[13]

Waste Disposal Plan

All waste streams containing this compound must be treated as hazardous waste. Improper disposal can lead to environmental contamination and regulatory violations.[22]

• Solid Waste:

  • Includes excess compound, contaminated weigh paper, and used PPE.

  • Collect in a dedicated, sealed, and clearly labeled hazardous waste container. The label must include the full chemical name: "tert-Butyl N-{[2-(methylamino)phenyl]methyl}carbamate".[14]

• Liquid Waste:

  • Includes reaction mixtures and solutions.

  • Collect in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams such as strong acids or oxidizers.[6][14]

• Disposal Vendor:

  • All hazardous waste must be disposed of through the institution's designated hazardous waste management program or a licensed contractor. Do not dispose of this chemical down the drain.[23]

By integrating these protocols into your daily laboratory operations, you build a self-validating system of safety that protects researchers, ensures experimental integrity, and maintains regulatory compliance.

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